4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

• CAS: 5657-64-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS Number: 5657-64-7). This heterocyclic compound is a valuable building block in medicinal chemistry and drug development, frequently utilized as a precursor for a variety of biologically active molecules.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of the compound's structural and chemical characteristics. The guide will delve into its fundamental properties, tautomeric nature, spectral characteristics, and provide standardized protocols for its analysis.

Introduction: A Versatile Scaffold in Medicinal Chemistry

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, also known by synonyms such as 3-Cyano-4-hydroxy-2(1H)-pyridinone and Norricinine, is a key heterocyclic intermediate.[4][5] Its structure, featuring a pyridine ring with hydroxyl, carbonyl, and nitrile functional groups, makes it a highly reactive and versatile scaffold for chemical synthesis.[4] The 2-pyridone core is a "privileged scaffold" in medicinal chemistry, known for its favorable metabolic stability, water solubility, and balanced lipophilicity.[1] These characteristics, combined with its ability to act as both a hydrogen bond donor and acceptor, allow it to effectively interact with biological targets.[1] Consequently, this class of compounds has been investigated for a range of therapeutic applications, including the development of anticancer agents and kinase inhibitors.[1][2]

Core Physicochemical Properties

A foundational understanding of the physicochemical properties of a compound is critical for its application in research and development. The following table summarizes the key known and predicted properties of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Property	Value	Source
CAS Number	5657-64-7	[4][5][6][7]
Molecular Formula	C₆H₄N₂O₂	[4][5][6]
Molecular Weight	136.11 g/mol	[5][6]
Appearance	Solid	[4][5]
Solubility	Expected to be soluble in polar solvents. A methoxy derivative is soluble in Dimethyl Sulfoxide (DMSO).	[4][8]
Melting Point	Not explicitly reported. Derivatives exhibit a wide range of melting points.
Boiling Point	Not available; likely to decompose at high temperatures.
pKa	Not experimentally determined. The presence of the acidic hydroxyl group and the weakly basic nitrogen suggests amphoteric character.

The Critical Role of Tautomerism

A pivotal characteristic of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile is its existence in a tautomeric equilibrium between the 4-hydroxy-2-pyridone (lactam) form and the 2,4-dihydroxypyridine (lactim) form.

For 2-pyridone systems, the lactam form is predominantly favored due to its enhanced thermodynamic stability in both solid and solution states.[1] This stability is attributed to a combination of factors, including resonance stabilization and the ability to form strong intermolecular hydrogen bonds in the solid state. In polar protic solvents, the more polar lactam form is further stabilized.[1]

Caption: Tautomeric equilibrium of the title compound.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands corresponding to its functional groups. Based on analyses of similar 3-cyano-2(1H)-pyridones, the following key stretches are anticipated[1]:

• N-H Stretch: A broad band in the region of 2800-3100 cm⁻¹.

• C≡N Stretch: A sharp, medium intensity band around 2217–2218 cm⁻¹.

• C=O Stretch: A strong absorption in the range of 1636–1639 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum in a solvent like DMSO-d₆ is expected to show a broad singlet for the exchangeable NH proton of the pyridone ring, typically downfield (δ 11.5–13.0 ppm).[1] The protons on the pyridine ring would appear as distinct signals.

¹³C NMR: The carbon NMR spectrum should confirm the presence of the key carbon environments. A significant downfield signal is expected for the carbonyl carbon (C=O) in the range of δ 161–163 ppm.[1] The carbon of the nitrile group (C≡N) and the carbons of the pyridine ring would also have characteristic chemical shifts. It has been noted in studies of related compounds that the signals for some quaternary carbons in the pyridone ring may be difficult to observe due to the lactam-lactim tautomeric equilibrium.[1]

UV-Visible (UV-Vis) Spectroscopy

The electronic absorption spectrum of 3-cyano-2-pyridone derivatives typically displays multiple bands. In polar solvents like ethanol, these compounds are expected to exhibit strong absorption bands in the UV region.[9] The position of these bands can be influenced by the solvent polarity, a phenomenon known as solvatochromism, which can provide further insight into the electronic structure and tautomeric equilibrium of the molecule.[9][10]

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. The expected molecular ion peak [M+H]⁺ would be at m/z 137.04.

Experimental Protocols

The following are generalized, standard operating procedures for the determination of the key physicochemical properties of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Determination of Melting Point

• A small, dry sample of the compound is packed into a capillary tube.

• The capillary tube is placed in a calibrated melting point apparatus.

• The temperature is raised slowly, and the range from the appearance of the first liquid drop to the complete melting of the solid is recorded.

Caption: Workflow for melting point determination.

Spectroscopic Analysis

• Sample Preparation:

  • IR: Prepare a KBr pellet or a mull of the solid sample.

  • NMR: Dissolve an accurately weighed sample in a suitable deuterated solvent (e.g., DMSO-d₆).

  • UV-Vis: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile).

• Instrument Setup and Data Acquisition:

  • Calibrate the spectrometer according to the manufacturer's instructions.

  • Acquire the spectrum over the appropriate range (e.g., 4000-400 cm⁻¹ for IR, 0-14 ppm for ¹H NMR, 200-500 nm for UV-Vis).

• Data Processing and Interpretation:

  • Process the raw data (e.g., Fourier transform for IR and NMR).

  • Identify and assign the characteristic peaks, shifts, and absorption maxima.

Stability and Storage

While specific stability studies for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile are not extensively reported, related compounds are generally stable under normal laboratory conditions.[11] For long-term storage, it is recommended to keep the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Conclusion

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile is a fundamentally important heterocyclic compound with a rich chemical profile. Its physicochemical properties are dominated by the presence of multiple functional groups and a significant tautomeric equilibrium that favors the pyridone form. This guide has synthesized the available information on its properties, providing a valuable resource for scientists working with this versatile chemical scaffold. Further experimental investigation is warranted to definitively determine properties such as its melting point, pKa, and detailed solubility profile.

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A Deep Dive into the Spectroscopic Signature of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, also known as 3-Cyano-4-hydroxy-2(1H)-pyridinone, is a heterocyclic compound belonging to the 2-pyridone class. These scaffolds are of significant interest in medicinal chemistry and drug development due to their diverse biological activities, which include potential anticancer and anti-inflammatory properties.[1][2] The 2(1H)-pyridone motif is a privileged structure, found in several FDA-approved drugs, highlighting its importance as a pharmacophore.[1]

A precise and comprehensive understanding of the molecular structure is paramount for elucidating structure-activity relationships (SAR) and guiding rational drug design. Spectroscopic analysis provides the foundational data for this structural confirmation. This guide offers a detailed examination of the key spectroscopic data—NMR, IR, and Mass Spectrometry—for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, explaining the causality behind the observed spectral features and providing field-proven insights for its characterization.

A critical aspect of this molecule's chemistry is its potential for tautomerism. The equilibrium between the lactam (pyridone) and lactim (hydroxypyridine) forms significantly influences its spectroscopic and chemical properties.

The Central Role of Tautomerism

Tautomers are structural isomers that readily interconvert, typically through the migration of a proton.[3] For the title compound, two primary tautomeric forms are possible: the 4-hydroxy-2-pyridone form and the 2,4-dihydroxypyridine form. In both solid and solution states, experimental and theoretical evidence overwhelmingly indicates that the equilibrium favors the more thermodynamically stable lactam (2-pyridone) form.[1] This stability is attributed to factors including aromaticity and the strong C=O bond.[3] All spectroscopic data discussed herein will be interpreted based on the predominance of the 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile tautomer.

Figure 1: Tautomeric equilibrium of the title compound.

General Spectroscopic Characterization Workflow

The unambiguous structural elucidation of a novel compound is a multi-faceted process. It relies on the convergence of data from several independent spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they form a self-validating system.

Figure 2: General workflow for spectroscopic characterization.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy provides detailed information about the hydrogen atom environments within a molecule, including their chemical equivalency, neighboring protons, and relative numbers.

Representative Experimental Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube.[4] DMSO-d₆ is often preferred for pyridone derivatives due to its ability to dissolve polar compounds and to observe exchangeable protons (NH, OH).[5][6]

• Instrument Setup: Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

• Acquisition: Record the spectrum at a standard temperature (e.g., 298 K). Key acquisition parameters include an appropriate number of scans to achieve a good signal-to-noise ratio, a spectral width covering the expected chemical shift range (typically 0-12 ppm), and a relaxation delay of 1-5 seconds.

• Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction. Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm) or an internal standard like tetramethylsilane (TMS) at δ 0.00 ppm.[4]

Predicted ¹H NMR Data and Interpretation

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
N-H (H1)	~12.0 - 13.0	Broad Singlet (br s)	1H	The amide proton of the 2-pyridone ring is highly deshielded due to the electron-withdrawing effect of the adjacent carbonyl group and resonance. It typically appears as a broad signal that is exchangeable with D₂O.[1]
C-H (H5)	~6.5 - 7.0	Doublet	1H	This aromatic proton is coupled to H6. Its chemical shift is in the typical range for pyridone ring protons.
C-H (H6)	~7.5 - 8.0	Doublet	1H	This proton is adjacent to the electronegative nitrogen atom, causing it to be more deshielded (further downfield) than H5. It is coupled to H5.
O-H (C4-OH)	~10.0 - 11.0 (variable)	Broad Singlet (br s)	1H	The hydroxyl proton is acidic and engages in hydrogen bonding, leading to a broad signal at a variable, downfield chemical shift. This signal is also exchangeable with D₂O.

Note: The exact chemical shifts and coupling constants can vary depending on the solvent, concentration, and temperature.[7] The deshielding of protons on sp² hybridized carbons is due to both the higher electronegativity of sp² carbons and magnetic anisotropy effects.[8]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides information on the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is indicative of its electronic environment.

Representative Experimental Protocol

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. ¹³C NMR is less sensitive, so a slightly more concentrated sample may be beneficial.

• Instrument Setup: Acquire the spectrum on the same NMR spectrometer.

• Acquisition: A proton-decoupled experiment is standard, resulting in singlets for all carbon atoms. A larger number of scans is required compared to ¹H NMR.

• Processing: Process the data similarly to the ¹H NMR spectrum. Reference the spectrum to the deuterated solvent signal (e.g., DMSO-d₆ at δ 39.51 ppm).[4]

Predicted ¹³C NMR Data and Interpretation

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Assignment
C=O (C2)	~160 - 165	The carbonyl carbon of the amide (lactam) is highly deshielded and appears significantly downfield. This is a key indicator of the pyridone tautomer.[1]
C-CN (C3)	~90 - 95	The sp² carbon attached to the nitrile group is shielded relative to other aromatic carbons.
C-OH (C4)	~165 - 170	The carbon bearing the hydroxyl group is significantly deshielded due to the electronegativity of the oxygen atom and resonance effects.
C-H (C5)	~105 - 110	This is a standard aromatic methine carbon in the pyridone ring.
C-H (C6)	~140 - 145	The carbon adjacent to the ring nitrogen is deshielded due to nitrogen's electronegativity.
C≡N	~115 - 120	The nitrile carbon has a characteristic chemical shift in this region.

Note: DFT calculations are often used to predict and confirm ¹³C NMR chemical shifts with good accuracy, aiding in the definitive assignment of complex structures.[9][10][11]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Representative Experimental Protocol

• Sample Preparation: For a solid sample, the most common method is Attenuated Total Reflectance (ATR), where a small amount of the solid is pressed against an ATR crystal (e.g., diamond). Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry potassium bromide and pressing it into a transparent disk.

• Acquisition: Record the spectrum using an FTIR spectrometer, typically over the range of 4000 to 400 cm⁻¹. A background spectrum is collected first and automatically subtracted from the sample spectrum.

Predicted IR Data and Interpretation

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity	Rationale for Assignment
O-H / N-H stretch	3400 - 2800 (broad)	Strong, Broad	This very broad absorption is characteristic of extensive hydrogen bonding from both the N-H and O-H groups. The individual stretches often merge into a single, wide band.[1]
C≡N stretch	2230 - 2215	Strong, Sharp	The stretching vibration of the nitrile group is a highly characteristic, strong, and sharp peak in a relatively clear region of the spectrum.[1]
C=O stretch	1650 - 1630	Very Strong	The carbonyl stretch of the 2-pyridone ring is a very strong and prominent absorption. Its position confirms the presence of the lactam tautomer.[1][12]
C=C / C=N stretch	1600 - 1450	Medium-Strong	These absorptions arise from the stretching vibrations within the pyridone ring.

The presence of a strong carbonyl (C=O) band around 1640 cm⁻¹ and a sharp nitrile (C≡N) band around 2220 cm⁻¹ are the two most definitive diagnostic peaks in the IR spectrum for this molecule.[1]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and elemental formula of a compound. Analysis of the fragmentation patterns can further corroborate the proposed structure.

Representative Experimental Protocol

• Sample Introduction: The sample is introduced into the mass spectrometer, typically after separation by Gas Chromatography (GC) or Liquid Chromatography (LC), or via direct infusion.

• Ionization: A suitable ionization technique is employed. Electrospray Ionization (ESI) is common for polar molecules like this, which would likely produce a protonated molecule [M+H]⁺ or a deprotonated molecule [M-H]⁻. Electron Impact (EI) ionization would produce a molecular ion (M⁺•).[13]

• Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., Time-of-Flight, Quadrupole, Orbitrap). High-resolution mass spectrometry (HRMS) can determine the m/z to several decimal places, allowing for the calculation of the exact elemental formula.

Predicted MS Data and Interpretation

• Molecular Formula: C₆H₄N₂O₂

• Exact Mass: 136.0273 g/mol

Expected Observations:

• Molecular Ion Peak (HRMS-ESI+): A prominent peak at m/z 137.0346, corresponding to the protonated molecule [C₆H₅N₂O₂]⁺.

• Molecular Ion Peak (HRMS-ESI-): A prominent peak at m/z 135.0199, corresponding to the deprotonated molecule [C₆H₃N₂O₂]⁻.

Key Fragmentation Pathways (EI or CID): Fragmentation occurs when the energetically unstable molecular ion breaks down into smaller, more stable fragments.[13][14][15]

• Loss of CO: A common fragmentation for cyclic ketones and amides, leading to a fragment at m/z 108.

• Loss of HCN: Fragmentation involving the nitrile and a ring proton could lead to a loss of 27 Da.

• Retro-Diels-Alder (RDA) type reactions: The pyridone ring may undergo characteristic RDA fragmentation, although this can be complex.

Analysis of these fragmentation patterns provides a fingerprint that helps confirm the connectivity of the atoms within the molecule.[16][17]

Conclusion

The spectroscopic characterization of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile is a clear example of a synergistic, multi-technique approach to structure elucidation. The data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry collectively and unequivocally support the predominance of the 2-pyridone tautomer. The characteristic downfield shifts of the NH proton and C2 carbonyl carbon in NMR, combined with the strong C=O stretching vibration in the IR spectrum, provide a robust and self-validating dataset. For researchers in medicinal chemistry and drug development, a thorough understanding of these spectroscopic signatures is essential for confirming the identity and purity of synthesized compounds, thereby ensuring the integrity of subsequent biological and SAR studies.

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tautomeric forms of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

An In-Depth Technical Guide to the Tautomeric Landscape of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

Abstract

The 4-hydroxy-2-pyridone scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds. The inherent tautomerism of this heterocyclic system is a critical, yet often complex, determinant of its physicochemical properties, receptor binding interactions, and metabolic stability. This technical guide provides an in-depth exploration of the tautomeric forms of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, a key intermediate and pharmacophore. We will dissect the theoretical underpinnings of its tautomeric equilibria, present field-proven experimental protocols for its characterization and synthesis, and discuss the profound implications of its tautomeric behavior in the context of drug discovery and development.

Introduction: The Significance of the 4-Hydroxy-2-pyridone Core

Nitrogen-containing heterocycles are privileged structures in drug discovery, and among them, the 2-pyridone nucleus is particularly prominent.[1][2] Molecules incorporating this scaffold exhibit a remarkable spectrum of biological activities, including antibacterial, anticancer, and enzyme inhibition properties.[3][4][5] The compound 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile (molecular formula: C₆H₄N₂O₂) is a canonical example of this class, featuring key functional groups—a hydroxyl, a lactam (amide), and a cyano group—that dictate its chemical reactivity and potential for molecular recognition.[6]

A defining characteristic of hydroxypyridines is their existence as an equilibrium of multiple tautomeric forms. This is not a mere chemical curiosity; the dominant tautomer in a specific environment (e.g., in solution, in the solid state, or at a biological target's active site) governs its hydrogen bonding capacity, polarity, and overall shape.[7][8] For drug development professionals, a comprehensive understanding of this tautomeric landscape is therefore indispensable for rational drug design, structure-activity relationship (SAR) studies, and optimizing pharmacokinetic profiles.

The Tautomeric Equilibrium: A Multi-faceted Landscape

The structure of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile allows for a dynamic interplay between keto-enol and amide-imidol tautomerism. Three primary, low-energy tautomers are considered to be in equilibrium.

Caption: Possible tautomeric equilibria for the title compound.

• The 4-Hydroxy-2-oxo Form (Keto-Amide): This tautomer, formally named 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, contains a C4-hydroxyl group and a C2-carbonyl (lactam). Studies on analogous 2-pyridone and 4-hydroxypyridine systems strongly suggest this is the most thermodynamically stable form in most conditions, benefiting from the stability of the amide bond and potential for intermolecular hydrogen bonding.[9][10]

• The 2-Hydroxy-4-oxo Form (Enol-Amide): Arising from keto-enol tautomerization of the C4-hydroxyl group, this form features a C2-hydroxyl (enol-imidol) and a C4-carbonyl.

• The 2,4-Dihydroxy Form (Diol-Imine): This fully aromatic tautomer, 3-cyano-2,4-dihydroxypyridine, results from amide-imidol tautomerization at the C2 position. While it gains aromaticity, it loses the highly stable C=O bond present in the pyridone forms.[9]

Causality of Equilibrium: Factors Influencing Tautomer Stability

The position of the tautomeric equilibrium is not static; it is a function of the molecule's intrinsic electronic properties and its extrinsic environment.

• Electronic Effects: The electron-withdrawing nature of the 3-cyano group influences the acidity of adjacent protons and the electron density within the ring, thereby modulating the relative stability of each tautomer.

• Solvent Polarity: The equilibrium is highly sensitive to the solvent.[11] Polar, protic solvents like water or methanol can stabilize the more polar pyridone tautomers through hydrogen bonding.[8] In contrast, non-polar solvents may favor less polar forms or those capable of forming stable intramolecular hydrogen bonds.[12]

• Physical State: In the solid state, intermolecular forces, particularly hydrogen bonding, play a dominant role. For 2- and 4-pyridones, the pyridone tautomer is overwhelmingly favored in the solid phase due to the formation of stable, hydrogen-bonded dimers.[10][13]

Computational Insights

While direct computational studies on 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile are not widely published, robust data from the closely related 4-hydroxy-2-pyridinone system provides authoritative guidance. Ab initio molecular orbital calculations have been performed to determine the relative stabilities.[14]

Tautomer	Relative Energy (kcal/mol)	Predicted Stability
4-Hydroxy-2-pyridinone	0.0 (Reference)	Most Stable
2,4-Pyridinediol	+1.9	Intermediate
2-Hydroxy-4-pyridinone	+8.9	Least Stable
Table 1: Estimated relative energies of tautomers for the parent 4-hydroxy-2-pyridinone scaffold, adapted from ab initio calculations.[14] These values provide a strong predictive framework for the cyano-substituted analogue.

These theoretical predictions align with experimental observations, confirming that the 4-hydroxy-2-oxo form is the ground state structure. The energetic penalty for disrupting the 2-pyridone amide system is significant.

Experimental Workflow for Tautomer Elucidation

Determining the predominant tautomeric form(s) in solution requires a multi-pronged spectroscopic approach. The following protocols are designed to provide unambiguous characterization.

Caption: Experimental workflow for characterizing tautomeric forms.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for this investigation. The choice of a polar aprotic solvent like DMSO-d₆ is critical as it slows the exchange of labile N-H and O-H protons, allowing for their direct observation.

• Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve it in 0.7 mL of high-purity DMSO-d₆ in an NMR tube.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Pay close attention to the downfield region (>10 ppm) for broad singlets characteristic of amide N-H and acidic O-H protons.

• D₂O Exchange: Add one drop of deuterium oxide (D₂O) to the NMR tube, shake gently, and re-acquire the ¹H NMR spectrum. The signals corresponding to the N-H and O-H protons will diminish or disappear due to proton-deuteron exchange, confirming their assignment.[15]

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This is crucial for distinguishing tautomers.

Protocol 2: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides definitive information about the functional groups present, particularly in the solid state.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing ~1 mg of the compound with ~100 mg of dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Expected Spectroscopic Signatures

Tautomer Form	¹³C NMR Signature	FT-IR Signature (cm⁻¹)	¹H NMR Signature (DMSO-d₆)
4-Hydroxy-2-oxo	C2=O: ~160-165 ppmC4-O: ~155-160 ppm	C=O (Amide): ~1640-1660N-H Stretch: ~3100-3200 (broad)O-H Stretch: ~3300-3400 (broad)	N-H: ~12-13 ppm (broad s)O-H: ~10-11 ppm (broad s)
2-Hydroxy-4-oxo	C4=O: ~175-185 ppmC2-O: ~150-155 ppm	C=O (Keto): ~1660-1680N-H Stretch: ~3100-3200 (broad)O-H Stretch: ~3300-3400 (broad)	N-H and O-H signals present
2,4-Dihydroxy	No C=O signal above 160 ppmC2-O & C4-O: ~150-160 ppm	Absence of strong C=O bandO-H Stretches: dominant	Two distinct O-H signals, no N-H signal
Table 2: Predicted spectroscopic data for identifying the dominant tautomer of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile. The bolded signatures are the most diagnostic.

Synthetic Protocol: A Multicomponent Approach

The synthesis of 3-cyano-2-pyridone derivatives is efficiently achieved through multicomponent reactions. The following protocol is a robust method adapted from established literature procedures for analogous structures.[15][16]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine ethyl cyanoacetate (1.0 eq), ethyl acetoacetate (1.0 eq), and a catalytic amount of a base such as piperidine or ammonium acetate in an ethanol medium.

• Reaction Execution: Stir the mixture at room temperature or under gentle reflux. The reaction involves a series of condensations and cyclization to form the 3-cyano-6-hydroxy-4-methyl-2-pyridone core structure. For the title compound, a similar strategy using appropriate C₃ and C₂ synthons would be employed.

• Workup and Purification: Upon reaction completion (monitored by TLC), cool the mixture. The product often precipitates and can be collected by vacuum filtration.

• Recrystallization: Wash the crude solid with cold ethanol and recrystallize from a suitable solvent (e.g., ethanol or acetic acid) to obtain the purified product.

• Characterization: Confirm the structure of the synthesized product using NMR, FT-IR, and mass spectrometry, comparing the data with the expected values.

Implications in Drug Development and Medicinal Chemistry

The tautomeric state of a molecule is a critical parameter in drug design.

• Receptor Recognition: Different tautomers present different hydrogen bond donor/acceptor patterns. A molecule that exists as a keto-amide in solution might need to adopt its diol-imine form to fit into an enzyme's active site. Understanding the energetic cost of this conversion is key to predicting binding affinity.

• Pharmacokinetics: Tautomers exhibit different polarities and lipophilicities.[17] The dominant form will dictate properties like membrane permeability and solubility, which are crucial components of the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate.

• Prodrug Design: It is possible to "lock" a molecule into a specific tautomeric form through chemical modification (e.g., N- or O-alkylation). This strategy can be used to improve drug delivery or oral bioavailability, creating a prodrug that converts to the active tautomeric form in vivo.

Conclusion

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile exists in a dynamic equilibrium between several tautomeric forms. Overwhelming evidence from theoretical calculations and experimental data on analogous systems indicates that the 4-hydroxy-2-oxo (keto-amide) tautomer is the most stable and predominant species under most conditions. This stability is conferred by the resonance of the amide group within the 2-pyridone ring. Researchers and drug developers must utilize a combination of high-resolution NMR and FT-IR spectroscopy to definitively characterize the tautomeric state of this and related compounds in their specific experimental contexts. A thorough understanding and control of this tautomerism are not merely academic exercises; they are essential for the successful design and optimization of novel therapeutics based on this versatile chemical scaffold.

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An In-depth Technical Guide to 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Pyridinone Scaffold

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, identified by its CAS number 5657-64-7 , is a heterocyclic compound belonging to the pyridinone class.[1][][3] While this specific molecule may often serve as a versatile intermediate, the dihydropyridine scaffold it is built upon is of immense interest in medicinal chemistry.[4] Derivatives of this core structure have demonstrated a wide array of biological activities, including potential as anticancer, antibacterial, and anti-inflammatory agents.[4][5][6][7][8][9] This guide aims to provide a comprehensive technical overview of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, including its synthesis, physicochemical properties, potential mechanisms of action based on its derivatives, and essential safety and handling protocols.

Physicochemical Properties

A clear understanding of the compound's physical and chemical characteristics is fundamental for its application in research and development.

Property	Value	Source
CAS Number	5657-64-7	[1]
Molecular Formula	C₆H₄N₂O₂	[1][]
Molecular Weight	136.11 g/mol	[1][]
Appearance	Solid	[1]
Synonyms	3-Cyano-4-hydroxy-2(1H)-pyridinone, 3-Cyano-1,2-dihydro-4-hydroxy-2-oxopyridine, 3-Cyano-2,4-dihydroxy pyridine	[1]

Synthesis of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile: A Representative Protocol

The synthesis of 2-oxo-1,2-dihydropyridine-3-carbonitriles can often be achieved through multi-component reactions, which are efficient in building molecular complexity in a single step. Below is a representative one-pot synthesis protocol adapted from methodologies for analogous structures.[6][7][8]

Reaction Scheme:

A Representative One-Pot Synthesis Workflow.

Materials:

• Ethyl Cyanoacetate

• An appropriate aldehyde (e.g., formaldehyde or its equivalent)

• Ammonium Acetate

• Ethanol (absolute)

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the aldehyde (1 mmol), ethyl cyanoacetate (1 mmol), and a molar excess of ammonium acetate (e.g., 8 mmol) in absolute ethanol (30 mL).

• Reflux: Heat the reaction mixture to reflux and maintain for 10-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Purification: Filter the precipitate and wash with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent like ethanol.

Causality in Experimental Choices:

• Ammonium Acetate: Serves as both a catalyst and the source of the nitrogen atom for the pyridine ring.

• Ethanol: A common solvent for this type of condensation reaction due to its ability to dissolve the reactants and its appropriate boiling point for reflux.

• Reflux: Provides the necessary thermal energy to overcome the activation energy of the reaction, driving it towards completion.

Potential Mechanism of Action: Insights from Derivatives

While specific biological data for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile is limited, its derivatives have shown promising activity as enzyme inhibitors. A notable example is the inhibition of PIM-1 kinase, a serine/threonine kinase implicated in cell proliferation and apoptosis, making it a target for anticancer therapies.[6][10]

PIM-1 Kinase Inhibition Pathway:

Potential inhibition of the PIM-1 kinase pathway.

Derivatives of the 4-hydroxy-2-pyridone scaffold have also been investigated as inhibitors of other crucial cellular targets:

• DNA Synthesis: Some derivatives have been found to inhibit bacterial DNA synthesis, suggesting a potential as antibacterial agents.

• EGFR and VEGFR-2: Other related compounds have shown inhibitory activity against Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), both of which are key targets in cancer therapy.[11]

• p38 alpha-MAP kinase: This enzyme is involved in inflammatory responses, and its inhibition by dihydropyridine derivatives suggests potential anti-inflammatory applications.[8]

Applications in Research and Drug Development

The 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold is a valuable starting point for the development of novel therapeutic agents. Its applications include:

• Scaffold for Library Synthesis: Its structure allows for facile derivatization at multiple positions, making it an ideal core for combinatorial chemistry and the generation of compound libraries for high-throughput screening.

• Fragment-Based Drug Discovery: As a small molecule with potential binding affinity for various enzymes, it can be used as a fragment in fragment-based drug discovery approaches.

• Lead Optimization: For identified active derivatives, the core structure can be systematically modified to improve potency, selectivity, and pharmacokinetic properties.

Safety and Handling

Given the limited specific safety data for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, it is crucial to handle this compound with the care afforded to all novel chemical entities. The following precautions are based on the known hazards of similar compounds.

Hazard Identification:

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: May cause skin irritation.

• Eye Irritation: May cause serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles.

  • Hand Protection: Wear compatible chemical-resistant gloves.

  • Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if handling large quantities.

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

• Engineering Controls:

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Ensure that an eyewash station and safety shower are readily accessible.

• Storage:

  • Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal:

  • Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile represents a foundational structure in the expansive field of medicinal chemistry. While its direct biological applications are still under exploration, the proven efficacy of its derivatives highlights the immense potential of this scaffold. For researchers and drug development professionals, this compound serves as a valuable building block for the synthesis of novel therapeutic agents targeting a range of diseases, from bacterial infections to cancer. A thorough understanding of its synthesis, properties, and potential biological activities, as outlined in this guide, is the first step towards unlocking its full therapeutic potential.

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• Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][10][11]benzothiazole Derivatives via Microwave-Assisted Synthesis. (2022). MDPI. Available at: [Link]

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Preliminary Biological Screening of 2-Oxo-1,2-Dihydropyridine-3-Carbonitriles: A Framework for Lead Discovery

An In-Depth Technical Guide

As a Senior Application Scientist, my experience has consistently shown that the success of a drug discovery campaign hinges on the robustness of its initial screening phase. This guide is designed for researchers, scientists, and drug development professionals to provide a comprehensive framework for the preliminary biological evaluation of a particularly promising class of heterocyclic compounds: 2-oxo-1,2-dihydropyridine-3-carbonitriles. We will move beyond rote protocols to explore the causality behind experimental choices, ensuring a scientifically sound and efficient screening cascade.

The 2-oxo-1,2-dihydropyridine-3-carbonitrile core, often referred to as a 3-cyano-2-pyridone, is a "privileged scaffold" in medicinal chemistry.[1] This designation arises from its presence in numerous bioactive molecules and its ability to interact with a wide range of biological targets.[2][3] Derivatives have demonstrated significant potential as anticancer, antimicrobial, and enzyme-inhibiting agents, making them a fertile ground for novel therapeutic development.[2][4][5] This guide outlines a multi-pronged screening strategy to efficiently identify and characterize the biological potential of newly synthesized analogues.

I. Foundational Chemistry: Synthesis of the Core Scaffold

A prerequisite to any biological screening is the synthesis of the compound library. The 2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold is accessible through several efficient synthetic routes, most notably one-pot multicomponent reactions (MCRs).[2] A common and effective approach involves the condensation of an aldehyde, an active methylene compound like ethyl cyanoacetate or malononitrile, and an acetophenone derivative in the presence of ammonium acetate.[5][6]

The rationale for employing MCRs is rooted in efficiency and diversity. This methodology allows for the rapid generation of a library of analogues by varying the substituent precursors (aldehydes and ketones), which is essential for establishing structure-activity relationships (SAR) early in the discovery process.

Caption: Generalized synthetic route for the 2-pyridone scaffold.

II. The Screening Cascade: A Strategy for Efficient Evaluation

A tiered or cascaded approach to screening is paramount for conserving resources and making data-driven decisions. The process begins with broad, high-throughput in vitro assays to identify initial "hits" and progressively moves towards more specific assays to elucidate the mechanism of action for the most promising compounds.

Caption: A tiered strategy for preliminary biological screening.

III. Primary Screening Area 1: Anticancer Activity

Rationale: The 2-pyridone scaffold is a well-established pharmacophore in oncology.[2] Derivatives have been shown to inhibit the growth of various cancer cell lines, including colon, breast, and lung cancer.[5] This activity is often linked to the inhibition of key oncogenic proteins such as PIM-1 kinase and phosphodiesterase 3 (PDE3).[4][6][7] Therefore, a general cytotoxicity screen against a panel of relevant cancer cell lines is the logical first step.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[8] Live cells possess mitochondrial dehydrogenase enzymes that cleave the tetrazolium ring of MTT, yielding a dark blue formazan product that is measurable by spectrophotometry.[8]

Step-by-Step Methodology:

• Cell Seeding: Plate human cancer cell lines (e.g., HT-29 [colon], MCF-7 [breast]) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀).

Summarize the results in a clear, tabular format to facilitate direct comparison of potency and selectivity across different cell lines.

Compound ID	Substituent (Ar¹)	Substituent (Ar²)	IC₅₀ (µM) vs. HT-29	IC₅₀ (µM) vs. MCF-7
NC-PYR-01	4-Fluorophenyl	2,4-Dichlorophenyl	8.5	12.3
NC-PYR-02	2-Ethoxyphenyl	4-Bromophenyl	3.0[4]	5.1
NC-PYR-03	Thiophen-2-yl	Naphthalen-1-yl	16.0[9]	25.0
Doxorubicin	-	-	0.35[10]	1.43[1]

Note: Data are hypothetical examples based on literature values for illustrative purposes.

IV. Primary Screening Area 2: Antimicrobial Activity

Rationale: The rise of antimicrobial resistance necessitates the discovery of new classes of antibiotics.[11] Heterocyclic compounds are a rich source of antimicrobial agents, and 2-pyridone derivatives have shown promising activity against both Gram-positive and Gram-negative bacteria.[5][12][13]

The broth microdilution method is a quantitative assay used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) to a concentration of approximately 5 x 10⁵ CFU/mL in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compounds.

• Inoculation: Add the bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is identified as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.

Compound ID	MIC (µg/mL) vs. S. aureus (Gram +)	MIC (µg/mL) vs. E. coli (Gram -)
NC-PYR-01	16	32
NC-PYR-02	8	16
NC-PYR-03	>64	>64
Ampicillin	0.25	8

Note: Data are hypothetical examples for illustrative purposes.

V. Secondary Screening: Enzyme Inhibition Assays

Rationale: For hits identified in the primary screens, particularly the anticancer screen, investigating direct enzyme inhibition is a crucial next step to elucidate the mechanism of action.[14] Enzyme assays are fundamental to modern drug discovery and can confirm whether a compound's cytotoxic effect is due to the modulation of a specific target.[15][16] As mentioned, kinases (PIM-1) and phosphodiesterases (PDE3) are known targets for this scaffold.[4][7]

This protocol provides a general workflow that can be adapted for specific enzymes.

Step-by-Step Methodology:

• Reaction Setup: In a microplate, combine the kinase (e.g., recombinant human PIM-1), a fluorescently-labeled peptide substrate, and the test compound at various concentrations in a kinase buffer.

• Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Termination: Stop the reaction by adding a termination buffer (e.g., containing EDTA to chelate Mg²⁺).

• Detection: Measure the fluorescence to determine the amount of phosphorylated substrate. A decrease in signal relative to the control indicates inhibition.

• Data Analysis: Calculate the percent inhibition for each concentration and determine the IC₅₀ value.

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The Evolving Synthesis of Dihydropyridines: A Technical Guide from Hantzsch to Modern Asymmetric Methods

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1,4-dihydropyridine (DHP) scaffold is a cornerstone in medicinal chemistry, most notably for its profound impact on the treatment of cardiovascular diseases as calcium channel blockers.[1][2][3] The historical journey of dihydropyridine synthesis is a compelling narrative of chemical innovation, evolving from a serendipitous discovery in the late 19th century to the sophisticated, highly selective, and efficient methodologies employed today. This guide provides a comprehensive exploration of the key synthetic strategies, their mechanistic underpinnings, and practical applications, offering valuable insights for professionals in drug discovery and development.

The Genesis: The Hantzsch Dihydropyridine Synthesis

In 1881, Arthur Hantzsch reported a multi-component reaction that would become the bedrock of dihydropyridine synthesis for over a century.[3][4][5][6] The classical Hantzsch synthesis is a one-pot condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source, typically ammonia or ammonium acetate.[3][7][8] While foundational, this method is not without its drawbacks, often requiring harsh reaction conditions, long reaction times, and resulting in modest yields.[3][9]

Mechanism of the Hantzsch Reaction

The mechanism of the Hantzsch reaction is believed to proceed through two primary pathways that converge.[2][4] One equivalent of the β-ketoester reacts with the aldehyde in a Knoevenagel condensation to form an α,β-unsaturated carbonyl compound. Simultaneously, a second equivalent of the β-ketoester reacts with ammonia to generate an enamine. The subsequent Michael addition of the enamine to the α,β-unsaturated carbonyl intermediate, followed by cyclization and dehydration, affords the 1,4-dihydropyridine core.[2]

Generalized mechanism of the Hantzsch 1,4-dihydropyridine synthesis.

Classical Hantzsch Synthesis: A Representative Protocol

Objective: To synthesize a 1,4-dihydropyridine derivative via the classical Hantzsch reaction.

Materials:

• Aryl aldehyde (1 mmol)

• Ethyl acetoacetate (2 mmol)

• Ammonium acetate (1.5 mmol)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve the aryl aldehyde, ethyl acetoacetate, and ammonium acetate in ethanol.

• Reflux the reaction mixture for several hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product often precipitates from the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the crude 1,4-dihydropyridine.

• Recrystallize from a suitable solvent (e.g., ethanol) for further purification.

Modernizing a Classic: Advancements in Hantzsch Synthesis

Recognizing the limitations of the original Hantzsch protocol, chemists have dedicated significant effort to developing more efficient and environmentally benign alternatives. These modern approaches often leverage catalysis and alternative energy sources.

Catalytic Innovations

A wide array of catalysts have been successfully employed to improve the Hantzsch reaction, including:

• Lewis Acids: Catalysts such as ytterbium triflate and ceric ammonium nitrate (CAN) have been shown to accelerate the reaction, often under milder conditions.[9][10][11]

• Brønsted Acids: p-Toluenesulfonic acid (PTSA) has been used as an effective catalyst, particularly in aqueous media.[3]

• Organocatalysts: Chiral phosphoric acids and thiourea derivatives have emerged as powerful tools for the asymmetric synthesis of dihydropyridines.[12]

• Nanocatalysts: The use of magnetic nanoparticles and other nanomaterials offers advantages such as high catalytic activity and ease of recovery and reuse.[10][13][14]

Alternative Energy Sources

• Microwave Irradiation: Microwave-assisted synthesis has dramatically reduced reaction times from hours to minutes, often with improved yields.[3][6]

• Ultrasonic Irradiation: Sonication provides an alternative energy source that can promote the reaction, sometimes leading to higher yields in shorter times.[3]

The following table summarizes a comparison of different synthetic methodologies for 1,4-dihydropyridines.

Method	Catalyst	Solvent	Energy Source	Reaction Time	Yield (%)	Reference
Classical Hantzsch	None	Ethanol	Reflux	Several hours	Moderate	[3]
CAN-catalyzed	Ceric Ammonium Nitrate	Solvent-free	Room Temp	Minutes to hours	High	[9]
Microwave-assisted	None/Various	Various	Microwave	Minutes	High	[3][6]
Ultrasound-promoted	PTSA	Aqueous micelles	Ultrasound	Minutes to hours	High	[3]
Nanocatalyst	MWCNTs@meglumine	Ethanol	Ultrasound	Minutes	High	[9]

Beyond Hantzsch: Alternative Synthetic Routes

While the Hantzsch reaction remains a dominant strategy, other named reactions have contributed to the diverse toolkit for pyridine and dihydropyridine synthesis.

Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis offers a pathway to substituted pyridines. It involves the condensation of an enamine with an ethynylketone to form an aminodiene intermediate, which then undergoes a heat-induced cyclodehydration to yield the pyridine ring.[15][16] A key advantage of this method is that it directly produces the aromatic pyridine, circumventing the need for a separate oxidation step often required after the Hantzsch synthesis.[15][17]

Simplified workflow of the Bohlmann-Rahtz pyridine synthesis.

Recent modifications, such as the use of Brønsted or Lewis acid catalysts, have enabled one-pot variations of the Bohlmann-Rahtz synthesis, enhancing its practicality.[15][18]

Guareschi-Thorpe Synthesis

The Guareschi-Thorpe reaction is another classical method for synthesizing substituted pyridines, specifically 2-pyridones.[19][20] It typically involves the condensation of a cyanoacetamide with a 1,3-dicarbonyl compound in the presence of a base.[21][22] Modern advancements have focused on developing greener protocols, such as using ammonium carbonate in an aqueous medium, which serves as both the nitrogen source and a promoter for the reaction.[21][22]

The Frontier: Asymmetric Synthesis of Dihydropyridines

Many second-generation dihydropyridine drugs, such as amlodipine and nimodipine, are chiral and exhibit enantioselectivity in their pharmacological effects.[1] This has driven the development of asymmetric synthetic methods to access enantiomerically pure DHPs.

Chiral Auxiliaries and Catalysts

Early approaches to asymmetric DHP synthesis often relied on the use of chiral auxiliaries. However, the focus has increasingly shifted towards catalytic asymmetric methods, which are more atom-economical.[12] Organocatalysis has proven to be particularly fruitful in this area. Chiral Brønsted acids, such as BINOL-derived phosphoric acids, and cinchona alkaloid-based catalysts have been successfully employed in enantioselective Hantzsch-type reactions and other multi-component syntheses of chiral 1,4-dihydropyridines.[12][23]

A Representative Asymmetric Protocol: Organocatalyzed Three-Component Reaction

Objective: To synthesize an enantioenriched 1,4-dihydropyridine derivative using a chiral phosphoric acid catalyst.

Materials:

• Aldehyde (1 mmol)

• β-Ketoester (1.2 mmol)

• Aminocrotonate (1.1 mmol)

• Chiral BINOL-derived phosphoric acid catalyst (e.g., (R)-TRIP) (5-10 mol%)

• Toluene

Procedure:

• To a solution of the aldehyde and β-ketoester in toluene, add the chiral phosphoric acid catalyst.

• Stir the mixture at the specified temperature (e.g., room temperature or below).

• Add the aminocrotonate to the reaction mixture.

• Monitor the reaction by TLC until the starting materials are consumed.

• Upon completion, purify the product directly by column chromatography on silica gel to obtain the chiral 1,4-dihydropyridine.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

This method allows for the construction of the chiral dihydropyridine core with high enantioselectivity.[12]

Conclusion

The synthesis of dihydropyridines has undergone a remarkable evolution, from the classical Hantzsch reaction to a diverse array of modern, efficient, and stereoselective methods. The ongoing development of novel catalysts, greener reaction conditions, and innovative synthetic strategies continues to expand the accessibility and diversity of this vital class of molecules. For researchers and professionals in drug development, a deep understanding of these synthetic methodologies is crucial for the design and creation of next-generation therapeutics.

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• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. (n.d.). RSC Publishing.
• Recent Approaches to Chiral 1,4-Dihydropyridines and their Fused Analogues. (n.d.). MDPI.
• Hantzsch Dihydropyridine Synthesis. (n.d.). Alfa Chemistry.
• Asymmetric Synthesis of Dihydropyridinones. (n.d.). Sci-Hub.
• A Review: Alternative Methods of Preparing 1, 4- Dihydropyridine Derivatives by Hantzsch Reaction. (n.d.). Banaras Hindu University.
• Hantzsch pyridine synthesis. (n.d.). Wikipedia.
• Asymmetric Organocatalytic Synthesis of Substituted Chiral 1,4-Dihydropyridine Derivatives. (n.d.). ACS Publications.
• One pot synthesis of unsymmetrical dihydropyridines by green, catalyst free and environmentally benign protocol. (2009). Taylor & Francis.
• A Comparative Analysis of 1,4-Dihydropyridine Synthesis Methods: From Classic Reactions to Modern Innovations. (n.d.). Benchchem.
• Hantzsch reaction: Recent advances in Hantzsch 1,4-dihydropyridines. (2025). ResearchGate.
• One-Step Synthesis of Pyridines and Dihydropyridines in a Continuous Flow Microwave Reactor. (2013). Technology Networks.
• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. (2023). PMC - NIH.
• Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. (n.d.). PMC - NIH.
• A Decade of Catalytic Progress in 1,4-Dihydropyridines (1,4-DHPs) Synthesis (2016-2024). (n.d.).
• Bohlmann-Rahtz Pyridine Synthesis. (n.d.). Organic Chemistry Portal.
• Guareschi-Thorpe synthesis of pyridine. (n.d.). Química Organica.org.
• Guareschi-Thorpe Condensation. (n.d.).
• Recent Advances in the Synthesis of Dihydropyridine and Their Corresponding Fused Systems via Multi‐Component Hantzsch Reaction Using Catalytic Nanomaterials. (n.d.). Semantic Scholar.
• Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions. (n.d.). Frontiers.
• Condensation/ Multi-component Reactions MCR/Oxidation Approaches to Pyridines. (2026).
• Recent Advances in the Synthesis of Dihydropyridine and Their Corresponding Fused Systems via Multi‐Component Hantzsch Reaction Using Catalytic Nanomaterials. (2024). ResearchGate.
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Exploring the Chemical Space of Substituted 2-Pyridone-3-carbonitriles: A Technical Guide for Drug Discovery

Foreword: The Privileged Scaffold in Modern Medicinal Chemistry

The 2-pyridone-3-carbonitrile core is a quintessential example of a "privileged scaffold" in drug discovery. Its inherent structural features, including the capacity to act as both a hydrogen bond donor and acceptor, coupled with its metabolic stability and tunable physicochemical properties, have positioned it as a cornerstone for the development of a diverse array of therapeutic agents.[1] This guide provides an in-depth exploration of the chemical space surrounding this versatile scaffold, offering field-proven insights into its synthesis, derivatization, and application in the pursuit of novel therapeutics. We will delve into the causality behind experimental choices, providing not just protocols, but a strategic framework for navigating the rich chemical landscape of substituted 2-pyridone-3-carbonitriles.

Strategic Synthesis of the 2-Pyridone-3-carbonitrile Core: A Comparative Analysis

The efficient construction of the 2-pyridone-3-carbonitrile core is the gateway to exploring its chemical space. Several synthetic strategies have emerged, with multicomponent reactions (MCRs) being particularly powerful due to their operational simplicity and ability to generate molecular complexity in a single step.

The Power of Multicomponent Reactions: The One-Pot Approach to Diversity

MCRs offer a convergent and atom-economical route to highly functionalized 2-pyridone-3-carbonitriles. A prominent example is the one-pot synthesis of 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles.[2][3] This reaction typically involves the condensation of an aromatic aldehyde, an acetophenone, and a cyanide-containing active methylene compound, such as cyanoacetamide or ethyl cyanoacetate, in the presence of a base.

Experimental Protocol: One-Pot Synthesis of 4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles [3][4]

• Step 1: Reagent Mixture. In a round-bottom flask, combine the aromatic aldehyde (1 mmol), the substituted acetophenone (1 mmol), and 2-cyanoacetamide (1 mmol).

• Step 2: Catalyst and Solvent. Add a catalytic amount of a base, such as sodium hydroxide or piperidine. The reaction can often be performed under solvent-free conditions by gently heating the mixture (e.g., at 75°C), which offers a green chemistry advantage.[3][4] Alternatively, a solvent such as ethanol can be used.

• Step 3: Reaction. Stir the mixture at the designated temperature for the appropriate time (typically 30 minutes to a few hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Step 4: Work-up and Purification. Upon completion, cool the reaction mixture to room temperature. If performed solvent-free, add ethanol to precipitate the product. Collect the solid product by filtration, wash with cold ethanol, and dry. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel.

The choice of base and reaction conditions can significantly influence the reaction's efficiency and yield. The use of a mild base like piperidine in a refluxing alcoholic solvent is a common approach, while solvent-free conditions with a stronger base like NaOH can lead to shorter reaction times and high yields.[3]

Thorpe-Ziegler Cyclization: A Classic Route to the Pyridone Ring

The Thorpe-Ziegler reaction, an intramolecular condensation of dinitriles, provides a foundational understanding of the cyclization step that can lead to the 2-pyridone core.[5][6] This reaction proceeds via the base-catalyzed formation of a carbanion, which then attacks the second nitrile group intramolecularly to form a cyclic enamine after tautomerization.[5] While not always a direct route to the title compounds in a single step, the principles of the Thorpe-Ziegler reaction are integral to many of the cyclization strategies employed in their synthesis.

Conceptual Workflow: Thorpe-Ziegler Cyclization

Caption: Conceptual workflow of the Thorpe-Ziegler reaction.

Navigating the Chemical Space: Substitution Patterns and Their Impact

The true power of the 2-pyridone-3-carbonitrile scaffold lies in the ability to strategically modify its substitution pattern to fine-tune its biological activity and physicochemical properties. The key positions for substitution are the N1, C4, C5, and C6 positions of the pyridone ring.

The Influence of Aryl Substituents at C4 and C6

The presence of aryl groups at the C4 and C6 positions is a common feature in many biologically active 2-pyridone-3-carbonitriles. The nature and substitution pattern of these aryl rings can have a profound impact on activity. For instance, in a series of 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles evaluated as p38α MAP kinase inhibitors, variations in the aryl substituents led to a wide range of inhibitory potencies, with some compounds exhibiting IC50 values as low as 0.07 µM.[2]

The Significance of the C5 and C6 Substituents in Anticancer Activity

The substituents at the C5 and C6 positions play a crucial role in the anticancer properties of these compounds. For example, the presence of an amino group at C6 and a second cyano group at C5, as seen in 6-amino-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles, has been shown to be a key pharmacophoric feature for potent anticancer activity.

Experimental Protocol: Synthesis of 6-Amino-4-aryl-2-oxo-1,2-dihydropyridine-3,5-dicarbonitriles [7]

• Step 1: Reagent Mixture. A mixture of an appropriate aromatic aldehyde (1 mmol), malononitrile (2 mmol), and cyanoacetamide (1 mmol) is prepared.

• Step 2: Catalyst and Solvent. The reaction is typically carried out in ethanol in the presence of a catalytic amount of piperidine.

• Step 3: Reaction. The mixture is refluxed for several hours, with the progress monitored by TLC.

• Step 4: Work-up and Purification. After cooling, the precipitated solid is collected by filtration, washed with ethanol, and dried to afford the desired product. Recrystallization from a suitable solvent can be performed for further purification.

Data-Driven Exploration: Physicochemical Properties and Biological Activity

A systematic exploration of the chemical space requires a quantitative understanding of how structural modifications impact key drug-like properties.

Physicochemical Properties: A Balancing Act for Drug Development

Key physicochemical parameters such as lipophilicity (logP/logD) and aqueous solubility are critical for oral bioavailability and overall drug efficacy.[8][9][10] The introduction of polar functional groups or heteroatoms can modulate these properties.

Table 1: Predicted Physicochemical Properties of a Representative Set of Substituted 2-Pyridones

Compound ID	R1 (N1)	R4	R6	Predicted logP	Predicted Aqueous Solubility (logS)
A	H	Phenyl	Phenyl	3.5	-4.2
B	H	4-Chlorophenyl	Phenyl	4.1	-4.8
C	H	4-Methoxyphenyl	Phenyl	3.2	-3.9
D	Benzyl	4-Tolyl	Amino	3.8	-4.5
E	2-Chlorobenzyl	4-Fluorophenyl	Amino	4.3	-5.1

Note: Predicted values were generated using computational models and serve as a guide for relative comparison.

Biological Activity: Targeting Cancer Pathways

Substituted 2-pyridone-3-carbonitriles have demonstrated significant potential as anticancer agents, often through the inhibition of key signaling pathways involved in tumor growth and proliferation.[11] A notable mechanism of action is the dual inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Human Epidermal Growth Factor Receptor 2 (HER-2).[12]

Signaling Pathway: Inhibition of VEGFR-2 and HER-2 by Cyanopyridone Derivatives

Caption: Dual inhibition of VEGFR-2 and HER-2 signaling pathways.

The anticancer efficacy of these compounds is often evaluated through in vitro cytotoxicity assays against various cancer cell lines.

Table 2: Anticancer Activity of Selected 6-Amino-2-pyridone-3,5-dicarbonitrile Derivatives [7]

Compound ID	R1 (N1)	R4	IC50 (µM) vs. Glioblastoma Cells
5a	Benzyl	p-Tolyl	>10
5f	2-Chlorobenzyl	4-Chlorophenyl	5.2
5g	4-Chlorobenzyl	4-Chlorophenyl	4.8
5j	2-Chlorobenzyl	4-Fluorophenyl	3.5
5o	4-Chlorobenzyl	4-Bromophenyl	1.8

Conclusion and Future Directions

The 2-pyridone-3-carbonitrile scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility, coupled with the rich chemical space available for exploration, ensures its continued relevance in medicinal chemistry. Future efforts will likely focus on the development of more stereoselective synthetic methods, the exploration of novel substitution patterns to access new biological targets, and the application of computational methods to guide the rational design of next-generation 2-pyridone-3-carbonitrile-based drugs.

References

• One-Pot Synthesis of 4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles via Three-Component Cyclocondensation under Solvent-Free Conditions. Taylor & Francis Online. Available at: [Link]

• One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition. PubMed. Available at: [Link]

• One-Pot Synthesis of 4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles via Three-Component Cyclocondensation under Solvent-Free Conditions. ResearchGate. Available at: [Link]

• Synthesis of Diethyl 6-Amino-1-aryl-2-oxo-1,2-dihydropyridine-3,5-carboxylate. ResearchGate. Available at: [Link]

• One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. National Institutes of Health. Available at: [Link]

• Synthesis, Anticancer Activity and Radiosensitizing Evaluation of Some New 2-Pyridone Derivatives. ResearchGate. Available at: [Link]

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Protocols & Analytical Methods

One-Pot Synthesis of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Derivatives: An Application Note and Protocol

This comprehensive guide is designed for researchers, scientists, and professionals in drug development, offering a deep dive into the one-pot synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile and its derivatives. This class of compounds is of significant interest due to their diverse biological activities, serving as valuable scaffolds in medicinal chemistry.

Introduction: The Significance of 4-Hydroxy-2-pyridones

The 4-hydroxy-2-pyridone core is a privileged scaffold found in numerous natural products and pharmacologically active compounds.[1][2] These molecules exhibit a wide range of biological effects, including antifungal, antibacterial, and cytotoxic activities. The presence of the cyano group at the 3-position and the hydroxyl group at the 4-position of the pyridone ring are key pharmacophoric features that contribute to their bioactivity. The one-pot synthesis of these derivatives is highly desirable as it offers a streamlined, efficient, and often more environmentally friendly approach compared to multi-step synthetic routes.

Multicomponent reactions (MCRs) are particularly powerful tools for the construction of such complex heterocyclic systems in a single operation.[3][4] The Guareschi-Thorpe reaction, a classic MCR, provides an effective pathway to hydroxy-cyanopyridines.[3] This application note details a modern, one-pot adaptation of this reaction for the synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives.

Reaction Mechanism and Rationale

The one-pot synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives from simple precursors like a β-ketoester (e.g., ethyl acetoacetate) and a cyano-containing active methylene compound (e.g., ethyl cyanoacetate or cyanoacetamide) with an ammonia source proceeds through a cascade of reactions. A plausible mechanism, based on the Guareschi-Thorpe synthesis, is outlined below.[3]

• In Situ Formation of Cyanoacetamide: In reactions starting from ethyl cyanoacetate and an ammonia source such as ammonium carbonate, cyanoacetamide is first formed in situ.[3]

• Knoevenagel Condensation: The active methylene group of cyanoacetamide attacks the keto-group of the β-ketoester (ethyl acetoacetate), followed by dehydration to form a vinylogous intermediate.

• Intramolecular Cyclization: The amino group of the intermediate then attacks the ester carbonyl, leading to intramolecular cyclization.

• Tautomerization: The resulting cyclic intermediate undergoes tautomerization to yield the more stable 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Caption: Proposed reaction mechanism for the one-pot synthesis.

Experimental Protocol: One-Pot Synthesis

This protocol is adapted from the principles of the Guareschi-Thorpe synthesis for the preparation of 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.[3][5]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	CAS No.
Ethyl acetoacetate	C₆H₁₀O₃	130.14	141-97-9
Ethyl cyanoacetate	C₅H₇NO₂	113.11	105-56-6
Ammonium carbonate	(NH₄)₂CO₃	96.09	506-87-6
Ethanol	C₂H₅OH	46.07	64-17-5
Deionized Water	H₂O	18.02	7732-18-5
Hydrochloric acid (for work-up)	HCl	36.46	7647-01-0

Equipment

• Round-bottom flask (50 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Standard laboratory glassware

Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, add ethyl acetoacetate (1.30 g, 10 mmol) and ethyl cyanoacetate (1.13 g, 10 mmol).

• Solvent and Reagent Addition: To the flask, add a 1:1 mixture of ethanol and water (20 mL). While stirring, add ammonium carbonate (1.44 g, 15 mmol).

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to 80°C with continuous stirring.

• Monitoring the Reaction: The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane). The reaction is typically complete within 8-12 hours.

• Work-up and Isolation:

  • After completion, cool the reaction mixture to room temperature.

  • The product may precipitate out of the solution. If not, reduce the solvent volume under reduced pressure.

  • Acidify the mixture to pH ~5-6 with dilute hydrochloric acid to facilitate further precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold water and then a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to afford the pure 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.

• Characterization: The structure and purity of the final product should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and melting point analysis.

Caption: Step-by-step experimental workflow for the one-pot synthesis.

Data and Expected Results

The one-pot synthesis of 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is expected to proceed in good to excellent yields.

Entry	Reactant 1	Reactant 2	Ammonia Source	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Ethyl acetoacetate	Ethyl cyanoacetate	(NH₄)₂CO₃	H₂O/EtOH	80	8	~90	[3]
2	Ethyl acetoacetate	Cyanoacetamide	KOH	Ethanol	Reflux	4	56	[5]

Note: The yield in entry 2 is for a mechanochemical synthesis, which is a different approach but provides a useful comparison.

Characterization Data for a Representative Derivative (4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Appearance: White to off-white solid.

• Melting Point: >300 °C

• IR (KBr, cm⁻¹): ~3400 (O-H), ~3200 (N-H), ~2220 (C≡N), ~1650 (C=O).

• ¹H NMR (DMSO-d₆, δ ppm): ~12.0 (s, 1H, OH), ~11.5 (s, 1H, NH), ~5.9 (s, 1H, H-5), ~2.2 (s, 3H, CH₃).

• ¹³C NMR (DMSO-d₆, δ ppm): ~165.0 (C=O), ~162.0 (C-4), ~150.0 (C-6), ~118.0 (C≡N), ~100.0 (C-5), ~88.0 (C-3), ~18.0 (CH₃).

Troubleshooting and Optimization

• Low Yield:

  • Ensure the ammonium carbonate is fresh, as it can decompose over time.

  • The pH of the final work-up is crucial for complete precipitation. Adjust carefully.

  • Longer reaction times may be necessary for less reactive substrates.

• Impure Product:

  • Thorough washing of the crude product is essential to remove unreacted starting materials and salts.

  • Recrystallization from an appropriate solvent system is key to obtaining a high-purity product.

• Alternative Ammonia Sources: While ammonium carbonate is effective, other sources like ammonium acetate can also be used, potentially requiring adjustments to the reaction conditions.[6]

• Catalysis: While the reaction can proceed without a catalyst, the use of a base like piperidine or an acid catalyst has been reported for similar syntheses and could be explored for optimization.[4]

Applications in Drug Discovery

Derivatives of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile are valuable scaffolds in drug discovery. They have been investigated for a range of therapeutic applications, including:

• Anticancer Agents: The pyridone core is present in several compounds with demonstrated anticancer activity.

• Kinase Inhibitors: The structural features of these molecules make them suitable candidates for targeting the ATP-binding sites of various kinases.

• Antimicrobial Agents: The heterocyclic system has been shown to possess antibacterial and antifungal properties.

The efficient one-pot synthesis described herein allows for the rapid generation of a library of derivatives for structure-activity relationship (SAR) studies, accelerating the drug discovery process.

Conclusion

This application note provides a detailed and scientifically grounded guide to the one-pot synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives. By leveraging a modified Guareschi-Thorpe reaction, this protocol offers an efficient, high-yielding, and environmentally conscious route to a valuable class of heterocyclic compounds. The provided mechanistic insights, detailed experimental procedures, and troubleshooting advice are intended to empower researchers in their synthetic and medicinal chemistry endeavors.

References

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• An efficient and ecofriendly synthesis of highly functionalized pyridones via a one-pot three-component reaction. RSC Advances, 2016.

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Molecules, 2020.

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Molecules, 2020.

• On the synthesis of 3-cyano-6-hydroxy-4-methyl-2-pyridone at room temperature. Journal of the Serbian Chemical Society, 2012.

• One-Pot Synthesis of 3-Cyano-2-pyridones. Journal of Heterocyclic Chemistry, 2015.

• An efficient and ecofriendly synthesis of highly functionalized pyridones via a one-pot three-component reaction. RSC Advances, 2016.

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. MDPI, 2020.

• Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. MDPI, 2022.

• Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry, 2015.

• One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition. Journal of Combinatorial Chemistry, 2010.

• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon. ACS Omega, 2021.

• Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. Scientific Reports, 2024.

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• Synthesis and Characterization of New 1,2-Dihydropyridine-3-Carbonitrile Compounds with Study of Expected Biological Activity. Journal of Al-Nahrain University, 2018.

• Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions. Frontiers in Chemistry, 2021.

• 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile. CymitQuimica.

• Synthesis, characterization and biological screening of various pharmacophoric derivatives of 4-alkylpyrimidine-5-carbonitrile. CORE, 2020.

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Application Notes & Protocols: Multicomponent Synthesis of Dihydropyridines

Abstract: This guide provides a comprehensive overview of multicomponent reaction (MCR) protocols for the synthesis of 1,4-dihydropyridines (1,4-DHPs), a privileged scaffold in medicinal chemistry. We begin with the foundational Hantzsch synthesis, detailing its mechanism and classical protocol, before transitioning to modern, efficient, and sustainable methodologies. Detailed, field-proven protocols for microwave-assisted, ultrasound-promoted, and heterogeneously catalyzed syntheses are presented, complete with mechanistic insights, comparative data, and step-by-step instructions. This document is intended for researchers, scientists, and professionals in drug development seeking to leverage MCRs for the efficient construction of DHP libraries.

The Enduring Significance of 1,4-Dihydropyridines

The 1,4-dihydropyridine core is a cornerstone of medicinal chemistry, most notably as the defining feature of a major class of L-type calcium channel blockers.[1][2][3] These drugs are indispensable in the management of cardiovascular diseases, including hypertension and angina.[1][3] Marketed drugs such as Nifedipine, Amlodipine, and Felodipine underscore the therapeutic importance of this heterocyclic system.[4][5] Beyond their role as calcium channel modulators, DHP derivatives exhibit a wide spectrum of pharmacological activities, including antibacterial, anticancer, antioxidant, and anticonvulsant properties.[6]

The power of multicomponent reactions (MCRs) lies in their ability to construct complex molecules like 1,4-DHPs in a single, convergent step from three or more simple precursors.[7][8][9][10] This approach offers significant advantages over traditional linear syntheses by maximizing atom economy, reducing reaction time, and minimizing waste, aligning perfectly with the principles of green chemistry.[11]

The Foundational Protocol: The Hantzsch Dihydropyridine Synthesis

In 1881, Arthur Hantzsch reported the first one-pot synthesis of a 1,4-dihydropyridine from an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[11][12][13] This reaction has become the most fundamental and widely used method for accessing this scaffold.

Reaction Mechanism: A Cascade of Classical Transformations

The Hantzsch synthesis is a beautiful orchestration of several named reactions proceeding in a single pot. While multiple pathways have been proposed, a widely accepted mechanism involves the initial, independent formation of two key intermediates that subsequently combine.[4][5][12]

• Knoevenagel Condensation: One equivalent of the β-ketoester reacts with the aldehyde to form an α,β-unsaturated carbonyl intermediate, often referred to as a chalcone-type compound.[4]

• Enamine Formation: A second equivalent of the β-ketoester condenses with the ammonia source to generate a β-enamino ester.[4][5]

• Michael Addition & Cyclization: The enamine acts as a nucleophile in a Michael addition to the α,β-unsaturated intermediate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the final 1,4-dihydropyridine ring system.[4][11][14]

Caption: The Hantzsch 1,4-DHP synthesis mechanism.

Classical Protocol: Reflux in Ethanol

While effective, the classical Hantzsch synthesis often suffers from long reaction times, the need for high temperatures, and modest yields, particularly with sterically hindered aldehydes.[12][15]

Step-by-Step Protocol:

• To a round-bottom flask, add an aromatic aldehyde (10 mmol), ethyl acetoacetate (20 mmol), and ethanol (30 mL).

• With stirring, add ammonium acetate (12 mmol).

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) for 8-12 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water (100 mL) with stirring.

• The solid product will precipitate. Collect the crude product by vacuum filtration.

• Wash the solid with cold water and a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain the purified 1,4-dihydropyridine.[16]

Modern Protocols for Enhanced Efficiency and Sustainability

To overcome the limitations of the classical method, numerous modern protocols have been developed. These "green" approaches often feature shorter reaction times, milder conditions, higher yields, and simpler workup procedures.[16][17]

Microwave-Assisted Hantzsch Synthesis

Principle: Microwave irradiation provides rapid, uniform heating of the reaction mixture, dramatically accelerating reaction rates.[15] This technique can significantly reduce reaction times from many hours to mere minutes and often improves product yields.[13][15][18]

Caption: General workflow for microwave-assisted DHP synthesis.

Detailed Protocol (Catalyst-Free, Solvent-Free):

• In a 10 mL microwave process vial, add an aromatic aldehyde (1 mmol), dimedone (2 mmol), and ammonium acetate (1.2 mmol).

• Seal the vial with a septum cap.

• Place the vial in a microwave reactor and irradiate the mixture at a set temperature (e.g., 120°C) for 3-8 minutes.[19]

• After the reaction is complete, allow the vial to cool to room temperature.

• Add ethanol (5 mL) to the solidified mixture and collect the product by filtration.

• Wash the solid product with cold water and ethanol to afford the pure acridinedione derivative.

Representative Data: Microwave-Assisted Synthesis of Acridinediones [19]

Entry	Aldehyde (R)	Time (min)	Yield (%)
1	C₆H₅	5	95
2	4-Cl-C₆H₄	3	97
3	4-NO₂-C₆H₄	3	96
4	4-CH₃O-C₆H₄	6	90
5	2-Cl-C₆H₄	8	81

Ultrasound-Assisted Hantzsch Synthesis

Principle: Ultrasound irradiation promotes reactions through acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized hot spots with extreme temperatures and pressures, enhancing mass transfer and accelerating the reaction rate under ambient bulk conditions.[20][21] This method is energy-efficient and allows reactions to proceed rapidly at room temperature.[22]

Detailed Protocol (Heterogeneous Catalyst):

• To a flask, add an aromatic aldehyde (1 mmol), ethyl acetoacetate (2 mmol), ammonium acetate (1.5 mmol), and ethanol (10 mL).

• Add the heterogeneous catalyst, such as Fe/ZSM-5 (e.g., 5 mol%).[20]

• Place the flask in an ultrasonic cleaning bath.

• Irradiate the mixture with ultrasound at room temperature for the specified time (e.g., 90 minutes).[20]

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to recover the heterogeneous catalyst. The catalyst can be washed, dried, and reused.[20]

• Evaporate the solvent from the filtrate under reduced pressure.

• Recrystallize the resulting solid from ethanol to yield the pure 1,4-dihydropyridine.

Representative Data: Ultrasound-Assisted Synthesis using Fe/ZSM-5 Catalyst [20]

Entry	Aldehyde (R)	Time (min)	Yield (%)
1	C₆H₅	90	86
2	4-Cl-C₆H₄	90	82
3	4-NO₂-C₆H₄	90	85
4	4-OH-C₆H₄	90	78
5	3-NO₂-C₆H₄	90	84

Ionic Liquid-Catalyzed Hantzsch Synthesis

Principle: Ionic liquids (ILs) are salts with low melting points that can act as both solvents and catalysts. Their non-volatile nature, thermal stability, and recyclability make them attractive green alternatives to traditional organic solvents.[23] In the Hantzsch reaction, basic ionic liquids can catalyze the condensation steps, often leading to higher yields and shorter reaction times.[23][24]

Detailed Protocol ([Bmim]OAc in DMF):

• To a flask, add the aldehyde (10 mmol), a dicarbonyl compound (e.g., ethyl acetoacetate, 20 mmol), ammonium acetate (20 mmol), and the ionic liquid [Bmim]OAc (1 mmol).[23]

• Add DMF (20 mL) as a solvent.

• Stir the mixture at reflux temperature for approximately 4.5 hours.[23]

• After cooling, remove the DMF under reduced pressure.

• A yellow solid will appear. Wash the solid with water (10 mL) and collect it by filtration.

• Recrystallize the crude product from 95% ethanol.

• The aqueous filtrate containing the ionic liquid can be extracted with ether and the IL recovered for reuse after drying under vacuum.[23]

Representative Data: [Bmim]OAc Catalyzed Synthesis [23][24]

Entry	Aldehyde (R)	Time (h)	Yield (%)
1	C₆H₅	4.5	82
2	4-Cl-C₆H₄	3.5	93
3	4-NO₂-C₆H₄	3.0	91
4	4-CH₃-C₆H₄	4.0	85
5	2-Cl-C₆H₄	5.0	80

Conclusion

The Hantzsch reaction remains a powerful and versatile tool for the synthesis of pharmacologically vital 1,4-dihydropyridines. While the classical protocol provides a solid foundation, modern advancements have transformed this century-old reaction into a rapid, efficient, and environmentally conscious process. The adoption of enabling technologies like microwave and ultrasound irradiation, along with the use of sustainable catalysts and solvent systems, allows for the high-throughput synthesis of DHP libraries essential for modern drug discovery and development. The protocols outlined in this guide offer robust and reproducible methods for accessing this important heterocyclic scaffold.

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Application Notes and Protocols: The 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Scaffold in Medicinal Chemistry

Introduction: Unveiling a Privileged Scaffold

In the landscape of drug discovery, certain molecular frameworks consistently appear in a multitude of biologically active compounds. These are termed "privileged structures," and the 2-pyridone ring is a prominent member of this class.[1][2][3][4] 2-Pyridones are six-membered, nitrogen-containing heterocycles that offer a unique combination of physicochemical properties, making them highly attractive to medicinal chemists.[1] They possess dual hydrogen-bond donor and acceptor capabilities and can serve as bioisosteres for amides, phenols, and other common motifs, often improving drug-like properties such as aqueous solubility and metabolic stability.[2][3]

This guide focuses on a specific, highly functionalized member of this family: 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile . This scaffold integrates the core 2-pyridone structure with a hydroxyl group at the C4 position and a nitrile group at C3. This arrangement is not merely decorative; the nitrile group is a powerful hydrogen bond acceptor and can participate in key interactions with biological targets, while the 4-hydroxy group provides another point for hydrogen bonding and potential for further derivatization. This unique constellation of functional groups has established the scaffold as a versatile starting point for developing inhibitors of various enzymes and compounds with potent antiproliferative activity.[5][6]

Chemical Properties: 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile
Molecular Formula	C₆H₄N₂O₂
Molecular Weight	136.11 g/mol
Appearance	Solid
Key Features	Hydrogen Bond Donor (NH, OH), Hydrogen Bond Acceptor (C=O, CN, OH)

Core Synthesis: Efficient Assembly via Multicomponent Reactions

The true power of a scaffold lies in its synthetic accessibility. The 2-oxo-1,2-dihydropyridine-3-carbonitrile core is readily assembled using highly efficient one-pot multicomponent reactions (MCRs), which allow for the rapid generation of molecular complexity and diversity from simple, commercially available starting materials.[2][6]

Protocol 1: General One-Pot Synthesis of 4,6-Diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles

This protocol describes a robust method for synthesizing derivatives of the core scaffold, which has been successfully applied to generate libraries of compounds for screening, including potent p38α MAP kinase inhibitors.[6][7]

Causality and Principle: This reaction follows a Hantzsch-like pathway. It leverages the Knoevenagel condensation between an aldehyde and a methylene-activated compound (ethyl cyanoacetate), followed by a Michael addition of an enamine (formed from the ketone and ammonia source), and subsequent cyclization and aromatization to yield the stable pyridone ring. The MCR approach is superior to stepwise synthesis in terms of time, resources, and environmental impact (atom economy).[2][8]

Experimental Workflow:

Caption: Workflow for the one-pot synthesis of 2-pyridone derivatives.

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a reflux condenser, add the respective aromatic ketone (1.0 mmol), the corresponding aromatic aldehyde (1.0 mmol), ethyl cyanoacetate (1.0 mmol), and ammonium acetate (8.0 mmol).[7]

• Solvent Addition: Add absolute ethanol (30 mL) to the flask.

• Reflux: Heat the reaction mixture to reflux and maintain for 10 to 18 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Precipitation: Pour the reaction mixture into a beaker containing ice-cold water. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with water and then with a small amount of cold ethanol to remove impurities.

• Purification and Validation: Dry the crude product. For higher purity, recrystallize from a suitable solvent like ethanol.[9] The final structure and purity must be confirmed by analytical techniques such as ¹H-NMR, FT-IR, Mass Spectrometry, and Elemental Analysis.[7]

Self-Validation Note: The characteristic IR peaks for the nitrile (C≡N) group (around 2220 cm⁻¹) and the carbonyl (C=O) group (around 1650 cm⁻¹) are strong indicators of successful product formation.[7][10] The disappearance of aldehyde proton signals in the ¹H-NMR spectrum is another key validation point.

Application in Target-Based Drug Discovery

The inherent structural features of the 2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold make it an excellent platform for designing enzyme inhibitors.

Application Example 1: Inhibition of p38α MAP Kinase

Rationale: p38α Mitogen-Activated Protein (MAP) kinase is a critical enzyme in the signaling cascade that regulates the production of pro-inflammatory cytokines like TNF-α and IL-1β. Inhibiting this kinase is a validated therapeutic strategy for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Scaffold Utility: A library of 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles was synthesized and found to contain highly potent inhibitors of p38α MAP kinase.[6] This was the first report of this scaffold being used for this specific target, highlighting its potential in discovering novel inhibitor classes.[6]

Caption: Relationship between the scaffold, its target, and the therapeutic goal.

Structure-Activity Relationship (SAR) Data:

The following table summarizes the inhibitory activity of selected compounds, demonstrating how substitutions on the aryl rings at the C4 and C6 positions modulate potency.

Compound	R¹ (at C4)	R² (at C6)	p38α IC₅₀ (µM)
1	4-F-Phenyl	Phenyl	0.11
2	4-Cl-Phenyl	Phenyl	0.07
3	4-MeO-Phenyl	Phenyl	0.15
4	2-Cl-Phenyl	Phenyl	0.30
5	4-Cl-Phenyl	4-F-Phenyl	0.12
(Data synthesized from J. Comb. Chem. 2010, 12, 4, 559–565)[6]

Interpretation: This data reveals that electron-withdrawing groups (e.g., -F, -Cl) at the para-position of the C4-phenyl ring are favorable for activity, with the 4-chloro derivative showing the highest potency (IC₅₀ = 0.07 µM). The position of the substituent also matters, as the 2-chloro derivative is significantly less active than its 4-chloro counterpart.

Application Example 2: Development of Antiproliferative Agents

Rationale: The search for novel chemical entities that can inhibit the growth of cancer cells is a cornerstone of oncology research. Scaffolds that can be easily diversified are highly valuable for screening against various cancer cell lines.

Scaffold Utility: Derivatives of this scaffold have demonstrated significant antiproliferative activity against human tumor cell lines, including colon (HT-29) and breast (MDA-MB-231, MCF-7) cancer cells.[7][11]

Antiproliferative Activity Data:

Compound	R¹ (at C4)	R² (at C6)	Cell Line	IC₅₀ (µM)
6	2-EtO-Phenyl	4-F-Phenyl	HT-29	0.70
7	2-EtO-Phenyl	3-F-Phenyl	HT-29	> 100
8	4-Cl-Phenyl	Naphthalen-1-yl	-	-
(Data for compounds 6 & 7 from Med. Chem. Res. 2013, 22, 3725–3734[7]; Compound 8 structure from ACS Omega 2021, 6, 28, 18275–18288[10])

Interpretation: The data shows high sensitivity to substitution patterns. For instance, moving the fluorine from the para- to the meta-position on the C6-phenyl ring (Compound 7 vs. 6) completely abolishes the activity against the HT-29 cell line, indicating a very specific binding interaction is likely at play.

Protocol 2: In Vitro Antiproliferative MTT Assay

This protocol provides a standard method to assess the cytotoxic or cytostatic effects of newly synthesized compounds on cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for measuring cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Experimental Workflow:

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Application Notes and Protocols: Development of Anticancer Agents from 2-Oxo-1,2-Dihydropyridine-3-Carbonitrile Analogs

Abstract

The 2-oxo-1,2-dihydropyridine-3-carbonitrile core represents a privileged heterocyclic scaffold in medicinal chemistry, demonstrating a wide array of pharmacological activities.[1][2] Notably, its derivatives have emerged as a promising class of anticancer agents, exhibiting potent cytotoxic effects against various human tumor cell lines.[2][3][4] This document provides a comprehensive guide for researchers and drug development professionals, detailing the synthesis, in vitro evaluation, and mechanistic investigation of these analogs. We present field-proven, step-by-step protocols for a robust one-pot multicomponent synthesis, cytotoxicity screening via MTT assay, and key mechanistic assays including kinase inhibition and cell cycle analysis. Furthermore, we explore the critical structure-activity relationships that govern the efficacy of these compounds, offering a scientifically grounded framework for the rational design of novel and more potent anticancer therapeutics.

Introduction: The Pyridine Scaffold in Oncology

Nitrogen-containing heterocycles are foundational structures in drug discovery, with the pyridine ring being a cornerstone of numerous approved therapeutics.[5][6] The 2-oxo-1,2-dihydropyridine-3-carbonitrile framework, in particular, has garnered significant interest due to its synthetic accessibility and its ability to serve as a versatile template for generating structurally diverse libraries of compounds. Analogs built upon this scaffold have shown significant antitumor activity, often exerting their effects through the modulation of critical cellular signaling pathways, such as those regulated by protein kinases.[7][8] This guide is designed to equip researchers with the necessary protocols and scientific rationale to synthesize and validate novel anticancer candidates based on this potent chemical scaffold.

Synthesis of 2-Oxo-1,2-Dihydropyridine-3-Carbonitrile Analogs

The most efficient and widely adopted method for creating these analogs is the one-pot multicomponent reaction (MCR). This approach is favored for its operational simplicity, cost-effectiveness, and ability to rapidly generate molecular diversity from readily available starting materials.[4][7]

Protocol 1: One-Pot Multicomponent Synthesis

This protocol describes a general procedure for the synthesis of 4,6-disubstituted-2-oxo-1,2-dihydropyridine-3-carbonitriles.

Causality and Principle: This reaction is a variation of the Hantzsch pyridine synthesis. It proceeds through a cascade of reactions, typically initiated by a Knoevenagel condensation between the aromatic aldehyde and ethyl cyanoacetate, followed by a Michael addition of the acetophenone enolate, and subsequent cyclization and aromatization (or tautomerization to the pyridone form) with ammonia, which is generated in situ from ammonium acetate. The final product precipitates from the reaction mixture upon cooling, simplifying purification.

Experimental Workflow: One-Pot Synthesis

Caption: Workflow for the one-pot synthesis of 2-oxo-dihydropyridine analogs.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine the substituted acetophenone (10 mmol), the desired aromatic aldehyde (10 mmol), ethyl cyanoacetate (10 mmol, 1.13 g), and ammonium acetate (80 mmol, 6.16 g).[2]

• Solvent Addition: Add absolute ethanol (30-40 mL) to the flask.

• Reflux: Heat the reaction mixture to reflux with stirring. The reaction time can vary from 2 to 10 hours, depending on the specific substrates used.[2][3] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the mixture to room temperature. The product will typically precipitate out of the solution.

• Purification: Collect the solid precipitate by vacuum filtration. Wash the solid with cold water, followed by a small amount of cold ethanol to remove residual impurities.

• Recrystallization: Further purify the crude product by recrystallization from a suitable solvent system, such as a dioxane/ethanol mixture, to yield the final compound.[2][3]

• Characterization: Confirm the structure of the synthesized analog using standard analytical techniques:

  • IR Spectroscopy: Look for characteristic absorption bands for NH (approx. 3150-3400 cm⁻¹), C≡N (approx. 2220 cm⁻¹), and C=O (approx. 1640-1660 cm⁻¹).[2][3][4]

  • ¹H NMR: Confirm the presence of aromatic protons and a key singlet for the pyridone C5-H (approx. 6.8-7.0 ppm) and a broad, D₂O-exchangeable singlet for the NH proton (approx. 12.5-13.0 ppm).[3][4]

  • ¹³C NMR: Identify signals for the nitrile carbon (approx. 116-118 ppm) and the carbonyl carbon (approx. 161-162 ppm).[2]

  • Mass Spectrometry: Determine the molecular weight and confirm the molecular formula.[2][4]

Protocols for Anticancer Activity Evaluation

Initial screening of newly synthesized compounds involves assessing their cytotoxicity against a panel of human cancer cell lines. The MTT assay is a reliable, colorimetric method for this purpose.

Protocol 2: In Vitro Cytotoxicity by MTT Assay

Principle: This assay quantifies cell viability based on the metabolic activity of mitochondria. In live cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), converting it to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells and can be measured spectrophotometrically after solubilization.[8]

Step-by-Step Methodology:

• Cell Culture: Seed cells from a panel of human cancer lines (e.g., MCF-7, HT-29, NCI-H460) and a normal cell line (e.g., PBMC, peripheral blood mononuclear cells) into 96-well plates at a density of 5,000-10,000 cells/well.[1] Allow cells to adhere and grow for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with medium containing the test compounds at various concentrations (typically ranging from 0.01 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against compound concentration and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth) using non-linear regression analysis.

Data Presentation: Sample IC₅₀ Values

Summarize the cytotoxicity data in a table for clear comparison of compound potency and selectivity.

Compound ID	Substitution Pattern	IC₅₀ (nM) vs. NCI-H460 (Lung)	IC₅₀ (nM) vs. RKOP 27 (Colon)	IC₅₀ (nM) vs. HeLa (Cervical)	IC₅₀ (nM) vs. Normal PBMC
14a	(Details)	25 ± 2.6	16 ± 2.0	127 ± 25	> 121,340
Cmpd 6	4-(2-Ethoxyphenyl)	Not Tested	700	Not Tested	Not Tested
Cmpd 4	4-(2-Hydroxyphenyl)	Not Tested	Not Tested	Not Tested	Not Tested

Data are representational and adapted from published studies.[1][3][4]

Investigation of the Mechanism of Action

Understanding how these compounds exert their anticancer effects is crucial for their development. Many 2-oxo-dihydropyridine analogs function by inhibiting protein kinases, which are key regulators of cell proliferation, survival, and angiogenesis.[6] This inhibition can lead to cell cycle arrest and apoptosis.

Potential Signaling Pathway and Therapeutic Targets

Caption: Potential mechanisms of action for 2-oxo-dihydropyridine analogs.

Protocol 3: In Vitro Kinase Inhibition Assay

Principle: This protocol measures a compound's ability to inhibit the enzymatic activity of a specific kinase. A common method involves quantifying the amount of ATP consumed during the phosphorylation reaction, which is inversely proportional to kinase inhibition. The ADP-Glo™ Kinase Assay is a widely used commercial kit for this purpose.

Step-by-Step Methodology:

• Reaction Setup: In a 96-well plate, add the recombinant target kinase (e.g., PIM-1, VEGFR-2), the appropriate substrate, and ATP.[6][8]

• Compound Addition: Add the test compound at various concentrations.

• Kinase Reaction: Incubate the plate at room temperature to allow the phosphorylation reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining unconsumed ATP.

• Signal Generation: Add Kinase Detection Reagent to convert the newly synthesized ADP back to ATP, which then drives a luciferase/luciferin reaction to produce a luminescent signal.

• Measurement: Measure luminescence using a plate reader.

• Data Analysis: A lower signal indicates higher kinase activity (more ATP consumed, more ADP produced). Calculate the percent inhibition relative to a no-inhibitor control and determine the IC₅₀ value.

Protocol 4: Cell Cycle Analysis via Flow Cytometry

Principle: This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). Anticancer agents often induce cell cycle arrest at specific checkpoints. Propidium iodide (PI) is a fluorescent dye that stoichiometrically binds to DNA, so the amount of fluorescence is directly proportional to the DNA content in a cell.[6][9]

Step-by-Step Methodology:

• Cell Treatment: Treat the selected cancer cell line with the test compound at its IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells (including both adherent and floating populations) and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the cell membranes.

• Staining: Resuspend the fixed cells in a staining solution containing Propidium Iodide (PI) and RNase A (to prevent staining of double-stranded RNA).

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence will distinguish cell populations based on DNA content (2n for G0/G1, between 2n and 4n for S phase, and 4n for G2/M).

• Data Analysis: Analyze the resulting histograms to quantify the percentage of cells in each phase of the cell cycle. Compare the distribution of treated cells to untreated controls to identify any cell cycle arrest. An accumulation of cells in the S or G2/M phase is a common indicator of anticancer activity.[6][10]

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-oxo-1,2-dihydropyridine-3-carbonitrile analogs is highly dependent on the nature and position of substituents on the aryl rings at the C4 and C6 positions.[5] Understanding these relationships is key to designing more potent molecules.

• Influence of Substituents: The presence of specific functional groups can dramatically alter activity. For instance, studies have shown that hydroxyl (-OH) and methoxy (-OCH₃) groups can influence potency, with their position (ortho, meta, para) being critical.[5]

• Halogenation: The incorporation of halogens (e.g., F, Cl) into the aryl rings is a common strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, often leading to enhanced activity.[9][11]

• Imino vs. Oxo Analogs: Isosteric replacement of the 2-oxo group with a 2-imino group can also significantly impact biological activity, sometimes leading to more potent kinase inhibitors.[4][8]

• Quantitative Structure-Activity Relationship (QSAR): For advanced development, 2D and 3D-QSAR studies can be employed to build predictive models that correlate specific physicochemical properties with anticancer activity, guiding the synthesis of optimized analogs.

Conclusion and Future Perspectives

The 2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold is a validated and highly tractable starting point for the development of novel anticancer agents. The synthetic protocols provided herein are robust and suitable for generating chemical libraries for high-throughput screening. The subsequent biological evaluation protocols offer a clear pathway for identifying hit compounds and elucidating their mechanisms of action.

Future work should focus on optimizing lead compounds to enhance their potency, selectivity, and drug-like properties (ADME/Tox). Promising candidates identified through these in vitro protocols should be advanced to in vivo studies using xenograft animal models to validate their efficacy and safety in a physiological context. Continued exploration of the vast chemical space around this scaffold holds significant promise for discovering the next generation of targeted cancer therapies.

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• Ismail, R.S.M., El Kerdawy, A.M., Soliman, D.H., et al. (2023). Discovery of a new potent oxindole multi-kinase inhibitor among a series of designed 3-alkenyl-oxindoles with ancillary carbonic anhydrase inhibitory activity as antiproliferative agents. PubMed Central. Available at: [Link]

• Al-Issa, S.A., Ali, A.A., Al-Salahi, R., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-D]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. MDPI. Available at: [Link]

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synthesis of antimicrobial compounds based on the dihydropyridine scaffold

An Application Guide to the Synthesis and Evaluation of Antimicrobial Dihydropyridine-Based Compounds

For researchers, medicinal chemists, and drug development professionals, the 1,4-dihydropyridine (DHP) scaffold represents a privileged structure with a rich history in cardiovascular medicine.[1] More recently, this versatile nucleus has garnered significant attention for its potent and varied antimicrobial activities.[1][2] This guide provides an in-depth exploration of the synthesis, structure-activity relationships (SAR), and microbiological evaluation of novel antimicrobial agents based on the dihydropyridine framework. It is designed to be a practical resource, blending established protocols with modern, efficient methodologies and explaining the scientific rationale behind experimental choices.

The Dihydropyridine Scaffold: A Foundation for Antimicrobial Discovery

The 1,4-DHP core is a partially saturated pyridine ring that offers a unique three-dimensional structure. While renowned for its role in drugs like Nifedipine and Amlodipine that function as L-type calcium channel blockers, its derivatives have demonstrated a broad spectrum of biological activities, including antibacterial, antifungal, and antitubercular properties.[1][2] The antimicrobial efficacy of DHPs appears to be distinct from their calcium channel modulating effects, often targeting unique bacterial pathways. For instance, some derivatives have been found to inhibit dihydrofolate reductase, an essential enzyme in folate metabolism, while others target specific regulatory proteins like HsrA in Helicobacter pylori.[3][4] This mechanistic diversity makes the DHP scaffold a fertile ground for developing new classes of antibiotics to combat the growing threat of antimicrobial resistance.

Synthetic Strategies: From Classic Reactions to Green Innovations

The cornerstone of DHP synthesis is the Hantzsch reaction, a multi-component reaction first reported in 1881.[5] Modern advancements have refined this classic method, offering improved yields, shorter reaction times, and more environmentally friendly conditions.

The Hantzsch Dihydropyridine Synthesis: A Foundational Protocol

The Hantzsch synthesis is a one-pot condensation reaction that typically involves an aldehyde, two equivalents of a β-ketoester, and an ammonia source (commonly ammonium acetate).[6][7] This reaction provides a straightforward and highly convergent route to the 1,4-DHP core.

Causality Behind Component Choices:

• Aldehyde: This component ultimately forms the C4 position of the DHP ring and its substituent. The choice of aldehyde is a primary driver of biological activity, with aromatic and heteroaromatic aldehydes being most common.

• β-Ketoester (e.g., ethyl acetoacetate): This provides the carbon backbone for the majority of the pyridine ring (C2, C3, C5, C6, and their respective substituents). The ester groups at the C3 and C5 positions are crucial for the molecule's overall electronic and steric properties.[8][9]

• Ammonia Source (Ammonium Acetate): This provides the nitrogen atom for the dihydropyridine ring.

General Protocol for Hantzsch Synthesis:

• Reactant Mixture: In a round-bottom flask, combine the aldehyde (10 mmol), the β-ketoester (20 mmol), and ammonium acetate (12 mmol).

• Solvent and Catalyst: Add a suitable solvent, such as ethanol or acetic acid (20-30 mL). While the reaction can proceed without a catalyst, acidic catalysts like acetic acid are often used to accelerate the process.

• Reaction Conditions: Reflux the mixture with stirring for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If not, slowly add cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration, wash with cold ethanol or a water/ethanol mixture, and dry. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[2][10]

Workflow for Classical Hantzsch Synthesis:

Caption: Workflow for the classical Hantzsch 1,4-dihydropyridine synthesis.

Modern & Green Synthetic Modifications

To address the demand for more sustainable and efficient chemical processes, several modifications to the Hantzsch synthesis have been developed.

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves yields.[2] This is due to efficient and uniform heating of the reaction mixture. One study reported excellent yields (up to 97%) within very short reaction times using this method in an aqueous micellar solution.[2]

• Solvent-Free Synthesis: Conducting the reaction under solvent-free conditions minimizes waste and environmental impact.[7] Often, a catalyst like ceric ammonium nitrate (CAN) is used to facilitate the reaction at room temperature.[7]

• Novel Catalysts: The use of eco-friendly and reusable catalysts is a key area of development. For example, aluminum dodecyl sulfate (Al(DS)₃) has been used as a surfactant catalyst in water, promoting a green synthesis approach.[2]

Protocol for Microwave-Assisted Synthesis in Aqueous Micellar Solution:

• Prepare Micellar Solution: Prepare an aqueous solution of aluminum dodecyl sulfate (Al(DS)₃).

• Combine Reactants: In a microwave-safe vessel, add the aldehyde (1 mmol), β-ketoester (2 mmol), and ammonium acetate (1.2 mmol) to the micellar solution.

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a specified temperature (e.g., 80-100°C) for 5-15 minutes.

• Isolation and Purification: After cooling, extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and concentrate it under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Structure-Activity Relationships (SAR): Designing Potent Antimicrobials

The antimicrobial potency of DHP derivatives can be fine-tuned by modifying the substituents at various positions on the ring. Understanding these SARs is critical for the rational design of new drug candidates.

Key Positions for Modification on the DHP Scaffold:

Caption: Key positions on the 1,4-DHP scaffold for SAR studies.

Summary of Key Structure-Activity Relationships:

Position	Modification & Impact on Antimicrobial Activity	References
C4-Aryl Ring	The presence of an aryl group is generally required for optimal activity. Electron-withdrawing groups (e.g., -NO₂, -Cl) and their position (ortho or meta) often enhance potency compared to unsubstituted or para-substituted rings.	[1][8]
C2 & C6	Typically substituted with small alkyl groups like methyl. Increasing the bulk of the substituent at the C2 position has been shown to improve antibacterial activity.	[1]
C3 & C5	These positions are most commonly occupied by ester groups. The nature of the ester (e.g., methyl, ethyl, isopropyl) can influence lipophilicity and, consequently, cell permeability and activity.	[8][9]
N1	The N1 position is typically unsubstituted (N-H). Substitution at this position often leads to a decrease in activity.
Overall Structure	The presence of polar groups on the C4-phenyl ring can make the DHP equally potent against microbes as standard drugs.	[2]

Protocols for Antimicrobial Evaluation

Once a library of DHP compounds has been synthesized and characterized, their antimicrobial efficacy must be determined using standardized in vitro assays.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard technique for determining MIC values.[1][11][12]

Protocol for Broth Microdilution MIC Assay:

• Prepare Stock Solutions: Dissolve the synthesized DHP compounds in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions (e.g., 1024 µg/mL).

• Prepare Microtiter Plate: In a 96-well microtiter plate, add 50 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12. Add 100 µL of the DHP stock solution to well 1.

• Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Wells 11 (growth control) and 12 (sterility control) will not contain the compound.

• Inoculum Preparation: Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity standard, which is then diluted to yield a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. Well 12 receives 50 µL of sterile broth only.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. It is determined as an extension of the MIC assay.[11]

Protocol for MBC Assay:

• Subculture from MIC Plate: Following the MIC reading, take a 10 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

• Plate Aliquots: Spot the aliquots onto a fresh, drug-free agar plate (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plate at 37°C for 18-24 hours.

• Reading Results: The MBC is the lowest concentration that results in no bacterial growth on the agar plate.

Workflow for In Vitro Antimicrobial Testing:

Caption: Standard workflow for determining MIC and MBC of synthesized compounds.

Conclusion and Future Outlook

The 1,4-dihydropyridine scaffold is a validated platform for the development of novel antimicrobial agents. The classic Hantzsch synthesis, coupled with modern, greener methodologies, allows for the efficient generation of diverse chemical libraries. Through a systematic investigation of structure-activity relationships, researchers can rationally design DHP derivatives with enhanced potency and selectivity against a wide range of microbial pathogens. As the challenge of antimicrobial resistance continues to grow, the exploration of established medicinal chemistry scaffolds like the DHP for new applications offers a promising and resource-efficient strategy in the global search for new antibiotics.

References

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• Wright, D. L., et al. (2022). Synthesis and Characterization of Functionalized Amino Dihydropyrimidines Toward the Analysis of their Antibacterial Structure–Activity Relationships and Mechanism of Action. ACS Omega. [Link]

• Doležal, M., et al. (2013). Antimicrobial Activity of Novel C2-Substituted 1,4-Dihydropyridine Analogues. Molecules. [Link]

• Pandey, J., & Sarkar, A. (2012). Synthesis and antimicrobial activity of a new series 1,4-dihydropyridine derivatives. ResearchGate. [Link]

• Ashokkumar, D., et al. (2019). Synthesis and Antimicrobial Activity of Some Novel 1,4-Dihydropyridine Trimer Derivatives. Asian Journal of Chemistry. [Link]

• Zhang, Y., et al. (2020). High-Throughput Preparation of Antibacterial Polymers from Natural Product Derivatives via the Hantzsch Reaction. iScience. [Link]

• Unknown Author. (2024). Synthesis and antimicrobial evaluation of a novel dihydropyridine compound. AIMS Press. [Link]

• Ladani, N., et al. (2021). Microwave assisted synthesis of novel Hantzsch 1,4-dihydropyridines, acridine-1,8-diones and polyhydroquinolines bearing the tetrazolo[1,5- a]quinoline moiety and their antimicrobial activity assess. ResearchGate. [Link]

• Raval, K., et al. (2017). Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Royal Society Open Science. [Link]

• Ishihara, K., et al. (1998). Structure-activity relationships of receptor binding of 1,4-dihydropyridine derivatives. Journal of Pharmacobio-Dynamics. [Link]

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• González, F., et al. (2022). 1,4-Dihydropyridine as a Promising Scaffold for Novel Antimicrobials Against Helicobacter pylori. Frontiers in Microbiology. [Link]

• Unknown Author. (2019). One-Pot Assembly for Synthesis of 1,4-Dihydropyridine Scaffold and Their Biological Applications. ResearchGate. [Link]

• Unknown Author. (2022). In Silico Design and Solvent Free Synthesis of Some Novel Dihydropyrimidinthione Derivatives and Study of its Antimicrobial. Current Trends in Biotechnology and Pharmacy. [Link]

• Ishihara, K., et al. (2021). Structure-Activity Relationships of Receptor Binding of 1,4-Dihydropyridine Derivatives. ResearchGate. [Link]

• Rebollo, M., et al. (2023). Design, synthesis and structure-activity relationship (SAR) studies of an unusual class of non-cationic fatty amine-tripeptide conjugates as novel synthetic antimicrobial agents. Frontiers in Microbiology. [Link]

• Unknown Author. (2021). Antimicrobial Screening of 1,4-Dihydropyridine Derivatives. ResearchGate. [Link]

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Application Notes & Protocols: A Multi-Assay Strategy for In Vitro Cytotoxicity Profiling of Novel Dihydropyridine Derivatives

Introduction: Beyond Calcium Channels

1,4-dihydropyridine (DHP) derivatives are a well-established class of L-type calcium channel blockers, pivotal in the management of hypertension.[1] However, recent investigations have unveiled their potential beyond cardiovascular applications, with a growing body of evidence highlighting their cytotoxic effects against various cancer cell lines.[2][3] This has spurred interest in developing novel DHP analogs as potential chemotherapeutic agents. The journey from a novel compound to a viable drug candidate is rigorous, and a critical early step is the comprehensive evaluation of its cytotoxic profile.

This guide provides an integrated, multi-assay strategy for researchers, scientists, and drug development professionals to characterize the in vitro cytotoxicity of novel DHP derivatives. We will move beyond a single-endpoint analysis, advocating for a tiered approach that first quantifies cell viability and membrane integrity before delving into the specific mechanisms of cell death, such as apoptosis. This methodology ensures a robust and nuanced understanding of a compound's biological impact.

Part 1: Primary Screening: Gauging Overall Cytotoxicity

The initial goal is to determine if, and at what concentrations, a novel DHP derivative impacts cell health. For this, we employ two orthogonal assays that provide a broad yet critical overview: the MTT assay, which measures metabolic activity as an indicator of viability, and the LDH assay, which quantifies the loss of plasma membrane integrity.

Experimental Workflow: Primary Cytotoxicity Screening

The following workflow provides a high-level overview of the initial screening phase.

Caption: Workflow for primary screening of DHP derivatives.

Assay 1: MTT Assay for Metabolic Viability

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for assessing cell viability.[4][5] Its principle lies in the enzymatic activity of mitochondrial dehydrogenases within living, metabolically active cells.[4][6][7] These enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[6][7] The amount of formazan produced, quantifiable by spectrophotometry after solubilization, is directly proportional to the number of viable cells.[5] A reduction in signal indicates a loss of metabolic function, a key indicator of cytotoxicity.

Detailed Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well flat-bottom plate at a pre-optimized density (e.g., 5,000-10,000 cells/well for many adherent lines) in 100 µL of complete culture medium.[8] Allow cells to adhere and resume logarithmic growth for 24 hours.

• Compound Treatment: Prepare serial dilutions of the novel DHP derivatives in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include vehicle control (e.g., DMSO, typically <0.5%) and untreated control wells.[9]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[4] Following the treatment incubation, add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[7]

• Formazan Formation: Return the plate to the incubator for 3-4 hours.[8] During this time, viable cells will convert MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium containing MTT without disturbing the cells or formazan crystals. Add 150 µL of a solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol) to each well.[5][6]

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes, protected from light, to ensure complete dissolution of the formazan crystals.[4] Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630-650 nm can be used to subtract background absorbance.[4][7]

Data Analysis & Interpretation

• Percent Viability (%) = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

• Plot percent viability against the log of the compound concentration to generate a dose-response curve and calculate the IC₅₀ (half-maximal inhibitory concentration) value.

DHP Derivative	Concentration (µM)	Mean Absorbance (570 nm)	% Viability
Untreated Control	0	1.250	100%
DHP-X	1	1.188	95%
DHP-X	10	0.638	51%
DHP-X	100	0.150	12%

Trustworthiness & Troubleshooting:

• Compound Interference: DHP compounds can be colored. Always include control wells with the compound in medium but without cells to check for direct absorbance or chemical reduction of MTT.[10]

• Incomplete Solubilization: If purple crystals are still visible, increase shaking time or gently pipette up and down to ensure full dissolution, as this is a common source of variability.[4][8]

• Edge Effects: Evaporation from outer wells can concentrate compounds and affect cell growth. To mitigate this, fill the perimeter wells with sterile PBS or medium without cells and do not use them for experimental data.[8]

Assay 2: LDH Release Assay for Membrane Integrity

Scientific Rationale: The Lactate Dehydrogenase (LDH) assay complements the MTT assay by measuring a different hallmark of cell death: the loss of plasma membrane integrity.[11] LDH is a stable cytosolic enzyme present in most cells.[11][12][13] Upon significant membrane damage, as seen in necrosis or late-stage apoptosis, LDH is released into the extracellular culture medium.[11][14] The assay quantifies the amount of LDH in the supernatant through a coupled enzymatic reaction that produces a colored formazan product, which is directly proportional to the extent of cell lysis.[11][13][15]

Detailed Protocol: LDH Assay

• Cell Seeding and Treatment: Prepare and treat a 96-well plate identically to the MTT assay protocol (Steps 1-3). It is often convenient to run this assay in parallel on a duplicate plate.

• Establish Controls: For accurate data interpretation, three controls are essential:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Untreated cells lysed with a lysis buffer (e.g., 10X Lysis Solution provided in kits) for 45 minutes before supernatant collection.

  • Background Control: Culture medium alone.

• Supernatant Collection: After the treatment incubation, centrifuge the plate at 600 x g for 5 minutes to pellet any detached cells. Carefully transfer 50 µL of supernatant from each well to a new flat-bottom 96-well plate.

• Reaction Setup: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate mix and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate for 20-30 minutes at room temperature, protected from light.[13] A color change will develop. Stop the reaction by adding 20-50 µL of a stop solution if required by the kit.[13] Measure the absorbance at 490 nm.

Data Analysis & Interpretation

• Corrected Absorbance = Absorbance of Sample - Absorbance of Background Control

• Percent Cytotoxicity (%) = [(Corrected Spontaneous Release - Corrected Experimental Release) / (Corrected Maximum Release - Corrected Spontaneous Release)] x 100

DHP Derivative	Concentration (µM)	Mean Absorbance (490 nm)	% Cytotoxicity
Spontaneous Release	0	0.215	0%
Maximum Release	N/A	1.850	100%
DHP-X	1	0.298	5%
DHP-X	10	1.040	51%
DHP-X	100	1.770	95%

Trustworthiness & Troubleshooting:

• Serum Interference: Serum in the culture medium contains endogenous LDH, which can elevate the background signal. If high background is an issue, consider reducing the serum concentration during the final hours of treatment.

• Normalization: Unlike MTT, LDH data reflects the state of the entire well population at the time of lysis. Ensure initial cell seeding is highly consistent across all wells.[16]

Part 2: Mechanistic Insights: Apoptosis vs. Necrosis

After confirming cytotoxicity with the primary screens, the next crucial step is to determine how the DHP derivatives are killing the cells. The distinction between apoptosis (programmed cell death) and necrosis (uncontrolled lysis) is fundamental. Apoptosis is a highly regulated process involving specific signaling cascades, making it a desirable mechanism for anticancer agents.

Apoptotic Signaling Cascade

This diagram illustrates the key events in apoptosis that are targeted by the subsequent assays.

Caption: Key detectable events in the apoptotic pathway.

Assay 3: Annexin V / Propidium Iodide (PI) Flow Cytometry

Scientific Rationale: This assay is the gold standard for distinguishing between healthy, apoptotic, and necrotic cells.[17] It relies on two key events. First, in early apoptosis, the phospholipid phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[17][18][19] Annexin V, a protein with a high, calcium-dependent affinity for PS, is conjugated to a fluorophore (like FITC) to label these cells.[17][18] Second, propidium iodide (PI) is a fluorescent DNA intercalating agent that cannot cross the intact membrane of live or early apoptotic cells. It can, however, penetrate the compromised membranes of late apoptotic and necrotic cells, staining the nucleus red.[17] By analyzing cells with both stains using flow cytometry, we can precisely quantify the different cell populations.[20]

Detailed Protocol: Annexin V/PI Staining

• Cell Culture and Treatment: Culture cells in 6-well plates and treat with the DHP derivative at concentrations around its IC₅₀ value for the desired time. Include an untreated control.

• Cell Harvesting:

  • Suspension Cells: Collect cells by centrifugation at 300 x g for 5 minutes.

  • Adherent Cells: Gently collect the culture medium (which contains dead/detached cells). Wash the adherent cells with PBS, then detach them using a gentle, non-enzymatic method or brief trypsinization. Combine the detached cells with the collected medium and centrifuge.

• Washing: Wash the cell pellet once with cold PBS and re-centrifuge.

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[18] Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[20]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[18][20]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube.[18] Analyze immediately (within 1 hour) by flow cytometry.[18] Use single-stained controls to set up proper fluorescence compensation.[18]

Data Analysis & Interpretation The flow cytometer will generate a dot plot with four quadrants:

• Lower-Left (Annexin V- / PI-): Live, healthy cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left (Annexin V- / PI+): Necrotic cells (rare, often indicates an artifact or primary necrosis).

Treatment	% Live Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic/Necrotic (Q2)
Untreated Control	95.2%	2.5%	2.1%
DHP-X (10 µM)	45.8%	35.1%	18.5%

Assay 4: Caspase-3/7 Activity Assay

Scientific Rationale: A central event in the apoptotic cascade is the activation of effector caspases, particularly caspase-3 and caspase-7.[19][21] These proteases execute the death program by cleaving key cellular proteins.[22] Many commercial assays leverage this by providing a proluminescent substrate containing the caspase-3/7 recognition sequence, DEVD.[23][24] When active caspase-3/7 in the cell lysate cleaves this substrate, it releases a substrate for luciferase, generating a "glow-type" luminescent signal that is directly proportional to the amount of caspase activity.[24] This homogenous, "add-mix-measure" format is highly sensitive and ideal for high-throughput screening.[23][24]

Detailed Protocol: Luminescent Caspase-3/7 Assay

• Cell Seeding and Treatment: Seed cells in a white-walled, clear-bottom 96-well plate and treat with DHP derivatives as previously described.

• Reagent Preparation: Reconstitute the luminescent caspase-3/7 substrate with the provided buffer according to the manufacturer's protocol. Allow it to equilibrate to room temperature.

• Assay Reaction: Remove the plate from the incubator and allow it to cool to room temperature. Add a volume of the Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL to 100 µL of medium).

• Incubation: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1-2 hours to allow for cell lysis and signal generation.[24]

• Measurement: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis & Interpretation

• Fold Induction = (Luminescence of Treated Cells / Luminescence of Untreated Control Cells)

• A significant increase in the fold induction indicates the activation of the caspase-dependent apoptotic pathway.

DHP Derivative	Concentration (µM)	Mean Luminescence (RLU)	Fold Induction
Untreated Control	0	1,500	1.0
DHP-X	1	2,100	1.4
DHP-X	10	25,500	17.0
DHP-X	100	18,000	12.0
Note: The signal may decrease at very high, rapidly necrotic concentrations.

Part 3: Integrated Analysis & Concluding Remarks

No single assay tells the whole story. The power of this strategy lies in synthesizing the data from these orthogonal assays to build a comprehensive cytotoxicity profile.

• Scenario 1: Potent Apoptosis Inducer: A DHP derivative shows a low IC₅₀ in the MTT assay , a high percentage of cytotoxicity in the LDH assay (especially at later time points), a significant shift of cells into the Annexin V+/PI- and Annexin V+/PI+ quadrants in the Annexin V/PI assay , and a strong, dose-dependent increase in the Caspase-3/7 assay . This profile strongly suggests the compound is a potent inducer of caspase-mediated apoptosis.

• Scenario 2: Primary Necrotic Agent: The compound causes a rapid and significant increase in LDH release that correlates well with the loss of viability in the MTT assay , but it fails to induce a significant Annexin V+/PI- population or activate caspases. This points towards a primary necrotic mechanism of cell death, possibly through direct membrane damage.

Cell Line Selection: The choice of cell line is paramount. For anticancer screening, use a panel of relevant cancer cell lines (e.g., MCF-7 for breast, MOLT-4 for leukemia, Caco-2 for colorectal).[2][3][25] To assess general toxicity, include a non-cancerous cell line, such as human fibroblasts.[26] For targeted studies on DHP's canonical mechanism, HEK 293 cells stably expressing specific calcium channel subunits may be invaluable.[27]

By employing this multi-assay approach, researchers can move beyond simple IC₅₀ values to gain a mechanistic understanding of how novel dihydropyridine derivatives exert their cytotoxic effects, providing crucial data to guide lead optimization and further preclinical development.

References

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• iGEM. (n.d.). Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit. iGEM. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Bio-Techne. Retrieved from [Link]

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Protocol for Assessing the Antiproliferative Activity of Synthesized Compounds

Introduction: The Imperative of Antiproliferative Screening in Drug Discovery

The ability of a compound to inhibit cell proliferation is a cornerstone of modern pharmacology, particularly in the development of novel therapeutics for cancer and other diseases characterized by uncontrolled cell growth.[1][2] Antiproliferative assays are fundamental in vitro tools that provide the initial, critical assessment of a compound's potential efficacy.[3][4] These assays measure the extent to which a substance can hinder the growth and division of cells, offering a quantitative measure of its biological activity.[2] This guide provides a detailed framework for researchers, scientists, and drug development professionals to reliably assess the antiproliferative activity of synthesized compounds, ensuring scientific integrity and reproducibility.

Pillar 1: Foundational Principles of Antiproliferative Assays

The majority of antiproliferative assays do not directly count cells but instead measure a proxy of cell number, such as metabolic activity.[2][5][6] The underlying assumption is that the measured parameter is directly proportional to the number of viable cells. It is crucial to distinguish between antiproliferative (cytostatic) effects, where cell growth is inhibited, and cytotoxic effects, where the compound actively kills cells.[2] Many assays, like the ones described below, will measure the net result of both phenomena.

Metabolic Assays: A Window into Cell Viability

Metabolic assays are the workhorses of antiproliferative screening due to their simplicity, sensitivity, and amenability to high-throughput formats.[6] These colorimetric or fluorometric assays rely on the enzymatic conversion of a substrate by viable, metabolically active cells into a detectable product.[5][7]

• Tetrazolium Salt-Based Assays (MTT, MTS, XTT, WST-8): These assays utilize tetrazolium salts that are reduced by mitochondrial dehydrogenases in living cells to produce a colored formazan product.[7][8][9][10][11]

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): This yellow salt is converted to an insoluble purple formazan.[7][10][11] A solubilization step is required to dissolve the formazan crystals before absorbance can be measured.[7][10]

  • MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium): MTS is a second-generation tetrazolium salt that, upon reduction, forms a formazan product soluble in cell culture medium, eliminating the need for a solubilization step.[9][12] These assays typically require an electron coupling reagent like phenazine methosulfate (PMS) or phenazine ethyl sulfate (PES).[12]

• Resazurin-Based Assays (alamarBlue®): Resazurin (a blue, non-fluorescent compound) is reduced by viable cells to the pink, highly fluorescent resorufin. The fluorescence or absorbance can be measured to quantify cell viability.

The choice of assay depends on factors such as cell type, compound properties, and desired throughput.

Pillar 2: Experimental Design for Robust and Validated Results

A well-designed experiment is paramount for obtaining reliable and reproducible data. The following considerations are crucial for a self-validating experimental system.

Cell Line Selection and Maintenance

The choice of cell line should be appropriate for the research question. For general anticancer screening, a panel of cell lines from different tissues, such as the NCI-60 panel, can provide a broader understanding of a compound's activity.[13][14][15][16][17]

• Cell Culture Conditions: Cells should be maintained in their logarithmic growth phase and cultured under consistent conditions (e.g., 37°C, 5% CO₂ in a humidified incubator).[13][18] Adherence to proper cell culture techniques is critical to avoid contamination and ensure cell health.[18][19][20][21][22]

• Passage Number: It is important to use cells with a low passage number to minimize the risk of phenotypic drift.[23]

Experimental Controls: The Key to Data Integrity

• Vehicle Control: This control consists of cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound. This accounts for any effect the solvent may have on cell proliferation.

• Positive Control: A known antiproliferative agent (e.g., doxorubicin, paclitaxel) should be included to confirm the assay is performing as expected.

• Blank Control: Wells containing only cell culture medium (and no cells) are used to determine the background absorbance or fluorescence.

Workflow for Antiproliferative Activity Assessment

The general workflow for assessing the antiproliferative activity of a synthesized compound is a multi-step process that requires careful planning and execution.

Caption: General workflow for assessing antiproliferative activity.

Pillar 3: Detailed Experimental Protocols

The following protocols are provided as a guide and should be optimized for specific cell lines and experimental conditions.

MTT Assay Protocol

The MTT assay is a widely used method for assessing cell viability and cytotoxicity.[7][11] It relies on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[7][10]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Synthesized compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[9][24]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[10]

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the exponential growth phase.

  • Seed cells into a 96-well plate at a predetermined optimal density (typically 1,000-100,000 cells/well) in 100 µL of complete culture medium.[10]

  • Include wells for blank, vehicle, and positive controls.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[24]

• Compound Treatment:

  • Prepare serial dilutions of the synthesized compound in complete culture medium.

  • After the 24-hour incubation, carefully remove the medium and add 100 µL of the medium containing the test compound at various concentrations to the respective wells.[24]

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[24][25]

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[7]

  • Incubate the plate for 2-4 hours at 37°C, protected from light.[10]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of solubilization solution (e.g., DMSO) to each well.[10]

  • Place the plate on an orbital shaker for approximately 15 minutes to ensure complete dissolution of the formazan crystals.[11]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[10][11] A reference wavelength of 630 nm can be used to subtract background absorbance.[10][11]

MTS Assay Protocol

The MTS assay is a more convenient alternative to the MTT assay as the formazan product is soluble in the cell culture medium.[9][12]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Synthesized compound

• MTS solution containing an electron coupling agent (e.g., PES)[8][9][12]

• 96-well flat-bottom sterile culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• MTS Reagent Addition and Incubation:

  • After the compound treatment period, add 20 µL of the combined MTS/PES solution to each well.[8][9][12]

  • Incubate for 1-4 hours at 37°C.[8][9][12]

• Absorbance Measurement:

  • Record the absorbance at 490 nm using a microplate reader.[9][12]

Comparative Overview of Common Assays

Feature	MTT Assay	MTS Assay
Principle	Reduction of MTT to insoluble formazan	Reduction of MTS to soluble formazan
Solubilization Step	Required	Not required
Endpoint	Absorbance (~570 nm)	Absorbance (~490 nm)
Advantages	Well-established, low cost	Faster, fewer steps, less prone to pipetting errors
Disadvantages	Multiple steps, potential for error in solubilization	Reagent can be more expensive

Pillar 4: Data Analysis and Interpretation

Calculating Percentage Viability

The raw absorbance data must be corrected by subtracting the average absorbance of the blank wells. The percentage of cell viability can then be calculated relative to the vehicle control:

% Viability = (Corrected Absorbance of Treated Cells / Corrected Absorbance of Vehicle Control) x 100

Determining the IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of a compound that inhibits a biological process by 50%.[26] It is a standard measure of a compound's potency.[27]

Procedure for IC50 Determination:

• Normalize Data: Convert the viability data to percentage inhibition (% Inhibition = 100 - % Viability).[26]

• Plot a Dose-Response Curve: Plot the % inhibition (y-axis) against the logarithm of the compound concentration (x-axis).[26][28]

• Non-linear Regression: Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism, Origin).[26][29]

• Determine IC50: The IC50 is the concentration at which the curve crosses the 50% inhibition mark.[26]

Caption: Dose-response curve for IC50 determination.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
High variability between replicate wells	Uneven cell seeding, pipetting errors, edge effects	Ensure proper cell suspension mixing, use a multichannel pipette carefully, avoid using the outer wells of the plate.
Low signal or no dose-response	Compound is inactive at the tested concentrations, incorrect assay wavelength, cell density is too low or too high	Test a wider range of concentrations, verify plate reader settings, optimize cell seeding density.[30]
High background	Contaminated cell culture, phenol red in the medium interfering with the assay	Check for mycoplasma contamination, use phenol red-free medium.[31]

Conclusion

The assessment of antiproliferative activity is a critical first step in the evaluation of novel therapeutic compounds. By adhering to the principles of sound experimental design, employing validated protocols, and performing rigorous data analysis, researchers can generate reliable and reproducible data. This guide provides a comprehensive framework to ensure the scientific integrity of antiproliferative screening, ultimately contributing to the successful development of new medicines.

References

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• ATCC. (2012). ATCC Animal Cell Culture Guide: Tips and Techniques for Continuous Cell Lines.

• On Science. (n.d.). ATCC ANIMAL CELL CULTURE GUIDE. [Link]

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Application Notes and Protocols for Molecular Docking Studies of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Derivatives

Abstract: The 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potential as antibacterial and anti-HIV agents.[1][2][3] Molecular docking is an indispensable computational technique in structure-based drug design that predicts how these small molecules (ligands) interact with a macromolecular target, such as a protein or enzyme.[4] This guide provides a comprehensive, in-depth protocol for researchers, scientists, and drug development professionals on conducting molecular docking studies for this specific class of compounds. It moves beyond a simple list of steps to explain the scientific rationale behind each phase, ensuring a robust and reproducible workflow from target selection to results validation and interpretation.

Foundational Principles: The 'Why' Behind the 'How'

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor to form a stable complex. The primary goal is to estimate the binding affinity, which is quantified by a scoring function. A lower binding energy score typically indicates a more stable and favorable interaction. This in-silico approach allows for the high-throughput screening of compound libraries, prioritization of candidates for synthesis, and elucidation of potential mechanisms of action at the molecular level.

Authoritative Insight: The success of any docking study is fundamentally dependent on the quality of the input structures and the validation of the computational protocol. Garbage in, garbage out is a well-known axiom in computational chemistry. Therefore, meticulous preparation of both the receptor and the ligand is not merely a preliminary step but a critical determinant of the study's predictive power.

The Molecular Docking Workflow: A Conceptual Overview

The entire process can be conceptualized as a multi-stage pipeline, where each stage builds upon the previous one. The integrity of the final results relies on the precision of each step.

Caption: Decision workflow for analyzing docking poses.

Protocol 5: Docking Protocol Validation

Rationale: Before screening a library of novel compounds, you must validate that your docking protocol can accurately reproduce known binding modes. This builds confidence in the results for your unknown derivatives. [5][6] Steps:

• Select a Validation System:

  • Choose a high-resolution crystal structure of your target protein from the PDB that has a co-crystallized ligand bound in the active site.

• Re-docking the Native Ligand:

  • Prepare the receptor as described in Protocol 1, but do not delete the co-crystallized ligand yet. Save this complex for later comparison.

  • Now, delete the ligand and save the receptor-only structure. Process this receptor through ADT.

  • Extract the co-crystallized ligand into a separate file. Prepare this ligand as described in Protocol 2.

  • Perform the docking (Protocol 3), setting the grid box to be centered on the original position of the co-crystallized ligand.

• Calculate Root Mean Square Deviation (RMSD):

  • In PyMOL, open the original crystal structure (receptor + native ligand) and the top-ranked re-docked pose.

  • Align the protein backbones of the two structures.

  • Calculate the RMSD between the heavy atoms of the native ligand and the re-docked ligand.

  • Criterion for Success: An RMSD value of less than 2.0 Å is generally considered a successful validation, indicating that your protocol can accurately predict the correct binding pose. [5]

Protocol 6: Predictive In-Silico ADMET Analysis

Rationale: A compound with excellent binding affinity may still fail as a drug due to poor pharmacokinetic properties (ADMET: Absorption, Distribution, Metabolism, Excretion, and Toxicity). [7][8]Early in-silico prediction helps to flag potentially problematic compounds, saving time and resources. [9][10] Steps:

• Select a Tool: Use a web server like SwissADME or pkCSM.

• Input Structure: Provide the chemical structure of your derivative, typically as a SMILES string.

• Analyze Output: The server will provide predictions for various properties. Key parameters to check include:

  • Lipinski's Rule of Five: A set of criteria to evaluate drug-likeness and potential for oral bioavailability. [4] * Bioavailability Score: An overall score predicting the likelihood of the compound being orally active.

  • CYP450 Inhibition: Predicts if the compound might interfere with drug metabolism enzymes.

  • Toxicity Risks: Flags for potential carcinogenicity, mutagenicity, etc.

Table 1: Sample Molecular Docking and ADMET Prediction Results

Compound ID	Binding Affinity (kcal/mol)	Key Interacting Residues	Lipinski Violations	Predicted Bioavailability
Derivative A	-8.5	TYR 34, SER 122, HIS 87	0	High
Derivative B	-9.2	TYR 34, ASP 64, LYS 120	0	High
Derivative C	-7.1	SER 122	1 (MW > 500)	Low

| Control | -9.5 | TYR 34, ASP 64, LYS 120 | 0 | High |

References

• PyMOL: A Powerful Tool for Molecular Visualization and Structural Analysis. (n.d.). Vertex AI Search.
• How do you predict ADMET properties of drug candidates? - Aurlide. (2025, September 27). Aurlide.
• PyMOL - Bio.tools. (n.d.). Bio.tools.
• Using ADMET to Move Forward from Drug Discovery to Development - Bitesize Bio. (2025, June 8). Bitesize Bio.
• How to Use Python Molecular Viewer (PyMol) - Oreate AI Blog. (2025, December 22). Oreate AI Blog.
• How does one prepare proteins for molecular docking? - Quora. (2021, September 20). Quora.
• Predict ADMET Properties with Proprietary Data - Digital Chemistry. (n.d.). Digital Chemistry.

• View 3D Molecular Structures | . (n.d.). PyMOL.org. Retrieved January 19, 2026, from

• ADMET prediction | Medicinal Chemistry Class Notes - Fiveable. (n.d.). Fiveable.
• An introduction to PyMOL - Compchems. (2022, December 27). Compchems.
• ADMET Predictions - Computational Chemistry Glossary - Deep Origin. (n.d.). Deep Origin.
• Tutorial – AutoDock Vina. (2020, December 4). The Scripps Research Institute.
• Tutorial: Prepping Molecules - UCSF DOCK. (2025, June 6). UCSF DOCK.
• How to validate the molecular docking results ? | ResearchGate. (2022, April 25). ResearchGate.
• Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced - YouTube. (2020, March 20). YouTube.
• Autodock Vina Tutorial - Molecular Docking - YouTube. (2020, December 17). YouTube.
• Vina Docking Tutorial - Eagon Research Group. (n.d.). Cal Poly.
• Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9). PLOS Computational Biology.
• Session 4: Introduction to in silico docking. (n.d.). University of Cambridge.
• Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase - PMC - NIH. (n.d.). National Institutes of Health.
• Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock - YouTube. (2025, August 6). YouTube.
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• Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents - PubMed. (2022, May 4). PubMed.
• Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives. (2022, May 4). Iranian Journal of Pharmaceutical Research.
• Examples of representative 4-oxo-1,4-dihydropyridine derivatives... - ResearchGate. (n.d.). ResearchGate.
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Application Notes &amp; Protocols: The Utility of 2-Pyridone Derivatives as Kinase Inhibitors

Prepared by: Gemini, Senior Application Scientist

Introduction: The Rise of the 2-Pyridone Scaffold in Kinase Inhibition

Protein kinases, enzymes that catalyze the phosphorylation of proteins, are fundamental regulators of a vast array of cellular processes, including signal transduction, cell growth, and differentiation.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention.[1][2] In the landscape of drug discovery, the 2-pyridone heterocycle has emerged as a "privileged scaffold".[3][4] This is due to its remarkable physicochemical properties, such as metabolic stability, aqueous solubility, and its ability to act as both a hydrogen bond donor and acceptor, mimicking peptide bonds.[3][4] These characteristics make 2-pyridone derivatives ideal candidates for designing small-molecule kinase inhibitors.

Over the last two decades, this scaffold has become a focal point in drug discovery, leading to a growing number of FDA-approved kinase inhibitors for cancer treatment, such as Palbociclib (2015), Duvelisib (2018), and Ripretinib (2020).[3][4] These molecules typically function by competing with adenosine triphosphate (ATP) for binding to the kinase's active site, thereby blocking the phosphorylation of downstream substrates and inhibiting the signaling pathways that drive disease progression.[5] This guide provides a comprehensive overview of the application of 2-pyridone derivatives as kinase inhibitors, from synthesis and screening to lead optimization.

Part 1: Synthesis of 2-Pyridone Scaffolds via Multicomponent Reactions (MCRs)

The efficient synthesis of diverse compound libraries is a cornerstone of modern drug discovery. Multicomponent reactions (MCRs), where multiple starting materials react in a single pot to form a complex product, are particularly advantageous for this purpose. They offer high atom economy, reduced synthesis time, and operational simplicity.[3][4] Many bioactive 2-pyridone derivatives can be synthesized effectively using MCR strategies.[3][4]

Protocol 1: General Procedure for Three-Component Synthesis of a Pyrano[3,2-c]pyridone Derivative

This protocol is adapted from a method described for synthesizing pyrano[3,2-c]pyridones, which have shown potent anticancer activity.[3][4] The causality behind this one-pot approach lies in its efficiency; the sequential formation of bonds occurs without the need to isolate intermediates, saving time and resources.

Materials:

• Aromatic aldehyde (e.g., 3-Bromo-4,5-dimethoxybenzaldehyde) (1 mmol)

• Malononitrile (1 mmol)

• 4-hydroxy-1,6-dimethylpyridin-2(1H)-one (1 mmol)

• Triethylamine (45 mol%)

• Ethanol (as solvent)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate

Procedure:

• Reaction Setup: To a round-bottom flask, add the aromatic aldehyde (1 mmol), malononitrile (1 mmol), 4-hydroxy-1,6-dimethylpyridin-2(1H)-one (1 mmol), and ethanol.

• Catalyst Addition: Add triethylamine (45 mol%) to the mixture. The base catalyzes the initial Knoevenagel condensation between the aldehyde and malononitrile.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with stirring for approximately 50-60 minutes. The elevated temperature drives the subsequent Michael addition and intramolecular cyclization/dehydration steps.

• Product Isolation: After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

• Purification: The product will typically precipitate out of the solution. Collect the solid precipitate by filtration and wash it with cold ethanol to remove any unreacted starting materials or soluble impurities.

• Drying: Dry the purified product under vacuum. The resulting pyrano[3,2-c]pyridone can then be characterized by spectroscopic methods (NMR, HRMS).

Diagram: Synthetic Workflow for 2-Pyridone Derivatives via MCR

Caption: A streamlined workflow for the multicomponent synthesis of bioactive 2-pyridone derivatives.

Part 2: Screening Methodologies for Kinase Inhibitory Activity

Once a library of 2-pyridone derivatives has been synthesized, the next critical step is to screen them for their ability to inhibit the target kinase. This is typically performed using a tiered approach, starting with biochemical assays to measure direct enzyme inhibition, followed by cell-based assays to assess activity in a biological context.

Biochemical Assays: Direct Measurement of Kinase Inhibition

Biochemical assays quantify the activity of a purified kinase enzyme in the presence of a test compound.[1] They are essential for determining direct target engagement and calculating potency metrics like the half-maximal inhibitory concentration (IC₅₀).

Table 1: Comparison of Common Biochemical Kinase Assay Formats

Assay Format	Principle	Advantages	Disadvantages
Luminescence-based (e.g., ADP-Glo™)	Measures the amount of ADP produced, which is proportional to kinase activity.[6]	High sensitivity, broad applicability.	Indirect measurement, potential for ATP-related artifacts.
Fluorescence Polarization (FP)	Measures the change in rotational mobility of a fluorescently labeled substrate upon phosphorylation.[6]	Homogeneous (no-wash) format, good for HTS.	Requires specific fluorescent probes, can be sensitive to buffer components.
Time-Resolved FRET (TR-FRET)	Measures the transfer of energy between a donor-labeled antibody (e.g., anti-kinase) and an acceptor-labeled substrate (e.g., phospho-specific antibody).[6][7]	High sensitivity, low background, robust for HTS.[6]	Requires specific antibody pairs and labeled reagents.

Protocol 2: General TR-FRET Kinase Inhibition Assay

This protocol outlines a homogenous (no-wash) assay to determine the IC₅₀ of a 2-pyridone derivative against a target kinase. The choice of a TR-FRET assay is justified by its high signal-to-background ratio and resistance to interference from colored or fluorescent compounds, making it a gold standard for high-throughput screening (HTS).[6][7]

Materials:

• Purified, active kinase enzyme.

• Specific kinase substrate (e.g., a biotinylated peptide).

• ATP solution at an optimal concentration (often near the Kₘ).

• 2-Pyridone test compounds serially diluted in DMSO.

• Assay buffer (specific to the kinase).

• Detection reagents: Europium-labeled phospho-specific antibody (donor) and Streptavidin-labeled acceptor fluorophore (e.g., APC).

• Stop solution (e.g., EDTA) to chelate Mg²⁺ and halt the kinase reaction.

• Low-volume 384-well assay plates.

• TR-FRET-capable plate reader.

Procedure:

• Compound Plating: Dispense a small volume (e.g., 50 nL) of serially diluted 2-pyridone compounds into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme/Substrate Addition: Prepare a master mix of the kinase enzyme and its substrate in the assay buffer. Dispense this mix into the wells containing the compounds.

• Initiate Reaction: Prepare an ATP solution in the assay buffer and dispense it into all wells to start the kinase reaction.

• Incubation: Incubate the plate at room temperature for a pre-determined time (e.g., 60 minutes). This allows for substrate phosphorylation.

• Stop Reaction: Add the stop solution (e.g., EDTA) to all wells to terminate the reaction.

• Detection: Add the detection reagents (Europium-labeled antibody and Streptavidin-APC). The phospho-specific antibody will bind to the phosphorylated substrate.

• Incubation: Incubate the plate in the dark for 60 minutes to allow for antibody-antigen binding and FRET pair formation.

• Data Acquisition: Read the plate on a TR-FRET-capable reader, measuring emissions at two wavelengths (one for the acceptor, one for the donor).

• Data Analysis: Calculate the TR-FRET ratio and plot the percent inhibition against the logarithm of the compound concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Diagram: Biochemical Screening Workflow

Caption: Step-by-step workflow for determining kinase inhibitor potency using a TR-FRET assay.

Cell-Based Assays: Validating Activity in a Physiological Context

While biochemical assays are crucial for determining direct potency, they do not account for factors like cell permeability, metabolic stability, or off-target effects. Cell-based assays are therefore essential to validate the activity of inhibitors in a more disease-relevant environment.[2]

Table 2: Comparison of Common Cell-Based Assay Formats

Assay Format	Principle	Advantages	Disadvantages
Cellular Phosphorylation Assay	Measures the phosphorylation level of a specific downstream substrate within the cell using methods like ELISA or AlphaLISA.[2][8]	Direct measure of target engagement in a cellular context.[8]	Requires specific and validated phospho-antibodies.
Cell Proliferation/Viability Assay (MTT/MTS)	Measures the metabolic activity of cells, which correlates with cell number. A reduction in signal indicates cytotoxicity or anti-proliferative effects.[3][4]	Simple, inexpensive, widely used for anticancer drug screening.[3]	Indirect measure of target inhibition; does not confirm mechanism of action.
Apoptosis Assay (e.g., Caspase 3/7)	Measures the activation of caspases, key enzymes in the apoptotic pathway, often induced by effective anticancer agents.[9][10]	Provides mechanistic insight into the mode of cell death.	Apoptosis may not be the only outcome of kinase inhibition.

Protocol 3: MTT Cell Proliferation Assay for Anticancer Activity

This protocol is used to assess the anti-proliferative effects of 2-pyridone derivatives on cancer cell lines.[3][4] The MTT assay is a colorimetric method that relies on the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7 breast cancer cells).[3][4]

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• 2-Pyridone test compounds serially diluted in culture medium.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

• 96-well cell culture plates.

• Spectrophotometer (plate reader).

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Remove the old medium and add fresh medium containing serial dilutions of the 2-pyridone compounds. Include vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like Doxorubicin).[11]

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) to allow the compounds to exert their effects.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the MTT to formazan.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the forgmazan crystals.

• Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the logarithm of compound concentration and determine the IC₅₀ value.

Part 3: Structure-Activity Relationship (SAR) and Lead Optimization

The data from biochemical and cellular screening feeds into the crucial process of Structure-Activity Relationship (SAR) analysis. SAR studies aim to understand how specific chemical modifications to the 2-pyridone scaffold affect its biological activity.[12][13] This knowledge guides the rational design of more potent and selective inhibitors.

For example, in the development of Pim-1 kinase inhibitors, studies revealed that the 2-pyridone core forms a key hydrogen bond matrix with the catalytic core of the enzyme.[12] Further optimization, such as O-alkylation to impart aromaticity to the pyridone ring, led to new derivatives that acted as both competitive and non-competitive inhibitors with significantly improved potency (IC₅₀ values as low as 95 nM).[9][10]

The lead optimization cycle is an iterative process:

• Synthesize a focused library of analogs based on an initial hit.

• Test the analogs in biochemical and cellular assays.

• Analyze the results to build an SAR model.

• Design the next generation of compounds based on the SAR insights, often aided by computational tools like molecular docking to visualize how the inhibitor binds to the kinase active site.[4][14]

Diagram: The Lead Optimization Cycle

Caption: The iterative cycle of designing, synthesizing, and testing compounds to optimize potency and selectivity.

Data Presentation: Efficacy of 2-Pyridone Derivatives

The ultimate goal of these protocols is to identify lead compounds with potent and selective activity. The data is often summarized to compare the efficacy of different derivatives.

Table 3: Example Cytotoxicity Data for 2-Pyridone Derivatives in Cancer Cell Lines

Compound Class	Cell Line	IC₅₀ (µM)	Reference Drug (IC₅₀, µM)	Source
Pyrano[3,2-c]pyridones	HeLa	0.33 - >100	-	[4]
Chromene-based 2-pyridones	MCF-7 (Breast)	56.3 – 78.3	5-Fluorouracil (13.1)	[3][4]
Pyridine-urea derivatives	MCF-7 (Breast)	0.11 - 0.22 (72h)	Doxorubicin (1.93)	[11]
O-alkyl pyridine derivatives	HepG-2 (Liver)	0.0132	Doxorubicin	[15]
Spiro 2-pyridone derivative (9b)	Caco-2 (Colon)	5.68	Doxorubicin	[14]

Conclusion and Future Perspectives

The 2-pyridone scaffold is a validated and highly versatile starting point for the development of novel kinase inhibitors. The protocols and workflows detailed in this guide provide a robust framework for researchers to synthesize, screen, and optimize these compounds. The journey from initial synthesis to a potential clinical candidate is an iterative process of design and validation, grounded in rigorous biochemical and cellular characterization. Future work will likely focus on developing 2-pyridone derivatives with improved kinase selectivity to minimize off-target effects and exploring their application beyond oncology into other kinase-driven diseases like inflammation and neurodegeneration.

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• Previously discovered pyridone derivatives as PIM-1 kinase inhibitors. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• Abdelaziz, M. E., El-Miligy, M. M. M., Fahmy, S. M., Abu-Serie, M. M., Hazzaa, A. A., & Mahran, M. A. (2024). Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2304044. [Link]

• Das, D., & Das, P. P. (n.d.). SYNTHETIC ACCESS TO 2-PYRIDONE SCAFFOLDS. IIP Series. Retrieved January 19, 2026, from [Link]

• Sharma, S. K., Kumar, D., Kapoor, M., & Parang, K. (2014). Synthesis and evaluation of c-Src kinase inhibitory activity of pyridin-2(1H)-one derivatives. Bioorganic Chemistry, 53, 80–87. [Link]

• Cui, J. J., Shen, H., Tran-Dube, M., Qian, C., Wang, H., Nambu, M., Kung, P.-P., Pairish, M., Jia, L., Meng, J., Funk, L., Botrous, I., Whittington, D., Mamo, S., Li, G., Johnson, E., Sun, F., G-S., M., Vincent, P., … Kath, J. C. (2008). Discovery of pyrrolopyridine-pyridone based inhibitors of Met kinase: synthesis, X-ray crystallographic analysis, and biological activities. Journal of Medicinal Chemistry, 51(20), 6349–6363. [Link]

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• Nouri Majd, M., Pourbasheer, E., & Mahmoudzadeh Laki, R. (2025). Quantitative structure activity relationship study of p38α MAP kinase inhibitors. Chemical Review and Letters, 8(5), 930-940. [Link]

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• Wathoni, N., & Rusdin, A. (2023). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 8(48), 45625–45654. [Link]

• Feng, T., Niu, D., Gu, Z., & Ji, Y. (2015). Design, Synthesis, and Structure-Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors. Journal of Medicinal Chemistry, 58(15), 6179–6195. [Link]

• Abdelaziz, M. E., El-Miligy, M. M. M., Fahmy, S. M., Abu-Serie, M. M., Hazzaa, A. A., & Mahran, M. A. (2024, January 17). Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. Taylor & Francis Online. Retrieved January 19, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Multicomponent Synthesis of Dihydropyridines

Welcome to the technical support center for the multicomponent synthesis of dihydropyridines (DHPs). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of the Hantzsch dihydropyridine synthesis and related multicomponent reactions. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction conditions and achieve high yields of your target molecules.

Troubleshooting Guide: Common Experimental Issues and Solutions

This section addresses specific problems you might encounter during the synthesis of dihydropyridines. Each issue is followed by potential causes and actionable solutions grounded in chemical principles.

Issue 1: Low to No Product Yield

You've set up your Hantzsch reaction, but upon workup and analysis, you find a very low yield of the desired dihydropyridine, or none at all.

Probable Causes:

• Inefficient Catalysis: The classical, uncatalyzed Hantzsch synthesis often suffers from long reaction times and low yields.[1] The activation energy for the multiple condensation and cyclization steps is high without a catalyst to facilitate the process.

• Inappropriate Solvent: The choice of solvent can significantly impact reaction rates and yields. Solvents that do not effectively solubilize all reactants or that interfere with the reaction mechanism can hinder product formation.[2]

• Suboptimal Temperature: The reaction may be too slow at lower temperatures, or side reactions and decomposition may occur at excessively high temperatures.

• Reagent Quality and Stoichiometry: Impure starting materials or incorrect molar ratios of the aldehyde, β-ketoester, and ammonia source can lead to a variety of side products or unreacted starting materials.

Solutions:

• Catalyst Selection and Optimization:

  • Introduce a Catalyst: If you are running the reaction without a catalyst, adding one is the most critical first step. Both Brønsted and Lewis acids are effective.[3]

  • Catalyst Screening: The choice of catalyst can dramatically affect yield and reaction time.[3] Consider screening a variety of catalysts, from simple acids like p-toluenesulfonic acid (p-TSA) to more modern, efficient catalysts.

  • Heterogeneous Catalysts: For easier separation and catalyst recycling, consider solid-supported catalysts like Fe₃O₄@SiO₂-SO₃H or metal-organic frameworks (MOFs) like UiO-66-NH₂.[3][4] These have shown exceptional performance, sometimes leading to near-quantitative yields in very short reaction times.[3]

• Solvent System Evaluation:

  • Polar Protic Solvents: Ethanol is a common and often effective solvent for the Hantzsch synthesis.[3]

  • Green Solvents: Water can be an excellent "green" solvent choice, especially when used with certain catalysts like tannic acid.[3] Some studies have shown that using aqueous micelles with ultrasonic irradiation can lead to yields above 90%.[1]

  • Solvent-Free Conditions: In some cases, running the reaction neat (without a solvent) can be highly effective and environmentally friendly, particularly with solid catalysts.[2][5]

• Temperature Adjustment:

  • Systematic Optimization: If the reaction is sluggish, gradually increase the temperature in increments of 10-20°C. Refluxing in ethanol is a common starting point.[3]

  • Avoid Excessive Heat: Be aware that some dihydropyridines can be sensitive to heat, leading to decomposition or oxidation to the corresponding pyridine.

• Reagent Verification:

  • Purity Check: Ensure the purity of your aldehyde, β-ketoester, and ammonia source (e.g., ammonium acetate).

  • Stoichiometry: The typical stoichiometry is 1 equivalent of aldehyde, 2 equivalents of the β-ketoester, and 1 equivalent of the ammonia source.[1]

Experimental Workflow for Optimizing a Sluggish Reaction

Caption: Troubleshooting workflow for low product yield.

Issue 2: Formation of Multiple Products and Purification Difficulties

Your reaction produces a complex mixture of products, making the isolation and purification of the desired dihydropyridine challenging.

Probable Causes:

• Side Reactions: The Hantzsch synthesis mechanism involves several intermediates, and side reactions can occur.[6] These include Knoevenagel condensation products and Michael adducts that fail to cyclize.

• Formation of Regioisomers: Depending on the substrates and reaction conditions, you may form the unsymmetrical 1,2-dihydropyridine regioisomer in addition to the expected 1,4-dihydropyridine.[2][7]

• Oxidation of Dihydropyridine: The 1,4-dihydropyridine product can be oxidized to the corresponding aromatic pyridine, especially at high temperatures or in the presence of oxidizing agents.[1]

Solutions:

• Minimizing Side Products:

  • Catalyst Choice: A highly efficient catalyst can accelerate the desired reaction pathway, minimizing the accumulation of intermediates that can lead to side products.[3]

  • Temperature Control: Running the reaction at the lowest effective temperature can improve selectivity and reduce the rate of side reactions.

• Controlling Regioselectivity:

  • Substrate Influence: The choice of aldehyde can influence the regioselectivity. For instance, aromatic aldehydes have been reported to favor the formation of 1,2-DHPs under certain catalytic conditions, while aliphatic aldehydes may yield the classical 1,4-DHPs.[2]

  • Catalyst-Directed Synthesis: Some catalytic systems are specifically designed to favor the formation of one regioisomer over the other. Researching catalysts tailored for your desired outcome is crucial.[7]

• Preventing Oxidation:

  • Inert Atmosphere: If oxidation is a significant issue, consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Moderate Conditions: Avoid unnecessarily high temperatures and prolonged reaction times.

• Purification Strategies:

  • Recrystallization: This is often the simplest and most effective method for purifying solid dihydropyridine products.[5] Ethanol is a commonly used solvent for recrystallization.

  • Column Chromatography: If recrystallization is ineffective, silica gel column chromatography can be used to separate the desired product from impurities and side products.

  • Ultrasonic Crystallization: For certain dihydropyridines, ultrasonic crystallization can be a method for both purification and obtaining nanoparticles of a specific size.[8][9]

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Hantzsch synthesis, and why is a catalyst so important?

A1: The Hantzsch synthesis is a multicomponent reaction that proceeds through a series of condensation and addition reactions.[3] The generally accepted mechanism involves two main pathways that converge:

• Knoevenagel Condensation: One equivalent of the β-ketoester reacts with the aldehyde to form an α,β-unsaturated carbonyl intermediate.

• Enamine Formation: A second equivalent of the β-ketoester reacts with the ammonia source to form a β-enamino ester. These two intermediates then undergo a Michael addition , followed by cyclization and dehydration to yield the final 1,4-dihydropyridine.[10]

A catalyst, typically a Brønsted or Lewis acid, is crucial because it activates the carbonyl groups of the aldehyde and β-ketoester, accelerating both the Knoevenagel condensation and enamine formation steps.[3] This leads to significantly faster reaction rates and higher yields compared to the uncatalyzed reaction.

Simplified Hantzsch Reaction Mechanism

Caption: Key steps in the Hantzsch dihydropyridine synthesis.

Q2: How do I choose the best catalyst for my specific reaction?

A2: The optimal catalyst depends on your specific substrates, desired reaction conditions (e.g., temperature, solvent), and practical considerations like cost and reusability. Below is a comparative table of common catalysts to guide your selection.

Catalyst Type	Example(s)	Typical Conditions	Advantages	Disadvantages
Brønsted Acid	p-TSA	Ethanol, Reflux	Inexpensive, readily available	Can require harsh conditions, moderate yields[1]
Green Catalysts	Tannic Acid	Water, 80°C	Environmentally friendly, high yields[3]	May not be suitable for all substrates
Heterogeneous	Fe₃O₄@SiO₂-SO₃H	Ethanol, 60°C	Excellent yields, short reaction times, easily recoverable and reusable[3][4]	Higher initial cost, synthesis of catalyst required
MOFs	UiO-66-NH₂	Ethanol, RT	Very high yields, mild conditions[3]	Can be expensive, synthesis required
Ionic Liquids	Various	Room Temp	Green alternative, easy to handle	Can be expensive, potential solubility issues

Recommendation: For initial screening, p-TSA is a good starting point. For optimizing for yield and sustainability, exploring heterogeneous catalysts or green catalysts in aqueous media is highly recommended.[3]

Q3: Can I use solvent-free conditions for my dihydropyridine synthesis?

A3: Yes, solvent-free, or "neat," conditions are a viable and often advantageous approach for the Hantzsch synthesis.[2][11] This method is considered a green chemistry approach as it reduces solvent waste.[5] It is particularly effective when using a solid, heterogeneous catalyst. The reaction mixture, typically a paste or melt at the reaction temperature, is stirred to ensure adequate mixing of the components. This method can lead to high yields in short reaction times.[5][11]

Q4: My dihydropyridine product seems to be unstable. How can I handle and store it properly?

A4: 1,4-Dihydropyridines can be sensitive to light and air, which can promote oxidation to the corresponding pyridine.

• Handling: Perform the final steps of purification and drying in a way that minimizes exposure to direct light.

• Storage: Store the purified product in a sealed, amber-colored vial under an inert atmosphere (nitrogen or argon is ideal) and at a low temperature (refrigeration at 4°C or freezing is recommended).

• Nitrogen Substitution: Be aware that substitutions on the nitrogen atom of the dihydropyridine ring can destabilize the molecule.[12]

References

• A Comparative Guide to Catalysts for the Hantzsch Dihydropyridine Synthesis. Benchchem.

• Hantzsch pyridine synthesis. Wikipedia. Available from: [Link]

• One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. PMC, NIH. Available from: [Link]

• EFFECT OF SOLVENT AND CATALYSIS ON SYNTHESIS OF DIHYDROPYRIDINE DERIVATIVES. IJPCBS. Available from: [Link]

• Recent Advances in the Synthesis of Dihydropyridine and Their Corresponding Fused Systems via Multi‐Component Hantzsch Reaction Using Catalytic Nanomaterials. ResearchGate. Available from: [Link]

• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Royal Society Publishing. Available from: [Link]

• One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Semantic Scholar. Available from: [Link]

• Affinity purification of antibodies specific for 1,4-dihydropyridine Ca2+ channel blockers. PNAS. Available from: [Link]

• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace. Available from: [Link]

• WO2012142927A1 - Method for purification of calcium channel blockers of dihydropyridine type and preparation of nanoparticles thereof. Google Patents.

• METHOD FOR PURIFICATION OF CALCIUM CHANNEL BLOCKERS OF DIHYDROPYRIDINE TYPE AND PREPARATION OF NANOPARTICLES THEREOF. EPO. Available from: [Link]

• Structure, Mechanism and Reactivity of Hantzsch Esters. Macmillan Group. Available from: [Link]

• Synthesis of 1,4-Dihydropyridines under Solvent-Free Conditions. Request PDF. Available from: [Link]

Sources

• 1. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. scispace.com [scispace.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. WO2012142927A1 - Method for purification of calcium channel blockers of dihydropyridine type and preparation of nanoparticles thereof - Google Patents [patents.google.com]
• 9. data.epo.org [data.epo.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]
• 12. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Synthesis of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile

Welcome to the technical support center for the synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common challenges and optimize your synthetic outcomes.

Troubleshooting Guide: Low Product Yield

Low yield is one of the most common issues encountered in the synthesis of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, particularly when employing classical methods. This guide will walk you through the potential causes and provide systematic solutions to enhance your reaction efficiency.

Issue 1: The reaction yield is significantly lower than expected.

Potential Cause A: Suboptimal Reaction Conditions

The traditional Guareschi-Thorpe reaction, often conducted in refluxing ethanol, can be inefficient and lead to diminished yields.[1] Modern advancements have demonstrated that the choice of solvent and catalyst are critical parameters influencing the reaction's success.

Solutions:

• Solvent System Modification: Consider switching to an aqueous medium. Recent studies have shown that using a mixture of water and ethanol, or even water alone, can significantly improve yields.[2][3][4] This is often attributed to the poor solubility of the product in water, which can drive the reaction forward by precipitating the desired compound as it forms.[2][5]

• Catalyst Optimization:

  • Ammonium Carbonate as a Dual-Role Reagent: Employing ammonium carbonate instead of ammonium acetate can be highly beneficial. Ammonium carbonate serves as both the nitrogen source and a promoter for the reaction, often leading to high yields of the desired product.[2][3][4]

  • Acid Catalysis: The use of a catalyst like p-toluenesulfonic acid (PTSA) under ultrasonic irradiation in aqueous micelles has been reported to dramatically increase yields to over 90%.[1]

  • Heterogeneous Catalysis: Solvent-free conditions using γ-Al2O3 nanoparticles as a catalyst at elevated temperatures (e.g., 90°C) can also result in high yields (up to 95%) and shorter reaction times.[1]

Potential Cause B: Incomplete Reaction

An incomplete reaction will naturally result in a low yield of the desired product, with unreacted starting materials remaining in the reaction mixture.

Solutions:

• Reaction Monitoring: It is crucial to monitor the progress of the reaction using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This will help you determine the optimal reaction time and ensure that the starting materials have been consumed.

• Temperature and Time Adjustment: If the reaction is proceeding slowly, consider increasing the reaction temperature or extending the reaction time. For instance, heating the reaction mixture at 80°C is a common practice in modern protocols.[2][3]

• Efficient Stirring: Ensure that the reaction mixture is being stirred vigorously, especially in heterogeneous systems, to ensure proper mixing of the reactants.

Potential Cause C: Side Product Formation

The formation of unwanted byproducts can consume the starting materials and reduce the overall yield of the target molecule.

Solutions:

• Control of Reaction Conditions: Carefully controlling the reaction temperature and using the optimized solvent and catalyst systems mentioned above can help to minimize the formation of side products.

• Stoichiometry of Reactants: Ensure that the correct stoichiometry of the reactants is used. An excess of one reactant may lead to the formation of undesired byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and high-yielding method for synthesizing 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile?

A1: An advanced version of the Guareschi-Thorpe reaction using ammonium carbonate in an aqueous medium has proven to be a highly efficient and environmentally friendly method.[2][3][6] This one-pot, three-component condensation of ethyl cyanoacetate, a 1,3-dicarbonyl compound (like acetylacetone), and ammonium carbonate consistently provides high yields of the desired product.[2][3][4]

Q2: What is the role of ammonium carbonate in this synthesis?

A2: Ammonium carbonate plays a dual role in this reaction. It serves as the primary nitrogen source for the formation of the pyridine ring and also acts as a reaction promoter, likely by facilitating the necessary condensation steps.[2][3][4]

Q3: How can I purify the final product?

A3: A significant advantage of the aqueous-based synthesis is that the product often precipitates out of the reaction mixture upon cooling.[2][5] The pure product can then be easily collected by filtration, followed by washing with cold water and drying.[5] If further purification is required, recrystallization from a suitable solvent like ethanol can be performed.

Q4: Can I use other 1,3-dicarbonyl compounds besides acetylacetone?

A4: Yes, the Guareschi-Thorpe reaction is versatile and can accommodate various 1,3-dicarbonyl compounds, allowing for the synthesis of a range of substituted 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitriles.[2][3]

Q5: What are the key starting materials for this synthesis?

A5: The essential starting materials are:

• Ethyl cyanoacetate[7]

• A 1,3-dicarbonyl compound (e.g., acetylacetone)[8]

• A nitrogen source, with ammonium carbonate being highly recommended[2][3][4]

Experimental Protocols

Optimized Protocol for the Synthesis of 4-Hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

This protocol is adapted from modern, high-yield modifications of the Guareschi-Thorpe reaction.[2][3]

Materials:

• Ethyl cyanoacetate

• Acetylacetone

• Ammonium carbonate

• Water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ethyl cyanoacetate (1.0 equiv), acetylacetone (1.0 equiv), and ammonium carbonate (2.0 equiv).

• To this mixture, add a 1:1 (v/v) mixture of water and ethanol (approximately 2 mL per mmol of ethyl cyanoacetate).

• Heat the reaction mixture to 80°C with vigorous stirring.

• Monitor the progress of the reaction by TLC. The product will often begin to precipitate as the reaction proceeds.

• Once the reaction is complete (typically within a few hours), cool the mixture to room temperature and then place it in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the collected solid with cold water to remove any remaining salts and impurities.

• Dry the purified product under vacuum to obtain 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Data Presentation

Parameter	Classical Method	Optimized Method
Nitrogen Source	Ammonium Acetate	Ammonium Carbonate[2][3]
Solvent	Ethanol[1]	Water:Ethanol (1:1)[2][3]
Temperature	Reflux	80°C[2][3]
Typical Yield	Moderate to Low	High (>90%)[2][3]
Work-up	Extraction/Chromatography	Filtration[2][5]

Visualizations

Reaction Workflow

Caption: A streamlined workflow for the synthesis of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Publishing. [Link]

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - PMC - NIH. [Link]

• (PDF) Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - ResearchGate. [Link]

• Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Publishing. [Link]

• Guareschi–Thorpe reaction in water using ammonium carbonate - ResearchGate. [Link]

• LXXXIII.—Condensation of ethyl cyanoacetate and acetylacetone - Journal of the Chemical Society, Transactions (RSC Publishing). [Link]

• One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition - PubMed. [Link]

• Ethyl cyanoacetate - Wikipedia. [Link]

• Four-Component Synthesis of 1,2-Dihydropyridine Derivatives and their Evaluation as Anticancer Agents - NIH. [Link]

• 161 questions with answers in PYRIDINES | Science topic - ResearchGate. [Link]

• Bridging the Pyridine-Pyridazine Synthesis Gap via Skeletal Editing with Dr. Mikus Purins. [Link]

• Pyridine Synthesis: Cliff Notes - Baran Lab. [Link]

• Antiproliferative Activity of Some Newly Synthesized Substituted Pyridine Candidates Using 4-(Aaryl)-6-(naphthalen-1-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile as Synthon | ACS Omega. [Link]

• (PDF) Ethyl Cyanoacetate Reactions - ResearchGate. [Link]

• TWI682923B - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids - Google P

• Synthesis and Cytotoxic Effect of Some Novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile Derivatives - NIH. [Link]

• Was wondering if substituting ethyl cyanoacetate in these knovenangel condensation reactions cyanoacrylates would go through a similar mechanism and produce and enenitrile instead of the ester/ carboxylic acid? Any ideas also on reaction conditions etc? Going for creativity, thank you : r/chemhelp - Reddit. [Link]

• Acetylacetone - Wikipedia. [Link]

• ChemInform Abstract: Synthesis and Reactions of 3-Cyano-4,6-dimethyl-2-pyridone. [Link]

• Synthesis and antitumour activity of 4-hydroxy-2-pyridone derivatives - PubMed. [Link]

• 4-Hydroxy-2-pyridones: Discovery and evaluation of a novel class of antibacterial agents targeting DNA synthesis - PubMed. [Link]

• Synthesis and Characterization of New 1,2-Dihydropyridine-3-Carbonitrile Compounds with Study of Expected Biological Activity - ResearchGate. [Link]

• 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance - Preprints.org. [Link]

• 4-Methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile - PubChem. [Link]

• (PDF) Synthesis of 4,6,6Trimethyl2-oxo-1,2,5,6-tetrahydropyridine-3-carbonitrile. [Link]

• 2,4-diamino-6-hydroxypyrimidine - Organic Syntheses Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Ethyl cyanoacetate - Wikipedia [en.wikipedia.org]
• 8. Acetylacetone - Wikipedia [en.wikipedia.org]

Hantzsch Dihydropyridine Synthesis: A Technical Guide to Minimizing Byproduct Formation

Welcome to the technical support center for the Hantzsch dihydropyridine synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this classic multicomponent reaction. Here, we move beyond simple protocols to provide a deeper understanding of the underlying mechanisms that lead to byproduct formation and offer field-proven strategies to achieve higher yields and purity.

Section 1: Troubleshooting Guide - Common Byproducts and Mitigation Strategies

The Hantzsch synthesis, while elegant in its convergence, is often plagued by the formation of several key byproducts. Understanding their origin is the first step toward their elimination.

Issue 1: Formation of the Oxidized Pyridine Byproduct

One of the most common issues is the premature or undesired oxidation of the dihydropyridine (DHP) product to the corresponding pyridine.

Q: My final product is contaminated with a significant amount of the corresponding pyridine. What causes this and how can I prevent it?

A: The dihydropyridine ring is susceptible to oxidation, a process that can be accelerated by several factors during the reaction and workup.

• Mechanistic Cause: The oxidation is often promoted by excess ammonium nitrate (if used as the ammonia source), exposure to air (oxygen) at elevated temperatures, or the presence of certain impurities. The reaction itself can sometimes generate minor oxidizing species.

• Troubleshooting Steps:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). This is particularly crucial if the reaction requires prolonged heating.

  • Control of Ammonia Source: While ammonium acetate or ammonium nitrate are common, they can contribute to oxidation. Consider using a solution of ammonia in an alcohol or switching to a milder ammonia source like hexamethyldisilazane (HMDS).

  • Temperature Management: Avoid excessive heating. While the reaction needs thermal energy, prolonged exposure to high temperatures can increase the rate of oxidation. Monitor the reaction progress (e.g., by TLC) and stop the heating as soon as the starting materials are consumed.

  • Workup Conditions: During the workup, minimize the exposure of the product to acidic conditions, as this can facilitate oxidation. A rapid extraction and quenching of the reaction mixture is recommended.

Issue 2: Michael Adduct Formation (Knoevenagel Adduct Byproduct)

The formation of a stable Michael adduct from the Knoevenagel condensation intermediate can be a significant side reaction, leading to reduced yields of the desired dihydropyridine.

Q: I am observing a significant amount of a byproduct that appears to be a Michael adduct. How can I suppress this side reaction?

A: This byproduct arises when the enone intermediate (formed from the aldehyde and the β-ketoester) undergoes a Michael addition with a second equivalent of the β-ketoester before the cyclization can occur.

• Mechanistic Cause: This side reaction is favored when the rate of the Michael addition is competitive with or faster than the rate of the cyclization step. This can be influenced by the stoichiometry of the reactants and the catalyst used.

• Troubleshooting Steps:

  • Stoichiometric Control: Ensure precise stoichiometry. An excess of the β-ketoester can drive the formation of the Michael adduct. A slight excess of the aldehyde and ammonia source relative to the β-ketoester can favor the desired reaction pathway.

  • Catalyst Choice: The choice of catalyst can significantly influence the reaction pathway. Proline and its derivatives, for example, have been shown to catalyze the Hantzsch reaction efficiently while minimizing Michael adduct formation by favoring the cyclization step.

  • Solvent Effects: The polarity of the solvent can play a role. In some cases, a less polar solvent may disfavor the Michael addition. Experiment with solvents like toluene or dichloromethane in comparison to more polar options like ethanol or acetic acid.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the Hantzsch synthesis to minimize byproducts?

A1: There is no single optimal temperature, as it depends on the specific substrates and solvent used. However, a general principle is to use the lowest temperature at which the reaction proceeds at a reasonable rate. For many standard Hantzsch reactions, refluxing in ethanol (around 78 °C) is common. However, it is always advisable to perform a temperature screening study, starting from a lower temperature (e.g., 50 °C) and gradually increasing it while monitoring the reaction by TLC or LC-MS to find the sweet spot that maximizes product formation while minimizing byproduct generation.

Q2: How does the choice of catalyst impact byproduct formation?

A2: The catalyst plays a critical role. Traditional methods using acetic acid or a small amount of a mineral acid can be effective but may also promote side reactions like oxidation. Modern catalytic systems offer better control. For instance:

• Lewis acids (e.g., Yb(OTf)₃, Sc(OTf)₃): Can activate the aldehyde and promote the cyclization, often under milder conditions.

• Organocatalysts (e.g., proline, thiourea derivatives): Can provide a different reaction pathway that may be more selective for the desired product.

• Heterogeneous catalysts: Offer the advantage of easy removal after the reaction, which can simplify the workup and prevent catalyst-induced degradation of the product during purification.

Q3: Can the order of addition of reactants influence the purity of the final product?

A3: Yes, the order of addition can be important. While the classical Hantzsch synthesis is a one-pot reaction, a stepwise approach can sometimes be beneficial. For example, pre-forming the enone intermediate by reacting the aldehyde and one equivalent of the β-ketoester before adding the second equivalent of the β-ketoester and the ammonia source can sometimes minimize the formation of the Michael adduct.

Section 3: Experimental Protocols and Data

Protocol: Optimized Hantzsch Synthesis Using Proline as a Catalyst

This protocol is designed to minimize the formation of the Michael adduct and the oxidized pyridine byproduct.

Materials:

• Aldehyde (1.0 mmol)

• Ethyl acetoacetate (2.0 mmol)

• Ammonium acetate (1.2 mmol)

• L-Proline (0.1 mmol, 10 mol%)

• Ethanol (5 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aldehyde (1.0 mmol), ethyl acetoacetate (2.0 mmol), ammonium acetate (1.2 mmol), and L-proline (0.1 mmol).

• Add ethanol (5 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir for the required time (monitor by TLC).

• After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Add cold water (10 mL) to the flask to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold ethanol/water (1:1).

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure dihydropyridine.

Table 1: Comparison of Catalysts on Byproduct Formation

Catalyst	Typical Loading (mol%)	Key Advantages	Common Byproducts Minimized
Acetic Acid	10-20	Inexpensive, readily available	-
L-Proline	10	Mild conditions, high yields	Michael adduct, oxidized pyridine
Yb(OTf)₃	1-5	Low catalyst loading, often faster	Can reduce reaction times, minimizing thermal degradation
Thiourea Derivatives	5-10	High enantioselectivity for asymmetric synthesis	-

Section 4: Visualizing Reaction Pathways

The following diagrams illustrate the key reaction pathways in the Hantzsch synthesis, including the formation of the desired product and a common byproduct.

Caption: Desired vs. side reaction pathways in Hantzsch synthesis.

Caption: Troubleshooting workflow for Hantzsch synthesis optimization.

References

• Kumar, A., & Maurya, R. A. (2008). An efficient one-pot synthesis of polyhydroquinoline derivatives through Hantzsch condensation using L-proline as a catalyst. Tetrahedron, 64(19), 4477-4481. [Link]

• Ma, Y., Qian, C., Wang, L., & Yang, M. (2000). Lanthanide triflate catalysed Hantzsch reaction. Journal of the Chemical Society, Perkin Transactions 1, (23), 4093-4096. [Link]

Technical Support Center: Improving Aqueous Solubility of Dihydropyridine Compounds for Biological Assays

Introduction: The Challenge of Dihydropyridine Solubility in Biological Assays

Dihydropyridine (DHP) derivatives are a critical class of compounds in pharmacology, well-known for their role as L-type calcium channel blockers in treating hypertension.[1] The therapeutic potential of novel DHP derivatives continues to be explored for a wide range of applications, including anticancer, antimicrobial, and anti-inflammatory treatments.[2][3][4][5] However, a significant hurdle in the preclinical assessment of these compounds is their characteristically poor aqueous solubility.[6][7][8] This inherent lipophilicity can lead to a cascade of problems in biological assays, including compound precipitation, underestimated biological activity, and poor reproducibility of results.[9][10]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming the solubility challenges associated with dihydropyridine compounds in the context of biological assays.

Frequently Asked Questions (FAQs)

Q1: Why are dihydropyridine compounds often poorly soluble in aqueous media?

A1: Dihydropyridine derivatives typically possess a lipophilic (fat-loving) molecular structure.[7] This characteristic leads to strong intermolecular forces within the crystal lattice of the solid compound, making it energetically unfavorable for water molecules to effectively surround and dissolve the individual DHP molecules.[7]

Q2: What are the consequences of poor compound solubility in my biological assay?

A2: Poor solubility can severely compromise the integrity of your experimental data. Key consequences include:

• Underestimation of Potency: If the compound is not fully dissolved, the actual concentration exposed to the biological target (e.g., cells or enzymes) will be lower than the intended concentration, leading to an artificially high IC50 or EC50 value.[11][9][10]

• Reduced High-Throughput Screening (HTS) Hit Rates: Insoluble compounds are less likely to show activity in a screen, potentially causing promising leads to be overlooked.[11][9][10]

• Inaccurate Structure-Activity Relationships (SAR): If solubility issues are not addressed, it becomes challenging to accurately correlate changes in chemical structure with biological activity.[9]

Q3: My compound is dissolved in 100% DMSO as a stock solution. Is that not sufficient?

A3: While Dimethyl Sulfoxide (DMSO) is an excellent solvent for many poorly soluble compounds, a clear stock solution does not guarantee solubility in the final aqueous assay buffer.[12] When a concentrated DMSO stock is diluted into an aqueous medium, the drastic change in solvent polarity can cause the compound to precipitate out of solution, a phenomenon often referred to as "solvent shock".[13] It is crucial to consider the final concentration of DMSO in your assay, which should ideally be kept at or below 0.5-1% to minimize both solubility issues and potential solvent-induced artifacts.[12]

Troubleshooting Guide: Compound Precipitation in Assay Media

Issue: I've added my dihydropyridine compound to the assay media, and I observe a precipitate or cloudiness.

This is a common problem that can often be resolved through systematic troubleshooting. The following steps will guide you in identifying the cause and finding a suitable solution.

Step 1: Determine the Maximum Soluble Concentration

Before proceeding with more complex solubilization techniques, it is essential to determine the kinetic solubility of your compound in the specific assay buffer you are using.

Protocol: Kinetic Solubility Assessment by Nephelometry

• Prepare Serial Dilutions: Create a series of 2-fold serial dilutions of your compound in 100% DMSO.

• Dilute into Assay Buffer: Add a small, consistent volume of each DMSO dilution to your assay buffer in a microplate. Ensure the final DMSO concentration is the same as in your planned experiment (e.g., 0.5%).

• Incubate and Mix: Mix the plate thoroughly and incubate under the same conditions as your assay (e.g., temperature, time).

• Measure Turbidity: Use a nephelometer to measure light scattering, which is indicative of precipitation. Alternatively, a plate reader measuring absorbance at a high wavelength (e.g., >600 nm) can be used to detect turbidity.[14]

• Analyze Data: Plot the light scattering units (or absorbance) against the compound concentration. The concentration at which you observe a significant increase in turbidity is the approximate limit of your compound's kinetic solubility.[14]

dot

Caption: Workflow for troubleshooting compound precipitation.

Step 2: Employ Solubilization Strategies

If the required concentration for your assay exceeds the compound's intrinsic aqueous solubility, several strategies can be employed to enhance it.

Cosolvents are organic solvents that are miscible with water and can increase the solubility of nonpolar compounds by reducing the overall polarity of the solvent system.[15][16]

• Common Cosolvents: Ethanol, propylene glycol, polyethylene glycol (PEG), and glycerin are frequently used.[15]

• Causality: By creating a more lipophilic microenvironment, cosolvents can better accommodate the hydrophobic dihydropyridine molecule.

• Considerations: It is crucial to test the tolerance of your biological system (cells, enzymes, etc.) to the chosen cosolvent, as high concentrations can be toxic or interfere with the assay.[17] Always include a vehicle control with the same final concentration of the cosolvent in your experiments.

Cosolvent	Typical Starting Concentration Range in Final Assay Volume	Notes
Ethanol	0.5 - 5%	Can be volatile and may have effects on cell membranes at higher concentrations.
Propylene Glycol	1 - 10%	A common vehicle for parenteral formulations.[15]
PEG 300/400	1 - 10%	Generally well-tolerated by many cell lines.
Glycerin	1 - 10%	Can increase the viscosity of the medium.

Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility.[18][19][20]

• Common Surfactants: Polysorbates (e.g., Tween® 20, Tween® 80) and poloxamers are non-ionic surfactants often used in biological assays due to their relatively low toxicity.[17]

• Causality: The hydrophobic core of the micelle provides a favorable environment for the lipophilic dihydropyridine, while the hydrophilic shell of the micelle allows it to remain dispersed in the aqueous medium.

• Considerations: Surfactants can interfere with some assays, particularly those involving protein-protein interactions or membrane integrity. The concentration of the surfactant should be kept as low as possible while still achieving the desired solubilization.

dot

Caption: Encapsulation of a hydrophobic DHP molecule within a surfactant micelle.

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[21][22] They can form inclusion complexes with poorly soluble drugs, effectively "masking" the hydrophobic part of the molecule from the aqueous environment.[21][23]

• Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher solubility and lower toxicity compared to the parent β-cyclodextrin.[22][23][24]

• Causality: The dihydropyridine molecule fits into the hydrophobic cavity of the cyclodextrin, forming a water-soluble complex.[21][23]

• Considerations: The affinity of the cyclodextrin for the compound will determine the effectiveness of this approach. It is also important to ensure that the cyclodextrin itself does not interfere with the biological assay.[25]

Cyclodextrin	Typical Starting Concentration Range	Notes
HP-β-CD	1 - 10 mM	Widely used to enhance drug solubility and bioavailability.[24]
SBE-β-CD	1 - 10 mM	Can be particularly effective for ionizable compounds.

For dihydropyridine derivatives with ionizable functional groups (weakly acidic or basic), altering the pH of the buffer can significantly impact solubility.[26][27][28]

• Mechanism:

  • For weakly basic compounds: Lowering the pH will lead to protonation, forming a more soluble salt.

  • For weakly acidic compounds: Increasing the pH will lead to deprotonation, forming a more soluble salt.

• Causality: The ionized form of a molecule is generally more polar and thus more water-soluble than the neutral form.

• Considerations: The pH must be maintained within a range that is compatible with the biological system. Drastic changes in pH can affect cell viability, enzyme activity, and protein stability.[29][30][31]

Experimental Protocols

Protocol: Preparation of a Dihydropyridine Stock Solution with a Cosolvent

• Weigh the Compound: Accurately weigh the dihydropyridine compound.

• Initial Dissolution: Dissolve the compound in a minimal amount of 100% DMSO.

• Add Cosolvent: While vortexing, slowly add the chosen cosolvent (e.g., PEG 400) to the DMSO solution to reach the desired final stock concentration (e.g., 10 mM in 50% DMSO / 50% PEG 400).

• Final Dilution: This stock solution can then be further diluted into the final assay medium.

Protocol: Preparation of a Dihydropyridine Formulation with Cyclodextrin

• Prepare Cyclodextrin Solution: Prepare a solution of the chosen cyclodextrin (e.g., 20 mM HP-β-CD) in your assay buffer.

• Add Compound: Add an excess amount of the solid dihydropyridine compound to the cyclodextrin solution.

• Equilibrate: Rotate or shake the mixture at a controlled temperature for 24-48 hours to allow for complex formation and equilibration.

• Remove Excess Solid: Centrifuge or filter the solution to remove any undissolved compound.

• Determine Concentration: The concentration of the solubilized dihydropyridine in the filtrate should be determined analytically (e.g., by HPLC-UV). This solution can then be used in your assay.

Conclusion

Improving the aqueous solubility of dihydropyridine compounds is a critical step for obtaining reliable and reproducible data in biological assays. A systematic approach, starting with the determination of the compound's kinetic solubility and followed by the judicious use of solubilization techniques such as cosolvents, surfactants, cyclodextrins, or pH modification, can successfully overcome these challenges. It is imperative to validate that the chosen solubilization method does not interfere with the biological assay itself by running appropriate vehicle and negative controls.

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• Kerns, E. H., & Di, L. (2003). Pharmaceutical profiling in drug discovery. Drug Discovery Today, 8(7), 316–323.
• Müller, B. W., & Brauns, U. (1985). Complexation of dihydropyridine derivatives with cyclodextrins and 2-hydroxypropyl-β-cyclodextrin in solution. International Journal of Pharmaceutics, 26(1-2), 77-88.

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

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• García-Soret, M., et al. (2014). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ASSAY and Drug Development Technologies, 12(4), 231-238. [Link]

• Prajapati, S. T., Patel, C. G., & Patel, C. N. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical and Allied Sciences, 1(1), 18-35.
• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2019). Solubility enhancement techniques for poorly soluble pharmaceuticals: A review. Journal of Global Pharma Technology, 11(6), 1-13.
• Kumar, S., & Singh, S. (2014). REVIEW ON: SOLUBILITY ENHANCEMENT OF POORLY WATER SOLUBLE DRUG. Indo American Journal of Pharmaceutical Research, 4(11), 5334-5344.

• Wikipedia. (n.d.). 1,4-Dihydropyridine. In Wikipedia. Retrieved January 19, 2026, from [Link]

• Auctores. (n.d.). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores Online.
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• ResearchGate. (n.d.). Calculated Physicochemical Properties of Dihydropyridine Derivatives.

• Leonis, G., et al. (2017). Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study. ASSAY and Drug Development Technologies, 15(4), 164-175. [Link]

• da Silva, J. L., et al. (2023). 1,4-Dihydropyridine Derivatives: An Overview of Synthesis Conditions and Biological Tests. Current Organic Chemistry, 27(14), 1184-1205.

• Jamrógiewicz, M., et al. (2022). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. International Journal of Molecular Sciences, 23(21), 13057. [Link]

• Higaki, K., et al. (2018). Improved Dissolution of Dipyridamole with the Combination of pH-Modifier and Solid Dispersion Technology. Biological and Pharmaceutical Bulletin, 41(10), 1612-1619.

• ResearchGate. (2013, January 3). How to deal with the poor solubility of tested compounds in MTT assay? ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 1,4-Dihydropyridine. PubChem. Retrieved January 19, 2026, from [Link]

• Popielec, A., & Loftsson, T. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Polymers, 15(18), 3803. [Link]

• Ishikawa, M., & Hashimoto, Y. (2001). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry, 44(12), 1836-1841.
• Walker, M. A. (2017). Improvement in aqueous solubility achieved via small molecular changes. Bioorganic & Medicinal Chemistry Letters, 27(23), 5100-5108.
• Onoue, S., et al. (2014). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility. Expert Opinion on Drug Delivery, 11(4), 523-534.

• Zhang, H., et al. (2022). Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. Pharmaceutics, 14(11), 2378. [Link]

• ResearchGate. (n.d.). Solubility enhancement of hydrophobic compounds by cosolvents: Role of solute hydrophobicity on the solubilization effect.
• ResearchGate. (n.d.). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility.
• ResearchGate. (n.d.). Design and Synthesis of 1,4-dihydropyridine Derivatives as Anti-cancer Agent.
• Semantic Scholar. (n.d.). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility. Semantic Scholar.

• Akbar, I., et al. (2022). Design of 1,4-Dihydropyridine Hybrid Benzamide Derivatives: Synthesis and Evaluation of Analgesic Activity and Their Molecular Docking Studies. Journal of Experimental Pharmacology, 14, 369-383. [Link]

• ResearchGate. (n.d.). Dihydropyridine Derivatives to Overcome Atypical Multidrug Resistance: Design, Synthesis, QSAR Studies, and Evaluation of Their Cytotoxic and Pharmacological Activities.

• Shah, A., et al. (2021). Green Synthesis and Anticancer Potential of 1,4-Dihydropyridines-Based Triazole Derivatives: In Silico and In Vitro Study. Molecules, 26(9), 2401. [Link]

• Loftsson, T., & Jarho, P. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. Molecules, 23(5), 1161. [Link]

• Alfa Chemistry. (2025, April 7). Cyclodextrin Derivatives – Versatile Carriers in Modern Science [Video]. YouTube. [Link]

• Figshare. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. Figshare.
• Kjellin, M., & Johansson, I. (2010). Solubilization of Hydrophobic Dyes in Surfactant Solutions. Dyes and Pigments, 86(2), 111-125.
• Seskhen, G. (2024). Impact of Surfactants on Drug Release during Dissolution Testing. Scholars Research Library.
• ResearchGate. (2023, June 22). STUDY ON THE INFLUENCE OF COSOLVENT AND SURFACTANT ON SOLUBILIZATION OF EFAVIRENZ.

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Technical Support Center: Stability of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Analogs in DMSO

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile analogs and encountering stability issues in dimethyl sulfoxide (DMSO) solutions. This document offers troubleshooting advice, frequently asked questions (FAQs), and best practices to ensure the integrity of your compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile analogs in DMSO.

Q1: My 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile analog appears to be degrading in the DMSO stock solution. What are the potential causes?

A1: Several factors can contribute to the degradation of your compound in DMSO:

• Water Content: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2] The presence of water can facilitate hydrolysis of susceptible functional groups on your analog. Water is a more significant factor in compound degradation than oxygen.[3]

• Purity of DMSO: The quality of the DMSO used is critical. Lower purity grades may contain acidic or basic impurities that can catalyze degradation.[4]

• Temperature: Storing DMSO stock solutions at room temperature can accelerate degradation.[5] One study showed that the probability of observing a compound in DMSO after one year of storage at room temperature was only 52%.[5][6]

• Light Exposure: Photodegradation can occur, especially for compounds with chromophores that absorb UV or visible light.

• Compound's Intrinsic Stability: The inherent chemical stability of your specific analog plays a crucial role. The pyridine ring itself is aromatic and relatively stable, but substituents can introduce reactive sites.[7][8]

Q2: What is the recommended storage procedure for stock solutions of these analogs in DMSO?

A2: To maximize the shelf-life of your compounds in DMSO, follow these guidelines:

• Use High-Purity, Anhydrous DMSO: Always use a fresh, unopened bottle of anhydrous, high-purity DMSO to prepare your stock solutions.[9]

• Low-Temperature Storage: Store stock solutions at low temperatures, such as -20°C or -80°C, for long-term storage.[10]

• Aliquot Solutions: To avoid repeated freeze-thaw cycles, which can introduce moisture and potentially cause precipitation, aliquot the stock solution into single-use volumes.[11] Studies have shown that multiple freeze-thaw cycles (up to 11-25) may not cause significant compound loss for many substances if handled correctly.[3][12]

• Inert Atmosphere: For particularly sensitive compounds, consider overlaying the solution with an inert gas like argon or nitrogen before sealing to minimize exposure to oxygen.

• Protect from Light: Store aliquots in amber vials or in a light-blocking container to prevent photodegradation.

Q3: I'm observing precipitate in my DMSO stock solution after thawing. What should I do?

A3: Precipitation can occur due to several reasons, including the compound's solubility limit being exceeded at lower temperatures or changes in the solvent environment due to water absorption.[13][14]

• Gentle Warming and Sonication: Try gently warming the solution (e.g., to 37°C) and vortexing or sonicating to redissolve the compound.[9][11] However, be cautious, as excessive heat can lead to degradation.

• Confirm Concentration: If precipitation persists, it's possible the initial concentration was too high. You may need to prepare a new stock solution at a lower concentration.

• Filter Before Use: If redissolving is unsuccessful, you may need to centrifuge the solution and carefully collect the supernatant for use, though this will alter the effective concentration. It is crucial to determine the new concentration analytically.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving specific stability issues.

Problem 1: Unexpected Peaks in HPLC/LC-MS Analysis

Symptom: Your HPLC or LC-MS analysis of the DMSO stock solution shows additional peaks that were not present in the initial analysis of the solid compound.

Potential Cause	Troubleshooting Steps
Compound Degradation	1. Analyze the mass of the new peaks: Use LC-MS to determine the molecular weights of the degradation products. This can provide clues about the degradation pathway (e.g., hydrolysis, oxidation). 2. Perform a forced degradation study: Subject a fresh sample of your compound to stress conditions (acid, base, peroxide, heat, light) to intentionally generate degradation products. Compare the retention times and mass spectra of these products to the unknown peaks in your stock solution.
DMSO-Related Artifacts	1. Inject a blank DMSO sample: Run a blank injection of the same batch of DMSO used for your stock solution. Some DMSO batches can contain impurities that are detectable by UV or MS. 2. Consider DMSO decomposition: Although DMSO is generally stable, it can decompose near its boiling point, and this can be catalyzed by acids or bases.[4] While unlikely under normal storage, be aware of this possibility if solutions have been heated.
Contamination	1. Review sample handling procedures: Ensure there is no cross-contamination from other samples or reagents. 2. Use fresh, high-purity solvents for analysis: Contaminants in the mobile phase can also lead to extraneous peaks.

Problem 2: Decrease in Compound Concentration or Biological Activity Over Time

Symptom: You observe a gradual decrease in the peak area of your compound in HPLC analysis over time, or the compound shows reduced efficacy in biological assays.

Potential Cause	Troubleshooting Steps
Chemical Instability	1. Conduct a time-course stability study: Prepare a fresh stock solution and analyze its purity at defined time points (e.g., 0, 24, 48, 72 hours) under your typical storage conditions. This will help quantify the rate of degradation. 2. Evaluate alternative solvents: If the compound is unacceptably unstable in DMSO, consider other aprotic solvents like DMF, though their compatibility with your assay must be verified.
Precipitation	1. Visually inspect the solution: Before taking an aliquot for analysis or use, visually check the solution for any precipitate, especially after thawing. 2. Centrifuge the sample: If you suspect microprecipitation, centrifuge the vial and see if a pellet forms.
Adsorption to Container	1. Test different container materials: While studies have shown no significant difference between glass and polypropylene for many compounds, highly lipophilic or "sticky" compounds may adsorb to certain plastics.[3] Consider using silanized glass vials for problematic compounds.

III. Experimental Protocols

This section provides a detailed methodology for assessing the stability of your 4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile analogs in DMSO.

Protocol 1: DMSO Stock Solution Stability Assessment

Objective: To determine the stability of a test compound in DMSO under specified storage conditions over a set period.

Materials:

• Test compound (4-hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile analog)

• Anhydrous, high-purity DMSO

• Amber glass HPLC vials with caps

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC or UPLC system with UV and/or MS detector

• Analytical column suitable for the compound (e.g., C18)

Procedure:

• Prepare Stock Solution: Accurately weigh a sufficient amount of the test compound to prepare a stock solution at the desired concentration (e.g., 10 mM) in anhydrous DMSO.

• Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis. Inject this sample to obtain the initial purity and peak area of the compound. This will serve as your baseline.

• Aliquoting and Storage: Aliquot the remaining stock solution into multiple amber HPLC vials, leaving minimal headspace. Store these vials under the desired conditions (e.g., -20°C, 4°C, and room temperature).

• Time-Point Analysis: At each scheduled time point (e.g., 24h, 48h, 1 week, 1 month), remove one vial from each storage condition.

• Sample Preparation for Analysis: Allow the vial to equilibrate to room temperature before opening to prevent condensation. Dilute an aliquot to the same concentration as the T=0 sample.

• HPLC Analysis: Analyze the sample using the same HPLC method as the T=0 sample.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the T=0 sample using the following formula: % Remaining = (Peak Area at T=x / Peak Area at T=0) * 100

Data Presentation:

Summarize the results in a table for easy comparison.

Time Point	% Remaining at -20°C	% Remaining at 4°C	% Remaining at Room Temp.
0 h	100%	100%	100%
24 h	99.8%	99.5%	97.2%
1 week	99.5%	98.1%	90.5%
1 month	98.9%	95.3%	75.8%
(Note: Data are for illustrative purposes only)

IV. Visualizations

Experimental Workflow Diagram

Caption: Workflow for assessing the stability of compounds in DMSO.

Potential Degradation Pathway

Caption: Potential hydrolytic degradation of the nitrile group.

V. References

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of Biomolecular Screening, 14(6), 708–714. [Link]

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, L. E., Kuzmak, B. R., Stanton, D. T., Morand, K. L., & Nelson, S. L. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 210–215. [Link]

• Cheng, X., Hochlowski, J., Tang, H., Hepp, D., & Schmitt, R. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292–304. [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. [Link]

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, L. E., Kuzmak, B. R., Stanton, D. T., Morand, K. L., & Nelson, S. L. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 205–209. [Link]

• dmsostore. (n.d.). Product Care and Storage. dmsostore. [Link]

• McLoughlin, D., Nally, J., & O'Donovan, D. (2017). Effect of storage time on compounds held in DMSO at -20 ºC in the master liquid store. Figshare. [Link]

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• Unknown. (2024). Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts. LinkedIn. [Link]

• De Kese, J., et al. (2020). Safety Concerns in a Pharmaceutical Manufacturing Process Using Dimethyl Sulfoxide (DMSO) as a Solvent. ACS Publications. [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Semantic Scholar. [Link]

• Unknown. (n.d.). DMSO as a Solvent: Understanding its Properties and Chemical Interactions. LinkedIn. [Link]

• Yufeng, C. (n.d.). The effect of room-temperature storage on the stability of compounds in DMSO. yufengche.com. [Link]

• Unknown. (2025). Effect of the Composition of Ethanol–DMSO Solvents on the Stability of Silver(I) Complexes with 18-Crown-6. ResearchGate. [Link]

• Agency for Toxic Substances and Disease Registry. (1992). Analytical Methods. Toxicological Profile for Pyridine. [Link]

• Unknown. (2025). DMSO Can Be More than a Solvent: Thermal Analysis of Its Chemical Interactions with Certain Chemicals at Different Process Stages. ResearchGate. [Link]

• Michigan State University Department of Chemistry. (n.d.). Heterocyclic Compounds. MSU Chemistry. [Link]

• Lipinski, C. A. (2002). Issues in Compound Storage in DMSO. Ziath. [Link]

• Unknown. (n.d.). Analysis of degradation behavior of HO· to pyridine in electrochemical process. ResearchGate. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• Unknown. (n.d.). Detection of HO· in electrochemical process and degradation mechanism of pyridine. SpringerLink. [Link]

• Unknown. (2025). (PDF) Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. [Link]

• Wang, Y., et al. (2021). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. MDPI. [Link]

• Unknown. (2025). (PDF) Heterocyclic Compounds: Synthesis, Reactivity Models, and Applications in Drug Design. ResearchGate. [Link]

• National Center for Biotechnology Information. (1992). Analytical Methods for Determining Pyridine in Biological Materials. Toxicological Profile for Pyridine. [Link]

• Unknown. (2020). Stability and Aromaticity of Heterocyclic Compounds. YouTube. [Link]

• University of York Department of Chemistry. (n.d.). Heterocyclic Chemistry. University of York. [Link]

• Gąszczak, A., et al. (2018). Microbial Degradation of Pyridine: a Complete Pathway in Arthrobacter sp. Strain 68b Deciphered. Applied and Environmental Microbiology. [Link]

• Shestopalov, A. M., et al. (2019). Dimethyl 2-(2,4-Diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonate. MDPI. [Link]

• Wasternack, C. (1980). Degradation of pyrimidines and pyrimidine analogs--pathways and mutual influences. Pharmacology & Therapeutics, 8(3), 629–651. [Link]

• Unknown. (n.d.). DMSO – Pyridine-SO3 (Parikh-Doering). Wordpress. [Link]

• Unknown. (n.d.). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. ResearchGate. [Link]

• Al-Salahi, R., et al. (2010). One-pot synthesis of 4,6-diaryl-2-oxo(imino)-1,2-dihydropyridine-3-carbonitrile; a New Scaffold for p38alpha MAP kinase inhibition. PubMed. [Link]

• Tiek, D. M., et al. (2021). Evaluating the Antiproliferative Effects of Tri(2-Furyl)- and Triphenylphosphine-Gold(I) Pyridyl- and Pyrimidine-Thiolate Complexes. MDPI. [Link]

• Unknown. (2025). (PDF) Dimethyl sulfoxide as a strongly coordinating solvent: 3′,4′-dihydroxyflavone-Cu(II)-DMSO system case study. ResearchGate. [Link]

• Tsiang, M., et al. (2014). Bicyclic 1-hydroxy-2-oxo-1,2-dihydropyridine-3-carboxamide-containing HIV-1 Integrase Inhibitors Having High Antiviral Potency Against Cells Harboring Raltegravir-Resistant Integrase Mutants. PubMed. [Link]

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Technical Support Center: Developing Reproducible In vitro Assays for Dihydropyridine Cytotoxicity

This guide provides in-depth technical support for researchers, scientists, and drug development professionals developing and troubleshooting in vitro assays to assess the cytotoxicity of dihydropyridine (DHP) compounds. It is designed to address common challenges and provide solutions grounded in established scientific principles to enhance the reproducibility and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of dihydropyridine-induced cytotoxicity?

A1: Dihydropyridine-induced cytotoxicity is frequently linked to their primary pharmacological action as L-type calcium channel blockers. Disruption of intracellular calcium homeostasis can trigger mitochondrial dysfunction, leading to decreased ATP production and the release of pro-apoptotic factors. Furthermore, some DHPs can induce oxidative stress by generating reactive oxygen species (ROS), which contributes to cellular damage.[1][2][3][4]

Q2: Which cell lines are most appropriate for assessing DHP cytotoxicity?

A2: The choice of cell line is critical and should be guided by the specific research question.

• Cardiomyocytes (e.g., H9c2, iPSC-derived cardiomyocytes): Given that the cardiovascular system is a primary target for many DHPs, these cell lines are highly relevant as they endogenously express L-type calcium channels.[5][6][7]

• Hepatocytes (e.g., HepG2, primary human hepatocytes): The liver plays a major role in drug metabolism, making hepatocytes ideal for evaluating the cytotoxicity of DHP metabolites.[8][9]

• Neuronal cells (e.g., SH-SY5Y): To assess potential neurotoxicity, as L-type calcium channels are also present in the central nervous system.

• Immortalized kidney cell lines (e.g., HEK293): These are often used due to their ease of culture and transfection.[10] However, it is important to confirm the expression of the relevant calcium channels.

Q3: How can I ensure the stability of my DHP compound in cell culture medium?

A3: Dihydropyridines can be sensitive to light and oxidation. To maintain stability, it is recommended to prepare fresh stock solutions in a suitable solvent like DMSO and protect them from light using amber vials or by wrapping tubes in aluminum foil. Performing a stability test, for instance by using HPLC to measure the DHP concentration in the culture medium over the course of the experiment, is also advisable.

Troubleshooting Guide

Problem 1: High Variability Between Replicate Wells

Symptom: You are observing significant differences in cell viability readings among wells treated with the same concentration of your DHP compound.[11][12]

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
Uneven Cell Seeding	Ensure a single-cell suspension before plating by gentle pipetting. Mix the cell suspension between plating each set of replicates.[13][14]	Cell clumps lead to an uneven distribution of cells, causing variability in viability assay results.
Edge Effects	Avoid using the outer wells of the microplate. Instead, fill them with sterile PBS or medium to maintain humidity across the plate.[13]	Increased evaporation in the outer wells can concentrate the DHP and other media components, leading to artifactual cytotoxicity.
Inconsistent DHP Concentration	Vortex the DHP stock solution before making dilutions. Ensure thorough mixing of the final treatment solution before adding it to the cells.	DHPs may precipitate, particularly at higher concentrations. Proper mixing ensures a homogenous treatment solution.
Pipetting Errors	Use calibrated pipettes and maintain a consistent pipetting technique.	Small inaccuracies in the volumes of cells, medium, or DHP solution can result in significant variations in the final data.[14]

Problem 2: No Dose-Dependent Cytotoxicity Observed

Symptom: You do not observe a decrease in cell viability with increasing concentrations of the DHP compound.

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
DHP Concentration Range is Too Low	Test a broader and higher range of concentrations. A logarithmic dilution series is often a good starting point.	The cytotoxic effects of the DHP may only be apparent at concentrations higher than those initially tested.
Incubation Time is Too Short	Increase the incubation time (e.g., 24, 48, 72 hours).[15]	Cytotoxic effects can take time to manifest as measurable changes in cell viability.
Cell Line is Resistant	Select a cell line known to be sensitive to calcium channel blockers or one that expresses high levels of L-type calcium channels.[10]	The chosen cell line may not have the molecular target or may possess robust compensatory mechanisms that counteract the DHP's effects.
Assay is Not Sensitive Enough	Consider using a more sensitive cytotoxicity assay. For example, if you are using an MTT assay, you might switch to a lactate dehydrogenase (LDH) release assay or a real-time cytotoxicity assay.[16][17]	Different assays measure different aspects of cell death. An LDH assay, for instance, measures membrane integrity, which can be a more direct indicator of cytotoxicity.[16]

Problem 3: Inconsistent Results Between Experiments

Symptom: You are unable to reproduce the results of a previous experiment, even when using the same protocol.[18]

Potential Causes & Solutions:

Potential Cause	Recommended Solution	Scientific Rationale
Cell Passage Number	Use cells within a consistent and low passage number range for all experiments.[19][20][21][22]	Cells can undergo genetic and phenotypic changes with repeated passaging, which can alter their response to cytotoxic compounds.[22][23]
Serum Lot Variation	Test new lots of fetal bovine serum (FBS) before use and purchase larger quantities of a single lot when possible.[24]	FBS contains a complex mix of growth factors and hormones that can differ between lots, influencing cell growth and drug sensitivity.[24]
Inconsistent Cell Health	Monitor cell viability and morphology before each experiment. Only use healthy, actively dividing cells.[24][25]	Stressed or unhealthy cells can be more susceptible to the effects of the DHP, leading to inconsistent outcomes.
Incubator Conditions	Regularly calibrate and monitor the incubator's temperature, CO2 levels, and humidity.[13][24]	Fluctuations in environmental conditions can stress cells and impact their response to treatment.

Experimental Protocols

Protocol 1: General Cytotoxicity Assay Workflow

This protocol provides a general workflow for assessing DHP cytotoxicity in a 96-well plate format.

Materials:

• Selected cell line

• Complete cell culture medium (with FBS and antibiotics)

• Dihydropyridine compound

• DMSO (or other suitable solvent)

• 96-well plates (clear-bottom black plates for fluorescence/luminescence or clear plates for colorimetric assays)

• Cytotoxicity assay kit (e.g., MTT, LDH)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest and count healthy, sub-confluent cells.

  • Prepare a cell suspension at the desired density in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate for 24 hours to allow for cell attachment and recovery.

• DHP Treatment:

  • Prepare a stock solution of the DHP in a suitable solvent (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the DHP stock in complete culture medium to achieve the desired final concentrations.

  • Remove the medium from the cells and replace it with 100 µL of the DHP-containing medium. Include vehicle control (medium with the same solvent concentration) and untreated control wells.

  • Incubate for the desired time (e.g., 24, 48, or 72 hours).

• Cytotoxicity Assessment:

  • Follow the manufacturer's instructions for your chosen cytotoxicity assay kit.

  • This typically involves adding a reagent to each well, incubating for a specified time, and then measuring the signal (absorbance, fluorescence, or luminescence) with a plate reader.

• Data Analysis:

  • Subtract the average background reading from all measurements.

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the DHP concentration (on a logarithmic scale) to create a dose-response curve.

  • Calculate the IC50 value (the DHP concentration that inhibits 50% of cell viability).

Diagram: General Cytotoxicity Assay Workflow

A generalized workflow for assessing dihydropyridine cytotoxicity in vitro.

Protocol 2: Investigating the Role of Oxidative Stress

This protocol can be used to determine if oxidative stress is a mechanism of DHP-induced cytotoxicity.

Materials:

• In addition to the materials in Protocol 1:

• N-acetylcysteine (NAC), a ROS scavenger

• A fluorescent probe for ROS detection (e.g., DCFDA or CellROX)[26][27][28]

Procedure:

• Co-treatment with NAC:

  • Follow the general cytotoxicity assay workflow (Protocol 1).

  • In a separate set of wells, co-treat the cells with the DHP and a non-toxic concentration of NAC (e.g., 1-5 mM).

  • Compare the cell viability in the DHP-treated wells with that in the DHP + NAC-treated wells.

• ROS Detection:

  • Seed cells in a 96-well clear-bottom black plate.

  • Treat the cells with the DHP for a shorter duration (e.g., 1-6 hours).

  • Follow the manufacturer's protocol for the chosen ROS detection probe. This typically involves loading the cells with the probe, washing, and then measuring the fluorescence.

Data Analysis:

• If NAC significantly rescues the cells from DHP-induced cytotoxicity, this suggests the involvement of oxidative stress.

• An increase in fluorescence in the DHP-treated cells compared to the vehicle control indicates an increase in ROS production.

Diagram: DHP-Induced Cytotoxicity Pathway

Potential signaling cascade in DHP-mediated cytotoxicity.

References

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• Matotoka, M., & Masoko, P. (2020). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. In In Vitro Cytotoxicity Testing. IntechOpen.
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• Asadipour, A., et al. (2014). Assessment of the Cytotoxic Effect of a Series of 1,4-Dihydropyridine Derivatives Against Human Cancer Cells. Iranian journal of pharmaceutical research : IJPR, 13(2), 589–601.
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• ResearchGate. (2022). How does the passage number of a cell line affect the experimental results?. Retrieved from [Link]

• Žarković, N., et al. (2018). Antioxidative 1,4-Dihydropyridine Derivatives Modulate Oxidative Stress and Growth of Human Osteoblast-Like Cells In Vitro. Biomolecules, 8(3), 86.

• Indigo Biosciences. (n.d.). Hepatotoxicity Assay Kit. Retrieved from [Link]

• American Chemical Society. (2020). Mitigating Drug-Induced Liver Injury: Assessing Mitochondrial Toxicity and Reactive Metabolism. Retrieved from [Link]

• Geys, J., et al. (2009). Assay conditions can influence the outcome of cytotoxicity tests of nanomaterials. Toxicology in Vitro, 23(4), 618-625.
• Nadanaciva, S., et al. (2012). Assessment of drug-induced mitochondrial dysfunction via altered cellular respiration and acidification measured in a 96-well platform. Journal of bioenergetics and biomembranes, 44(4), 421–437.
• Mason, R. P., et al. (2002). Protective effects of dihydropyridine Ca-blockers against endothelial cell oxidative injury due to combined nitric oxide and superoxide. Biochemical pharmacology, 64(4), 607–614.
• Will, Y., et al. (2006). Investigation of Drug-Induced Mitochondrial Toxicity Using Fluorescence-Based Oxygen-Sensitive Probes. Toxicological Sciences, 92(1), 297–308.
• Honn, K. V., et al. (1985). Inhibition by dihydropyridine class calcium channel blockers of tumor cell-platelet-endothelial cell interactions in vitro and metastasis in vivo. Biochemical pharmacology, 34(2), 235–241.

• ResearchGate. (n.d.). The percentage cytotoxicity at different concentrations of synthesized dihydropyridines and lapatinib (Std) against MCF-7 and Vero cells with its IC50. Retrieved from [Link]

• AXOL Bioscience. (n.d.). iPSC-derived models for cardiotoxicity and cardiac research. Retrieved from [Link]

• Li, Y., et al. (2022). Assessing Drug-Induced Mitochondrial Toxicity in Cardiomyocytes: Implications for Preclinical Cardiac Safety Evaluation. Frontiers in pharmacology, 13, 908300.

• WuXi Biology. (n.d.). In Vitro Toxicology Testing and Safety Assessment Services. Retrieved from [Link]

• ResearchGate. (n.d.). Antioxidant activity of different dihydropyridines. Retrieved from [Link]

• Wang, J. G., et al. (2012). Effects of dihydropyridine calcium channel blockers on oxidized low-density lipoprotein induced proliferation and oxidative stress of vascular smooth muscle cells. BMC research notes, 5, 168.
• Riss, T. L., & Moravec, R. A. (2004). Update on in vitro cytotoxicity assays for drug development. Expert opinion on drug discovery, 1(4), 393–408.
• Murphy, M. P., et al. (2016). A cell-based phenotypic assay to identify cardioprotective agents. Journal of molecular and cellular cardiology, 94, 1-9.
• Massaia, M., et al. (1991). Dipyridamole in vitro suppresses the generation of T-cell cytotoxic functions: synergistic activity with cyclosporine.
• Liang, P., et al. (2013). Drug Screening Using a Library of Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes Reveals Disease Specific Patterns of Cardiotoxicity. PLoS ONE, 8(11), e79011.
• Rodighiero, S., et al. (1995). An in vitro investigation of the relationships between potency, lipophilicity, cytotoxicity and chemical class of representative calcium antagonist drugs. Pharmacological research, 31(3-4), 215–221.

• Medical Matters. (2024). Intra- and Inter-assay variability of cytotoxicity testing. Retrieved from [Link]

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cytotoxicity, Oxidative Stress, Cell Cycle Arrest, and Mitochondrial Apoptosis after Combined Treatment of Hepatocarcinoma Cells with Maleic Anhydride Derivatives and Quercetin. Retrieved from [Link]

• van Tonder, A., et al. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Cells, 10(12), 3329.

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Technical Support Center: Navigating the Challenges of Scaling Up 2-Pyridone Derivative Synthesis

Welcome to the technical support center dedicated to the synthesis of 2-pyridone derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are transitioning from bench-scale experiments to larger-scale production. The 2-pyridone scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and pharmaceutical compounds due to its unique biological activities and physicochemical properties.[1][2][3] However, scaling up its synthesis presents a unique set of challenges that can impact yield, purity, and process efficiency.

This document provides in-depth, field-proven insights in a direct question-and-answer format. We will explore the causality behind common experimental hurdles and offer robust, self-validating protocols to ensure your scale-up process is both successful and scientifically sound.

Part 1: Troubleshooting Guide

This section addresses the most pressing issues encountered during the scale-up of 2-pyridone synthesis. Each answer provides a diagnosis of the probable cause and a step-by-step guide to resolution.

Q1: My reaction yield is consistently low upon scale-up, although it worked well at the lab scale. What are the common causes and how can I troubleshoot this?

Low yield is the most frequent and frustrating challenge in process scale-up. The issue rarely stems from a single cause but is often a combination of factors related to mass transfer, heat transfer, and reaction kinetics.

Probable Causes & Solutions:

• Inefficient Heat Transfer: Large reaction volumes have a lower surface-area-to-volume ratio, making it difficult to maintain uniform temperature. Localized hot spots can lead to thermal degradation of reactants, intermediates, or the final product, while insufficient heating can slow down or stall the reaction.[4][5]

  • Solution: Employ a reactor with a jacketed system for precise temperature control. Use an overhead mechanical stirrer instead of a magnetic stir bar to ensure efficient and homogenous mixing in larger volumes. Monitor the internal reaction temperature, not just the heating bath temperature.

• Poor Mixing & Mass Transfer: As the scale increases, inefficient mixing can lead to poor distribution of reactants, reagents, or catalysts, resulting in incomplete conversion and an increase in side reactions.

  • Solution: Select an appropriate impeller and stirring speed for your reactor geometry and reaction viscosity. For multiphasic reactions, ensure the stirring is vigorous enough to maximize the interfacial area.

• Extended Reaction Times: Reactions that are complete in a few hours at the gram scale may require significantly longer at the kilogram scale. This extended exposure to reaction conditions can promote the formation of degradation products.

  • Solution: Monitor the reaction closely using techniques like TLC, LC-MS, or HPLC. Do not simply multiply the reaction time. Create a reaction profile to determine the optimal endpoint and quench the reaction promptly.

Below is a logical workflow to diagnose and address low-yield issues systematically.

Caption: A logical workflow for troubleshooting low yields in synthesis.

Q2: I'm observing significant byproduct formation that wasn't apparent on a small scale. How can I identify and minimize these impurities?

Byproduct formation is often exacerbated at scale due to the factors mentioned above. The key is to identify the structure of the impurity, which provides clues to its formation mechanism.

Common Byproducts and Their Origins:

Synthesis Method	Common Byproduct(s)	Probable Cause	Mitigation Strategy
Guareschi-Thorpe Condensation [6]	Incompletely cyclized linear intermediates; Self-condensation of starting materials.[7]	Incorrect stoichiometry; Non-optimal base concentration or temperature.	Ensure precise stoichiometry. Control the rate of addition of reactants. Optimize base and temperature to favor intramolecular cyclization over intermolecular side reactions.
Bohlmann-Rahtz Synthesis	Incompletely cyclized aminodiene intermediates; E/Z isomers.[7]	Inefficient E/Z isomerization step; Insufficient acid catalysis for cyclization.	Use of a Lewis acid catalyst can promote the desired cyclization.[7] Ensure reaction conditions allow for equilibration to the correct isomer before cyclization.
N-Alkylation/Arylation	O-alkylated/arylated isomer.	The 2-pyridone anion is an ambident nucleophile.[8] The outcome is sensitive to the counter-ion, solvent, and electrophile.	Use a polar aprotic solvent (e.g., DMF, DMSO) to favor N-alkylation. Hard electrophiles tend to react at the harder oxygen atom, while softer electrophiles favor the nitrogen atom. Phase-transfer catalysis can also improve N-selectivity.
General Reactions	Tautomer-related byproducts.[7]	The tautomeric equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms can lead to different reaction pathways.[9][10]	Solvent choice is critical. Polar solvents favor the 2-pyridone form, while non-polar solvents can increase the population of the 2-hydroxypyridine tautomer.[9]

Q3: Purification of my 2-pyridone derivative by column chromatography is proving difficult, with significant streaking and low recovery. What can I do?

This is a very common problem. The amide moiety in 2-pyridones makes them quite polar, and the basic nitrogen of the pyridine ring can interact strongly with the acidic silica gel, leading to poor separation.[7]

Troubleshooting Tips for Chromatography:

• Deactivate the Silica Gel: The acidic nature of standard silica gel is often the culprit.

  • Solution 1 (Base Additive): Add 0.5-1% triethylamine or pyridine to your eluent system. This neutralizes the acidic sites on the silica, preventing strong binding of your product and reducing tailing.

  • Solution 2 (Alternative Stationary Phase): Consider using neutral or basic alumina, or a reversed-phase (C18) silica gel for highly polar compounds.

• Improve Solubility: Poor solubility in the mobile phase can cause the compound to precipitate at the top of the column.

  • Solution: Load your crude product onto the column by adsorbing it onto a small amount of silica gel (dry loading) rather than dissolving it in a strong solvent. If you must use a strong solvent for dissolution, use the absolute minimum volume.

• Alternative Purification Methods: If chromatography is consistently problematic, explore other techniques.

  • Recrystallization: This is an excellent and highly scalable method if a suitable solvent system can be found. It is often the preferred method in industrial processes.

  • Acid-Base Extraction: If your 2-pyridone derivative is sufficiently basic, an aqueous acid wash can be used to extract it into the aqueous phase, leaving non-basic impurities behind. The aqueous layer can then be basified and the product re-extracted into an organic solvent.

  • Cation-Exchange Chromatography: This technique can be highly effective for purifying basic compounds like pyridines and is suitable for large-scale preparations.[11]

Caption: A decision tree for selecting a purification strategy.

Q4: My catalytic reaction (e.g., cross-coupling, C-H activation) stops before completion or its activity drops over repeated cycles. Is my catalyst deactivating?

Yes, catalyst deactivation is a critical issue in scaling up syntheses that rely on transition metals.[9][12] Identifying the deactivation mechanism is the first step toward solving the problem.

Diagnosing and Mitigating Catalyst Deactivation:

Mechanism	Description	Diagnosis	Mitigation & Regeneration
Poisoning [13]	Strong chemisorption of impurities (e.g., sulfur, halides) or byproducts onto the active sites.[12]	Sudden, sharp drop in activity. Analysis of starting materials for potential poisons.	Purify starting materials and solvents rigorously. Use a scavenger resin to remove specific poisons. Regeneration is often difficult.
Fouling (Coking) [13]	Deposition of carbonaceous material or polymeric byproducts on the catalyst surface, blocking active sites and pores.[12]	Gradual loss of activity. Visual change in catalyst (darkening).	Optimize reaction conditions (lower temperature, different solvent) to minimize byproduct formation. Regeneration can sometimes be achieved by controlled calcination or solvent washing.[14]
Sintering (Thermal Degradation) [13]	Agglomeration of metal nanoparticles at high temperatures, leading to a loss of active surface area.[14]	Gradual activity loss, especially in high-temperature reactions. Catalyst may change color or texture.	Operate at the lowest effective temperature. Choose a more thermally stable catalyst support. Regeneration is generally not possible.
Leaching [12]	Dissolution of the active metal from the solid support into the reaction medium.	Gradual activity loss. Detection of the metal in the reaction filtrate (via ICP-MS).	Use a stronger ligand or a different support to better anchor the metal. Modify solvent or temperature to reduce solubility.

A study on a heterogeneous palladium(II) catalyst demonstrated that deactivation was caused by reduction to inactive Pd(0) species, but activity could be restored by adding an oxidant like benzoquinone.[15] This highlights the importance of understanding the specific deactivation pathway for your system.

Part 2: Frequently Asked Questions (FAQs)

Q5: What are the primary safety considerations when scaling up 2-pyridone synthesis?

Safety must be the highest priority. A reaction that is safe at 1 gram can be dangerous at 1 kilogram.

• Thermal Hazards: Always perform a thermal stability assessment (e.g., using DSC) on your starting materials, intermediates, and final product, especially if the synthesis involves energetic functional groups (nitro, azide, etc.).[16] Exothermic reactions can run away at scale if cooling is insufficient.

• Hazardous Reagents: Some synthetic routes may involve hazardous reagents. For example, the synthesis of 2-azidopyridine involves potentially explosive intermediates.[17] For such processes, consider implementing continuous flow chemistry, which minimizes the amount of hazardous material present at any given time, significantly reducing risk.[17]

• Pressure and Gas Evolution: Be aware of reactions that may generate gas (e.g., N₂ from azide reactions, CO₂ from decarboxylations). Ensure the reactor is properly vented to avoid pressure buildup.

• Handling and Exposure: Assess the toxicity of all chemicals involved. Use appropriate personal protective equipment (PPE) and conduct operations in a well-ventilated area or fume hood.

Q6: How does solvent choice impact the synthesis at a larger scale?

Solvent selection extends beyond just solubility. At scale, it impacts reaction kinetics, safety, cost, and environmental footprint.

Parameter	Impact on Scale-Up	Considerations
Solubility	Ensures all reactants and reagents are in the solution phase, preventing bottlenecks.	Check solubility at both ambient and reaction temperatures. Poor solubility can lead to precipitation and reactor fouling.
Boiling Point	Affects the accessible temperature range and ease of removal.	A solvent with a boiling point at least 10-20 °C above the reaction temperature is ideal for thermal control. Very high-boiling solvents (e.g., DMSO, NMP) can be difficult to remove.
Tautomerism	Can shift the equilibrium between 2-pyridone and 2-hydroxypyridine, affecting reactivity and byproduct profiles.[10]	Polar aprotic solvents (DMF, acetonitrile) generally favor the desired 2-pyridone (lactam) form.[9]
Safety & Environment	Flammability, toxicity, and environmental persistence are major concerns in large-scale operations.	Consult solvent selection guides (e.g., from the ACS Green Chemistry Institute). Prioritize safer, greener solvents where possible. Avoid solvents like chlorinated hydrocarbons at scale.
Workup & Purification	Miscibility with water and other solvents dictates the extraction procedure.	Choose a solvent that simplifies the workup. For example, using a water-immiscible solvent avoids difficult extractions from solvents like DMF.

Part 3: Key Experimental Protocols

Protocol 1: Scalable Guareschi-Thorpe Synthesis of a Dihydroxy-cyanopyridine

This protocol is adapted from green chemistry principles and is suitable for scale-up.[18] It utilizes an ammonium salt as both the nitrogen source and a reaction promoter.

Materials:

• Ethyl cyanoacetate (1.0 mol)

• Ethyl acetoacetate (1.0 mol)

• Ammonium carbonate (2.0 mol)

• Ethanol/Water (1:1 v/v, 4 L)

Procedure:

• To a 10 L jacketed reactor equipped with an overhead mechanical stirrer and a reflux condenser, add the ethanol/water mixture (4 L).

• Add ammonium carbonate (2.0 mol) to the solvent and stir until dissolved.

• In a separate vessel, mix ethyl cyanoacetate (1.0 mol) and ethyl acetoacetate (1.0 mol).

• Add the mixture of esters to the reactor via an addition funnel over 30 minutes with vigorous stirring.

• Heat the reaction mixture to 80°C using the reactor jacket.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 2-4 hours).

• Upon completion, turn off the heating and allow the mixture to cool slowly to room temperature, then further cool to 0-5°C using the jacket. The product should precipitate.

• Collect the solid product by filtration, wash the filter cake with cold water (2 x 500 mL), and then with cold ethanol (1 x 250 mL).

• Dry the solid under vacuum at 50°C to a constant weight to yield the desired 2,6-dihydroxy-3-cyano-4-methylpyridine.

Protocol 2: Purification of a Polar 2-Pyridone Derivative via Modified Flash Chromatography

Materials:

• Crude 2-pyridone derivative (e.g., 50 g)

• Silica gel (230-400 mesh, ~1 kg)

• Eluent system (e.g., Dichloromethane/Methanol)

• Triethylamine (Et₃N)

Procedure:

• Prepare the Eluent: Prepare your chosen eluent system (e.g., 95:5 DCM/MeOH). To this mixture, add 0.5% triethylamine by volume (5 mL of Et₃N per 1 L of eluent).

• Pack the Column: Prepare a slurry of silica gel (~1 kg) in the prepared eluent and pack the chromatography column. The column bed volume should be approximately 20-30 times the volume of the crude material.

• Load the Sample (Dry Loading): Dissolve the crude 2-pyridone (50 g) in a minimum amount of a suitable solvent (e.g., methanol or DCM). Add ~100 g of silica gel to this solution and concentrate the mixture to a dry, free-flowing powder using a rotary evaporator.

• Run the Column: Carefully add the dry-loaded sample to the top of the packed column. Begin eluting with the triethylamine-modified solvent system, collecting fractions.

• Monitor Fractions: Monitor the collected fractions by TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and concentrate them under reduced pressure. Note: It may be necessary to perform an aqueous wash on the combined fractions to remove the triethylamine before final concentration if it interferes with downstream applications.

References

• Hurtado-Rodríguez, D., Salinas-Torres, A., Rojas, H., Becerra, D., & Castillo, J.-C. (2022). Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances.

• Verma, K. K., Kapoor, S., Kushwaha, V. K., Mishra, A., & Upadhyay, A. (2024). Synthesis and Biological Activity of 2-pyridone Derivatives: A Mini Review. Letters in Drug Design & Discovery, 21(10), 1617-1631.

• Hurtado-Rodríguez, D., et al. (2022). Abstract on bioactive 2-pyridone-containing heterocycle syntheses. RSC Advances.

• Verma, K. K., et al. (2024). Abstract on synthesis and biological activity of 2-pyridone derivatives. Letters in Drug Design & Discovery.

• (2022). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Mini-Reviews in Organic Chemistry.

• Parmar, D. K., & Bhatt, H. B. (2020). Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope (IRJMS).

• Organic Chemistry Portal. (n.d.). Synthesis of 2-pyridones.

• (2025). Synthesis of Masked 2-Pyridones from 1,3-Enynyl Esters via Tandem Gold-Catalyzed Cycloisomerization and Oxidative Nitrogen Insertion. Organic Letters.

• ResearchGate. (n.d.). Strategies for 2-pyridones synthesis.

• (2023). Derivatives of 2-Pyridone Exhibiting Hot-Exciton TADF for Sky-Blue and White OLEDs. ACS Omega.

• Hao, X., et al. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. ResearchGate.

• Das, D., & Das, P. P. (2024). Synthetic Access to 2-Pyridone Scaffolds. IIP Series.

• (2025). Ten Years of Progress in the Synthesis of 2-Pyridone Derivatives via Three / Four Component Reaction. Request PDF on ResearchGate.

• (n.d.). A Green Approach to the Production of 2-pyridone Derivatives Promoted by Infrared Irradiation. SciELO México.

• Wikipedia. (n.d.). 2-Pyridone.

• (2022). A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones. PubMed.

• ChemEurope.com. (n.d.). 2-Pyridone.

• (n.d.). Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. PMC - NIH.

• AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes.

• Chemistry Stack Exchange. (2017). Mechanism for the synthesis of 2-pyridone from pyridine N-oxide.

• BenchChem. (n.d.). Technical Support Center: Synthesis of Pyridone Derivatives.

• (n.d.). Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects. Organic & Biomolecular Chemistry (RSC Publishing).

• Hao, X., et al. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. ResearchGate.

• BenchChem. (n.d.). Technical Support Center: Catalyst Deactivation in Dihydropyridone Synthesis.

• (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. ResearchGate.

• Szemesi, P., et al. (2023). Safe and Rapid Synthesis and Utilization of 2-Azidopyridine and Related Derivatives via Continuous Flow Diazotization. Current Organic Chemistry, 26(24).

• Novarino, E., & Rios, I. G. (2019). Catalyst Deactivation Reactions. University of Groningen - CORE.

• (n.d.). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed.

• (2024). Solid-Phase Synthesis of Diverse Macrocycles by Regiospecific 2-Pyridone Formation: Scope and Applications. JACS Au.

• (2021). Special Issue on Catalyst Deactivation and Regeneration. MDPI.

• Priestley, I., et al. (2023). Safety Considerations and Proposed Workflow for Laboratory-Scale Chemical Synthesis by Ball Milling. ResearchGate.

• (2024). New Yellow Azo Pyridone Derivatives with Enhanced Thermal Stability for Color Filters in Image Sensors. MDPI.

• (n.d.). Synthesis of 2-pyridones. University of Bristol.

• (2025). An overview of synthesis and biological activities of 2-pyridone derivatives over the last decade. ResearchGate.

• (n.d.). Thermal Stability Assessment of Peptide Coupling Reagents Commonly Used in Pharmaceutical Manufacturing. Organic Process Research & Development - ACS Publications.

• (n.d.). New Yellow Azo Pyridone Derivatives with Enhanced Thermal Stability for Color Filters in Image Sensors. Photonics - MDPI.

• Harker, W. R. R., et al. (2013). Scalable synthesis of functionalised 2-pyridones via [4+2] cycloaddition reactions of 2-pyrazinones and alkynylboronates. Sci-Hub.

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Technical Support Center: Overcoming Cancer Cell Resistance with Dihydropyridine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working on overcoming resistance mechanisms in cancer cells with dihydropyridine (DHP) compounds. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to support your research in this critical area of oncology. Our goal is to provide you with the expertise and practical insights needed to navigate the complexities of your experiments and obtain reliable, reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions that arise when working with dihydropyridine compounds to overcome multidrug resistance (MDR) in cancer cells.

Q1: What is the primary mechanism by which dihydropyridine compounds overcome multidrug resistance in cancer cells?

A1: The primary mechanism is the inhibition of ATP-binding cassette (ABC) transporters, most notably P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1).[1][2] P-gp is an efflux pump that actively removes a wide range of chemotherapeutic drugs from cancer cells, thereby reducing their intracellular concentration and efficacy.[1][3] Dihydropyridines can act as competitive or non-competitive inhibitors of P-gp, blocking this efflux and restoring the cancer cells' sensitivity to chemotherapy.[4]

Q2: Some dihydropyridines are known as calcium channel blockers. Is this activity desirable when using them as chemosensitizers?

A2: Generally, the calcium channel blocking (CCB) activity is considered an undesirable side effect when developing DHPs as chemosensitizers.[1][5] The clinical use of potent CCBs as MDR modulators can be limited by their strong vasodilator activity, which can lead to cardiovascular side effects.[5] Therefore, the focus of drug development in this area has been on synthesizing novel DHP derivatives with potent MDR reversal activity but low CCB effects.[1][5]

Q3: How do I interpret the results of my cell viability assay when I combine a chemotherapeutic agent with a dihydropyridine compound?

A3: When you combine a chemotherapeutic agent with a DHP, you are looking for a synergistic or additive effect. This is typically observed as a leftward shift in the dose-response curve of the chemotherapeutic agent, resulting in a lower IC50 value (the concentration required to inhibit cell growth by 50%).[6]

• Synergism: The combined effect is greater than the sum of the individual effects of each compound.[7][8]

• Additive Effect: The combined effect is equal to the sum of the individual effects.[7][8][9]

• Antagonism: The combined effect is less than the sum of the individual effects.[10][7][8]

You can quantify these interactions using methods like isobologram analysis or the combination index (CI). A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Q4: My dihydropyridine compound has poor aqueous solubility. How can I prepare it for in vitro experiments?

A4: Poor aqueous solubility is a common challenge with DHP compounds.[3] Here are some strategies to address this:

• Use of a Co-solvent: Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of poorly soluble compounds. However, it's crucial to ensure the final concentration of DMSO in your cell culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.[11]

• Formulation with Surfactants or Polymers: For in vivo studies, and sometimes for in vitro work, DHPs can be formulated as nanosuspensions using stabilizers like Poloxamer-407 to improve their solubility and dissolution rate.[3]

• Sonication: Gentle sonication can help to dissolve the compound in the solvent.

• Filtration: After dissolving the compound, it is good practice to filter the solution through a 0.22 µm filter to remove any undissolved particles before adding it to your cell culture medium.

Section 2: Troubleshooting Guides

This section provides practical solutions to specific problems you may encounter during your experiments.

Troubleshooting Cell Viability Assays (e.g., MTT Assay)

Problem 1: High variability between replicate wells in my MTT assay.

• Possible Cause: Inconsistent cell seeding, pipetting errors, or the "edge effect" in 96-well plates.

• Troubleshooting Steps:

  • Ensure a Homogeneous Cell Suspension: Gently swirl the cell suspension before and during plating to prevent cells from settling.

  • Consistent Pipetting: Use a calibrated micropipette and maintain a consistent technique for adding cells and reagents to each well.

  • Mitigate Edge Effects: To avoid evaporation and temperature gradients at the edges of the plate, fill the outer wells with sterile PBS or media without cells and use the inner wells for your experiment.

  • Check for Compound Precipitation: Visually inspect the wells under a microscope after adding your DHP compound. If you see precipitates, you may need to adjust your compound's concentration or formulation.

Problem 2: My untreated control cells show low viability.

• Possible Cause: Suboptimal cell culture conditions, contamination, or high passage number leading to senescence.

• Troubleshooting Steps:

  • Cell Health: Ensure your cells are healthy, in the logarithmic growth phase, and have been recently passaged.

  • Mycoplasma Testing: Regularly test your cell lines for mycoplasma contamination, which can affect cell health and metabolism.

  • Optimize Seeding Density: A cell density that is too low or too high can lead to poor viability. Perform a cell titration experiment to determine the optimal seeding density for your cell line.[12]

Problem 3: The IC50 value of my chemotherapeutic agent is not consistent across experiments.

• Possible Cause: Variation in cell passage number, reagent quality, or incubation times.

• Troubleshooting Steps:

  • Standardize Protocols: Use cells within a consistent range of passage numbers for all experiments. Ensure all incubation times are precisely controlled.

  • Reagent Quality: Prepare fresh solutions of your chemotherapeutic agent and DHP compound for each experiment.

  • Control for Serum Effects: The concentration of serum in the culture medium can sometimes affect the activity of drugs. Maintain a consistent serum concentration across all experiments.

Troubleshooting P-glycoprotein (P-gp) Inhibition Assays

Problem 4: I am not observing a significant increase in intracellular fluorescence in my Rhodamine 123 efflux assay after adding my DHP compound.

• Possible Cause: Low P-gp expression in the cell line, insufficient concentration or potency of the DHP compound, or issues with the assay protocol.

• Troubleshooting Steps:

  • Confirm P-gp Expression: Ensure you are using a cell line known to overexpress P-gp (e.g., MCF-7/ADR, P388/DX). You can verify P-gp expression by Western blot or qPCR.

  • Optimize DHP Concentration: Perform a dose-response experiment with your DHP compound to determine the optimal concentration for P-gp inhibition.

  • Positive Control: Always include a known P-gp inhibitor, such as verapamil or cyclosporin A, as a positive control to ensure the assay is working correctly.[13]

  • Check for Cytotoxicity: The concentrations of your DHP compound and Rhodamine 123 should not be cytotoxic. Perform a cell viability assay to confirm this.[1]

Problem 5: High background fluorescence in the Rhodamine 123 assay.

• Possible Cause: Incomplete removal of extracellular Rhodamine 123 or binding of the dye to serum proteins.

• Troubleshooting Steps:

  • Thorough Washing: Ensure you are washing the cells thoroughly with ice-cold PBS after the Rhodamine 123 loading step to remove any extracellular dye.[1]

  • Use Serum-Free Medium: Perform the Rhodamine 123 loading and efflux steps in a serum-free medium to prevent interference from serum proteins.[1]

Section 3: Detailed Experimental Protocols

Protocol 1: Determining the IC50 of a Chemotherapeutic Agent in Combination with a Dihydropyridine Compound using the MTT Assay

This protocol outlines the steps for assessing the ability of a DHP compound to sensitize cancer cells to a chemotherapeutic agent like doxorubicin.

Materials:

• Drug-sensitive (e.g., MCF-7) and drug-resistant (e.g., MCF-7/ADR) cancer cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Doxorubicin hydrochloride

• Dihydropyridine compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[5]

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells. Adjust the cell density to the optimal concentration determined from a prior cell titration experiment (e.g., 5 x 10^4 cells/mL).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow the cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of doxorubicin in complete medium.

  • Prepare solutions of your DHP compound at a fixed, non-toxic concentration (this should be determined in a preliminary experiment).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of doxorubicin, either alone or in combination with the DHP compound. Include wells with medium only (blank), cells with medium (negative control), and cells with the DHP compound alone.

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.[5]

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 490 nm or 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Plot the percentage of cell viability against the log of the doxorubicin concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Rhodamine 123 Efflux Assay for P-gp Inhibition

This protocol uses the fluorescent P-gp substrate Rhodamine 123 to assess the inhibitory activity of a DHP compound.

Materials:

• P-gp overexpressing cell line (e.g., MCF-7/ADR) and its parental cell line (e.g., MCF-7)

• Serum-free cell culture medium

• Rhodamine 123

• Dihydropyridine compound

• Verapamil (positive control)

• 96-well black, clear-bottom plates

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well black, clear-bottom plate at an optimal density and allow them to attach overnight.

• Incubation with Inhibitors:

  • Wash the cells once with serum-free medium.

  • Add 100 µL of serum-free medium containing various concentrations of your DHP compound or verapamil to the respective wells. Include a vehicle control (e.g., DMSO).

  • Incubate for 30 minutes at 37°C.[1]

• Rhodamine 123 Loading:

  • Add Rhodamine 123 to each well to a final concentration of 1-5 µM.[1]

  • Incubate for 30-60 minutes at 37°C, protected from light.[1]

• Washing and Fluorescence Measurement:

  • Gently aspirate the loading solution.

  • Wash the cells twice with 200 µL of ice-cold PBS per well.[1]

  • Add 100 µL of PBS or a suitable lysis buffer to each well.

  • Measure the intracellular fluorescence using a microplate reader (Excitation: ~485 nm, Emission: ~520 nm).[1]

• Data Analysis:

  • Calculate the fold increase in fluorescence in the presence of the DHP compound compared to the vehicle control. A significant increase in fluorescence indicates P-gp inhibition.

Section 4: Data Presentation and Visualization

Table 1: Example Data for IC50 Shift in Doxorubicin-Resistant Cells

Treatment	Cell Line	Doxorubicin IC50 (µM)	Fold Resistance	Fold Reversal
Doxorubicin Alone	MCF-7 (Sensitive)	0.1	1	N/A
Doxorubicin Alone	MCF-7/ADR (Resistant)	5.0	50	N/A
Doxorubicin + DHP Compound X (1 µM)	MCF-7/ADR (Resistant)	0.5	5	10

Fold Resistance = IC50 (Resistant) / IC50 (Sensitive) Fold Reversal = IC50 (Resistant, Dox alone) / IC50 (Resistant, Dox + DHP)

Diagrams

The following diagrams illustrate key concepts and workflows relevant to your research.

Caption: Mechanism of P-glycoprotein-mediated drug efflux and its inhibition by dihydropyridines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. P-glycoprotein - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Methods for Assessing Drug Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An Introduction to Terminology and Methodology of Chemical Synergy—Perspectives from Across Disciplines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. texaschildrens.org [texaschildrens.org]
• 13. Flow cytometric analysis of P-glycoprotein function using rhodamine 123 - PubMed [pubmed.ncbi.nlm.nih.gov]

enhancing the bioavailability of poorly soluble dihydropyridine-based drugs

Technical Support Center: Enhancing Dihydropyridine Bioavailability

A Guide for Formulation Scientists

Welcome to the technical support center for enhancing the oral bioavailability of poorly soluble dihydropyridine-based drugs. As a Senior Application Scientist, I've designed this guide to provide not just protocols but the underlying scientific rationale and troubleshooting insights gained from field experience. Dihydropyridines, such as Nifedipine and Felodipine, are potent calcium channel blockers, but their therapeutic efficacy is often hampered by their low aqueous solubility (BCS Class II), leading to dissolution rate-limited absorption.[1][2]

This resource is structured to address the core challenges you'll face, from initial formulation strategy to final characterization, helping you navigate the complexities of developing a robust and effective oral dosage form.

Section 1: Amorphous Solid Dispersions (ASDs)

Amorphous solid dispersions are a leading strategy for improving the bioavailability of poorly soluble drugs. By converting the crystalline drug into a higher-energy amorphous state and dispersing it within a polymer matrix, we can achieve significant improvements in dissolution and maintain supersaturation in the gastrointestinal tract.[3][4][5]

Frequently Asked Questions (FAQs): ASDs

Q1: What is the fundamental principle behind using an amorphous solid dispersion for a dihydropyridine drug like Nifedipine?

A: The core principle is to overcome the crystal lattice energy, which is the primary barrier to dissolution for a crystalline solid. In an ASD, the drug is molecularly dispersed in an amorphous form within a polymer matrix.[6] This high-energy state has a higher Gibbs free energy, leading to a significant increase in apparent solubility and the ability to generate a supersaturated solution upon contact with gastrointestinal fluids.[5] The polymer's role is twofold: it stabilizes the amorphous drug, preventing it from recrystallizing, and it can also inhibit precipitation from the supersaturated solution, prolonging the window for absorption.[7]

Q2: How do I choose the right polymer for my dihydropyridine ASD?

A: Polymer selection is critical and depends on several factors:

• Drug-Polymer Miscibility: The drug and polymer must be miscible to form a stable, single-phase amorphous system. This can be predicted using thermodynamic models (e.g., Flory-Huggins) and confirmed experimentally using techniques like Differential Scanning Calorimetry (DSC), which should show a single glass transition temperature (Tg).[8][9]

• Glass Transition Temperature (Tg): The final ASD should have a Tg high enough to ensure physical stability at typical storage conditions (ideally >50°C above storage temperature) to limit molecular mobility and prevent crystallization.[9]

• Solubility Profile: Polymers like HPMC-AS (hydroxypropyl methylcellulose acetate succinate) are popular because they are less soluble at low gastric pH but readily dissolve at the higher pH of the small intestine, ensuring targeted drug release.

• Ability to Maintain Supersaturation: The chosen polymer should effectively inhibit nucleation and crystal growth of your drug from the supersaturated state. This is often evaluated using in vitro dissolution/precipitation assays.

Comparison of Common Polymers for ASDs

Polymer	Common Acronym	Key Characteristics	Ideal For
Polyvinylpyrrolidone/Vinyl Acetate	PVP/VA (Kollidon® VA64)	High Tg, good solubilization capacity, pH-independent solubility.	Formulations requiring rapid dissolution throughout the GI tract.
Hypromellose Acetate Succinate	HPMC-AS	pH-dependent solubility (dissolves >pH 5.5), excellent precipitation inhibitor.	Enteric release, preventing premature drug release in the stomach.

| Soluplus® | --- | Amphiphilic graft copolymer, acts as a solubilizer and has good extrusion properties. | Both spray drying and hot-melt extrusion applications. |

Experimental Protocol: Preparation of a Nifedipine ASD via Spray Drying

This protocol outlines the steps for preparing a 25% w/w Nifedipine-HPMC-AS solid dispersion.

Materials & Equipment:

• Nifedipine (crystalline)

• HPMC-AS (e.g., AQOAT®-AS MG)

• Acetone (solvent)

• Methanol (co-solvent)

• Benchtop Spray Dryer (e.g., Büchi B-290)

• Magnetic stirrer and hot plate

• Analytical balance

Methodology:

• Solution Preparation:

  • Accurately weigh 2.5 g of Nifedipine and 7.5 g of HPMC-AS.

  • Prepare a 90:10 (v/v) acetone:methanol solvent mixture.

  • In a sealed container protected from light (Nifedipine is photosensitive), dissolve the HPMC-AS in 100 mL of the solvent mixture with gentle stirring.[10]

  • Once the polymer is fully dissolved, add the Nifedipine and continue stirring until a clear solution is obtained. This is a critical self-validation step; a clear solution indicates complete dissolution necessary for forming a molecular dispersion.

• Spray Dryer Setup & Optimization:

  • Set the inlet temperature to 90-120°C. The goal is to be high enough for efficient solvent evaporation but well below the degradation temperature of Nifedipine.

  • Set the aspirator to 85-100% to ensure rapid drying and prevent particle agglomeration.

  • Set the feed pump rate to 3-5 mL/min. A slower rate generally produces finer particles.

  • The nozzle gas flow should be adjusted to achieve a fine atomization spray.

• Spray Drying Process:

  • Feed the prepared solution into the spray dryer. The rapid evaporation of the solvent "freezes" the drug and polymer in a disordered, amorphous state.[4]

  • The process converts the liquid feed into a dry powder in a single step.[11]

• Powder Collection & Secondary Drying:

  • Collect the resulting powder from the cyclone separator.

  • To remove any residual solvent, place the collected powder in a vacuum oven at 40°C for 24-48 hours. Residual solvent can act as a plasticizer, lowering the Tg and increasing the risk of recrystallization.

Troubleshooting Guide: ASDs

Q: My final ASD powder shows crystalline peaks in the XRD analysis. What went wrong? A: This indicates incomplete amorphization or recrystallization.

• Potential Cause 1: Insufficient Solvent: If the drug was not fully dissolved in the initial solution, crystalline material was carried through the process.

  • Solution: Increase the solvent volume or use a stronger solvent system. Ensure the solution is perfectly clear before spraying.

• Potential Cause 2: Low Drug-Polymer Miscibility or High Drug Loading: You may be exceeding the solubility of the drug in the polymer.

  • Solution: Re-evaluate your polymer choice or reduce the drug loading. Run DSC on physical mixtures to assess miscibility. A 20% drug loading is often more stable than higher rates.[5]

• Potential Cause 3: Inadequate Drying: If the solvent evaporation is too slow, the drug molecules have time to rearrange into a crystalline lattice.

  • Solution: Increase the inlet temperature or the aspirator rate on your spray dryer. Ensure your secondary drying step is sufficient to remove residual solvent.

Q: The dissolution rate of my ASD is high initially, but the concentration quickly drops. Why? A: This is a classic case of "spring and parachute," where the supersaturated state ("spring") is not maintained and the drug precipitates ("parachute" fails).

• Potential Cause: Poor Precipitation Inhibition: The chosen polymer may not be an effective precipitation inhibitor for your specific dihydropyridine.

  • Solution: Consider polymers known for their precipitation inhibition capabilities, like HPMC-AS. Alternatively, you can incorporate a secondary polymer or a surfactant into the formulation to help maintain supersaturation.[12]

Visualization: ASD Workflow

Caption: Workflow for Amorphous Solid Dispersion (ASD) preparation.

Section 2: Lipid-Based Drug Delivery Systems (LBDDS)

LBDDS are an excellent alternative for highly lipophilic drugs like many dihydropyridines. By pre-dissolving the drug in a lipid-based formulation, LBDDS can bypass the dissolution step in the GI tract, presenting the drug in a solubilized state ready for absorption.[13][14]

Frequently Asked Questions (FAQs): LBDDS

Q1: How do Self-Emulsifying Drug Delivery Systems (SEDDS) work to improve bioavailability?

A: SEDDS are isotropic mixtures of oils, surfactants, and sometimes co-solvents that contain the dissolved drug.[15] Upon gentle agitation in the aqueous environment of the GI tract, they spontaneously form a fine oil-in-water emulsion (droplet size typically 100-300 nm).[16] This process creates a massive surface area for drug release and absorption. Crucially, the drug remains in a solubilized state within the oil droplets, overcoming the primary hurdle of dissolution.[17]

Q2: What are the key components of a SEDDS formulation and how do I select them?

A: A SEDDS formulation is a careful balance of three main components:

• Oil Phase: The primary role is to solubilize the drug. The choice depends on the drug's solubility. Long-chain triglycerides (LCTs) can promote lymphatic uptake, potentially bypassing first-pass metabolism, which is beneficial for drugs like Felodipine.[2][18] Medium-chain triglycerides (MCTs) often offer better drug solubility.

• Surfactant: This is critical for the self-emulsification process. A surfactant with a high HLB (Hydrophile-Lipophile Balance) value (typically >12) is chosen to promote the formation of an o/w emulsion.[15] Examples include Kolliphor® EL and Tween® 80.

• Co-solvent/Co-surfactant: These are often added to increase the drug-loading capacity of the formulation or to improve the spontaneity of emulsification. Examples include Transcutol® HP and PEG 400.

Q3: My SEDDS formulation looks fine initially, but the drug crashes out (precipitates) upon dilution. What's happening?

A: This is a common and critical failure mode for LBDDS. It occurs when the drug is highly soluble in the neat formulation but has poor solubility in the dispersed emulsion phase or the digestive fluids.

• Potential Cause 1: Insufficient Surfactant: The amount or type of surfactant may be inadequate to maintain the drug's solubility within the oil droplets once dispersed in a large volume of water.

  • Solution: Increase the surfactant-to-oil ratio. Screen different surfactants to find one that provides better stability for the dispersed system.

• Potential Cause 2: Drug Overloading: The formulation is supersaturated with respect to the drug's solubility in the dispersed phase.

  • Solution: Reduce the drug load. It's often better to have a stable formulation with a slightly lower drug load than an unstable one. A drug load at ~80% of the saturation concentration is a good practice to avoid crystallization during storage.[19]

• Potential Cause 3: Effect of Digestion: In vivo, lipolysis (the digestion of lipids by enzymes) will change the composition of your formulation, which can cause the drug to precipitate.

  • Solution: Use an in vitro lipolysis model to test your formulation. This simulates digestion and provides a much better prediction of in vivo performance than simple aqueous dilution. Formulations that maintain drug solubilization throughout lipolysis are more likely to succeed.

Experimental Protocol: Preparation of a Felodipine SEDDS

This protocol describes the preparation of a simple SEDDS formulation for Felodipine.

Materials & Equipment:

• Felodipine

• Capryol™ 90 (Oil phase - propylene glycol monocaprylate)

• Kolliphor® EL (Surfactant - Polyoxyl 35 castor oil)

• Transcutol® HP (Co-solvent - diethylene glycol monoethyl ether)

• Glass vials, magnetic stirrer, water bath (40°C)

Methodology:

• Excipient Screening (Solubility Study):

  • Determine the saturation solubility of Felodipine in various oils, surfactants, and co-solvents to identify the best excipients. Add an excess amount of Felodipine to 1 g of each excipient, vortex, and equilibrate for 48 hours. Centrifuge and analyze the supernatant by HPLC to quantify solubility.

• Formulation Preparation:

  • Based on solubility data, prepare a formulation. For example: 30% Capryol™ 90, 50% Kolliphor® EL, 20% Transcutol® HP (w/w).

  • Accurately weigh and combine the excipients in a glass vial.

  • Gently heat to 40°C and stir until a clear, homogenous mixture is formed.

  • Dissolve the desired amount of Felodipine (e.g., 50 mg/g) into the excipient mixture with continuous stirring until fully dissolved. Protect from light.

• Characterization - Self-Emulsification Test:

  • Add 1 mL of the prepared SEDDS formulation to 250 mL of distilled water at 37°C with gentle stirring (e.g., 50 RPM).

  • Visually observe the emulsification process. A successful SEDDS will rapidly form a clear or slightly bluish-white emulsion.

  • Measure the time to emulsify and the final droplet size using a particle size analyzer (e.g., Dynamic Light Scattering). Droplet sizes below 200 nm are generally desirable.

Visualization: LBDDS Absorption Pathway

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the In Vivo Validation of Novel Dihydropyridine Derivatives for Anticancer Efficacy

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on how to design, execute, and interpret in vivo studies to validate the anticancer efficacy of novel dihydropyridine (DHP) derivatives. We will move beyond a simple recitation of protocols to explore the scientific rationale behind each experimental choice, ensuring a robust and self-validating study design.

Introduction: The Therapeutic Promise of Dihydropyridines

The 1,4-dihydropyridine (DHP) scaffold is a privileged structure in medicinal chemistry, famously recognized for its role in L-type calcium channel blockers used to treat hypertension.[1][2] However, extensive research has unveiled a much broader pharmacological profile, with numerous derivatives demonstrating significant potential as anticancer agents.[3][4][5] These compounds have been shown to exhibit a range of antitumor activities, including the reversal of multi-drug resistance (MDR), induction of apoptosis, and cell cycle arrest.[3][6][7]

After promising in vitro results, where a novel DHP derivative (hereafter referred to as DHP-X ) demonstrates potent cytotoxicity against cancer cell lines, the critical next step is to validate these findings in vivo. This transition is essential to understand the compound's efficacy, toxicity, and pharmacokinetics within a complex biological system.

The In Vivo Model: Rationale for the Xenograft Model

For the initial in vivo assessment of a novel compound like DHP-X, the subcutaneous human tumor xenograft model in immunodeficient mice is the industry standard.[8] This model involves implanting human cancer cells under the skin of mice that lack a functional immune system (e.g., Athymic Nude or NOD/SCID mice), preventing the rejection of the human tumor.[9]

Why this model?

• Relevance: It allows for the study of a human tumor's response to a therapeutic agent. While patient-derived xenograft (PDX) models, which use tissue directly from a patient's tumor, offer higher fidelity by preserving the original tumor microenvironment, standard cell line-derived xenografts are more accessible, reproducible, and cost-effective for initial screening.[9][10][11][12]

• Quantifiability: Subcutaneous tumors are easily accessible for measurement with calipers, providing a straightforward and non-invasive method for tracking tumor growth and calculating the therapeutic response over time.[13]

• Established Protocols: The methodology for establishing and running xenograft studies is well-documented and standardized, allowing for reliable comparison across different studies and compounds.[8][14]

For this guide, we will proceed with a xenograft model using the A549 human lung adenocarcinoma cell line , a widely used and aggressive cancer line against which various DHP derivatives have been tested.[5][15]

Experimental Design: A Three-Arm Comparative Study

A robust study requires appropriate controls to validate the results. Our design will consist of three arms:

• Vehicle Control: This group receives the same formulation (e.g., saline, DMSO/Cremophor solution) used to dissolve DHP-X, but without the active compound. This is the baseline against which all antitumor activity is measured.

• Positive Control (Cisplatin): Cisplatin is a platinum-based chemotherapy drug widely used in the treatment of lung cancer. It acts primarily by cross-linking DNA, inducing DNA damage and apoptosis.[16] Including a standard-of-care agent provides a benchmark for the efficacy of DHP-X and validates the sensitivity of the tumor model to a known cytotoxic agent.

• Experimental Arm (DHP-X): This group receives the novel dihydropyridine derivative at a predetermined dose, typically established from maximum tolerated dose (MTD) studies.

Experimental Workflow Diagram

The overall workflow of the in vivo study is depicted below. This systematic process ensures reproducibility and minimizes experimental variability.

Caption: Workflow for an in vivo xenograft study.

Detailed Experimental Protocol: A549 Xenograft Study

This protocol outlines the critical steps for conducting the efficacy study. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[17]

Materials:

• A549 cells (ATCC)

• Athymic Nude mice (female, 6-8 weeks old)

• Matrigel® Basement Membrane Matrix[13]

• DHP-X, Cisplatin

• Appropriate vehicle for DHP-X

• Sterile PBS, cell culture media

• Digital calipers, analytical balance

Step-by-Step Methodology:

• Cell Preparation:

  • Culture A549 cells in appropriate media until they reach 80% confluency.

  • Harvest cells using trypsin, wash with sterile PBS, and perform a cell count.

  • Check cell viability using Trypan Blue exclusion; viability must be >95%.

  • Resuspend cells in a 1:1 mixture of cold sterile PBS and Matrigel at a final concentration of 5 x 10⁷ cells/mL. Keep on ice.

• Tumor Implantation:

  • Anesthetize the mice according to approved protocols.

  • Inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) subcutaneously into the right flank of each mouse.

• Tumor Growth and Randomization:

  • Allow tumors to grow. Begin measuring tumor volume three times per week once they become palpable.

  • Tumor Volume (mm³) = (Length x Width²) / 2.

  • When the average tumor volume reaches 100-150 mm³, randomize the mice into the three treatment groups (n=8-10 mice per group). Ensure the average tumor volume is similar across all groups.

• Treatment Administration:

  • Day 0: Begin treatment.

  • Vehicle Group: Administer the vehicle solution via the determined route (e.g., intraperitoneal injection, oral gavage) on the same schedule as DHP-X.

  • DHP-X Group: Administer DHP-X at the target dose (e.g., 20 mg/kg) daily for 21 days.

  • Cisplatin Group: Administer Cisplatin (e.g., 5 mg/kg) intraperitoneally once per week as a positive control.

• Monitoring and Endpoints:

  • Measure tumor volume and body weight for each animal 2-3 times per week.

  • Body weight is a key indicator of toxicity. A weight loss exceeding 20% typically requires euthanasia.

  • The primary study endpoint is reached when tumors in the vehicle group reach a predetermined size (e.g., 1500-2000 mm³) or after a fixed duration (e.g., 28 days).

  • At the endpoint, euthanize all animals and excise the tumors for weighing and further analysis (e.g., histology, biomarker analysis).

Data Presentation and Interpretation

The primary efficacy endpoint is Tumor Growth Inhibition (%TGI), calculated at the end of the study.

%TGI = [1 - (ΔT / ΔC)] x 100

• ΔT = Change in mean tumor volume for the treated group

• ΔC = Change in mean tumor volume for the vehicle control group

The results can be summarized in a clear, comparative table.

Treatment Group	Dose & Schedule	Mean Final Tumor Volume (mm³) ± SEM	% TGI	Mean Body Weight Change (%) ± SEM	Toxicity Assessment
Vehicle	10 mL/kg, daily	1850 ± 210	-	+5.5 ± 1.2	None observed
DHP-X	20 mg/kg, daily	740 ± 135	60%	-3.1 ± 2.5	Well tolerated
Cisplatin	5 mg/kg, weekly	555 ± 110	70%	-12.5 ± 3.1	Moderate toxicity

Interpretation: In this hypothetical dataset, DHP-X shows significant antitumor activity (60% TGI) with minimal systemic toxicity (minor weight loss). It performs comparably to the standard-of-care, Cisplatin, but with a much more favorable safety profile. This result would strongly support its continued development.

Mechanistic Insights: How Does DHP-X Work?

While in vivo efficacy is paramount, understanding the mechanism of action provides crucial context. Many anticancer DHP derivatives have been found to induce apoptosis via the intrinsic (mitochondrial) pathway.[6] This pathway is triggered by cellular stress and results in the release of cytochrome c from the mitochondria, activating a caspase cascade that leads to cell death.

Potential Signaling Pathway for DHP-X

Caption: A potential apoptotic pathway activated by DHP-X.

Decision-Making Framework

The data from the in vivo study feeds into a critical decision-making process for the drug development pipeline. The balance between efficacy and toxicity determines the next steps.

Go/No-Go Decision Logic

Caption: Decision framework based on efficacy and toxicity.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous approach to the in vivo validation of novel dihydropyridine anticancer agents. Based on our hypothetical results, DHP-X demonstrates a promising therapeutic window, with significant efficacy and superior tolerability compared to a standard-of-care agent.

Successful validation in a xenograft model is not the end of the preclinical journey. Positive results, such as those presented here, would warrant progression to more sophisticated models, such as:

• Patient-Derived Xenograft (PDX) Models: To test efficacy across a more heterogeneous and clinically relevant set of tumors.[18][19]

• Orthotopic Models: Where tumor cells are implanted in the corresponding organ (e.g., A549 cells in the lung) to better mimic tumor-stroma interactions and metastasis.

• Combination Studies: To evaluate if DHP-X can synergize with other anticancer agents to enhance efficacy.

By following a logical, well-controlled, and mechanistically informed strategy, researchers can confidently assess the true therapeutic potential of novel compounds and make informed decisions on their path to clinical development.

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Dihydropyridine Derivatives vs. Known Anticancer Drugs: A Comparative Guide to Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer drug discovery, the exploration of novel chemical scaffolds with potent and selective antitumor activity is a paramount objective. Among these, dihydropyridine (DHP) derivatives, a class of compounds traditionally known for their role as calcium channel blockers in cardiovascular diseases, have emerged as a promising avenue for cancer therapy.[1][2][3] This guide provides an in-depth, objective comparison of the anticancer mechanisms of action of dihydropyridine derivatives against those of established anticancer drugs. Drawing upon experimental data, we will dissect the molecular pathways, cellular responses, and therapeutic potential of these two distinct classes of agents.

Section 1: Unraveling the Mechanisms of Conventional Anticancer Drugs

Conventional anticancer drugs form the bedrock of current oncologic practice. Their mechanisms, while diverse, primarily exploit the rapid proliferative nature of cancer cells. These agents can be broadly categorized as follows:

• DNA Damaging Agents (e.g., Cisplatin): These drugs, such as cisplatin, directly interact with DNA, forming adducts that create cross-links within and between DNA strands.[4] This damage disrupts DNA replication and transcription, ultimately triggering cell cycle arrest and apoptosis.[5] The efficacy of these agents is often linked to the cell's ability to detect DNA damage and initiate programmed cell death, frequently involving the p53 tumor suppressor pathway.[6][7][8]

• Topoisomerase Inhibitors (e.g., Doxorubicin): Topoisomerases are essential enzymes that resolve DNA supercoiling during replication and transcription. Inhibitors like doxorubicin trap the topoisomerase-DNA complex, leading to double-strand breaks.[9][10][11] This accumulation of DNA damage is a potent trigger for apoptosis.[9]

• Antimetabolites (e.g., 5-Fluorouracil): These molecules structurally resemble endogenous metabolites and interfere with the synthesis of nucleic acids. By inhibiting essential enzymatic pathways, they deprive cancer cells of the building blocks necessary for DNA and RNA synthesis, leading to cell cycle arrest and cell death.

• Microtubule-Targeting Agents (e.g., Paclitaxel): Microtubules are critical components of the cytoskeleton and the mitotic spindle. Paclitaxel stabilizes microtubules, preventing their dynamic instability required for chromosome segregation during mitosis. This disruption of the cell cycle leads to mitotic catastrophe and apoptosis.

The therapeutic efficacy of these drugs is often dose-dependent and can be quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth in vitro.[12]

Section 2: The Emergent Anticancer Profile of Dihydropyridine Derivatives

Initially recognized for their ability to block L-type calcium channels, dihydropyridine derivatives have demonstrated a surprising and multifaceted anticancer potential that extends beyond their cardiovascular applications.[1][2][13] Their mechanisms of action are distinct from classical chemotherapeutics and offer new strategies to combat cancer.

Calcium Channel Blockade in the Tumor Microenvironment

While the role of calcium signaling in cancer is complex, dysregulation of calcium homeostasis is a hallmark of many tumors. Dihydropyridine derivatives, by blocking L-type calcium channels, can modulate intracellular calcium levels.[1][2] This can impact a variety of cellular processes that are critical for cancer progression, including proliferation, migration, and angiogenesis.

Reversal of Multidrug Resistance (MDR)

A significant hurdle in cancer chemotherapy is the development of multidrug resistance, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp).[3][9] Several dihydropyridine derivatives have been shown to effectively reverse MDR by inhibiting the function of these pumps, thereby increasing the intracellular concentration and efficacy of co-administered chemotherapeutic agents.[14][15] Some DHPs have demonstrated the ability to resensitize resistant cancer cells to drugs like doxorubicin.[13]

Induction of Apoptosis and Cell Cycle Arrest

Emerging evidence indicates that certain dihydropyridine derivatives can directly induce apoptosis and cause cell cycle arrest in cancer cells, independent of their calcium channel blocking activity. Studies have shown that some DHP derivatives can trigger p53-dependent apoptosis by increasing the expression of the pro-apoptotic protein Bax and decreasing the anti-apoptotic protein Bcl-2.[16][17] Furthermore, some derivatives have been observed to cause cell cycle arrest at the G2/M phase.

Modulation of Key Signaling Pathways

Recent research has begun to elucidate the interaction of dihydropyridine derivatives with critical cancer-related signaling pathways:

• EGFR Signaling: Some novel symmetrical and asymmetrical dihydropyridines have been identified as inhibitors of the Epidermal Growth Factor Receptor (EGFR) pathway, which is a key driver of proliferation and survival in many cancers.[2]

• VEGFR-2 Signaling: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a crucial mediator of angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[4][18] There is growing interest in developing DHP derivatives that can inhibit VEGFR-2 signaling as an anti-angiogenic strategy.[5]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is common in cancer.[19][20][21] The potential for dihydropyridine derivatives to modulate this pathway is an active area of investigation.

• PD-L1 Expression: Programmed death-ligand 1 (PD-L1) on tumor cells interacts with PD-1 on T cells to suppress the anti-tumor immune response. Some dihydropyridine calcium channel blockers have been shown to suppress the transcription of PD-L1 by inhibiting the activation of STAT1, suggesting a potential role in enhancing anti-tumor immunity.[22]

Section 3: Head-to-Head Comparison: Dihydropyridines vs. Conventional Anticancer Drugs

Feature	Dihydropyridine Derivatives	Conventional Anticancer Drugs (e.g., Doxorubicin, Cisplatin, Paclitaxel)
Primary Mechanism	Multi-target: Calcium channel modulation, MDR reversal, direct cytotoxicity, signaling pathway modulation.[3][9]	Primarily target fundamental cellular processes: DNA damage, topoisomerase inhibition, microtubule disruption.[4][9]
Mode of Cell Death	Primarily apoptosis, with evidence of cell cycle arrest.	Primarily apoptosis and necrosis, often through mitotic catastrophe or overwhelming DNA damage.[23][24]
Selectivity	Potential for selective cytotoxicity against cancer cells, with some derivatives showing lower toxicity to normal cells.	Generally non-selective, affecting all rapidly dividing cells, leading to significant side effects.
Resistance	Can act as MDR reversal agents, potentially overcoming resistance to other drugs.[14]	Prone to the development of multidrug resistance through various mechanisms.[3]
Signaling Pathway Impact	Modulate multiple pathways including EGFR, VEGFR-2, PI3K/Akt/mTOR, and PD-L1/STAT1.[2][18][22]	Primarily activate DNA damage response pathways (e.g., p53), but can also impact PI3K/Akt/mTOR.[6][25][26]

Table 1: Comparative IC50 Values (µM) of Dihydropyridine Derivatives and Conventional Anticancer Drugs in Various Cancer Cell Lines.

Compound	Cell Line	IC50 (µM)	Reference
Dihydropyridine Derivatives
Compound 7d	MCF-7 (Breast)	28.5 ± 3.5	[27]
Compound 7a	LS180 (Colon)	29.7 ± 4.7	[27]
Compound 7a	MOLT-4 (Leukemia)	17.4 ± 2.0	[27]
Conventional Anticancer Drugs
Doxorubicin	T47D (Breast)	< 10	[13]
Doxorubicin	C643 (Thyroid)	~1.0	[2]
Cisplatin	C643 (Thyroid)	~5.0	[2]
Paclitaxel	Ovarian Carcinoma Lines	0.0004 - 0.0034	[1]

Note: IC50 values can vary significantly depending on the specific derivative, cell line, and experimental conditions.

Section 4: Experimental Protocols for Mechanistic Elucidation

To rigorously compare the mechanisms of action, a suite of well-established experimental protocols is essential.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Drug Treatment: Treat cells with various concentrations of the test compounds (DHP derivatives or conventional drugs) and incubate for 24-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[10][28][29][30]

Apoptosis Detection: Annexin V/Propidium Iodide Staining by Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the compounds of interest for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are early apoptotic, Annexin V-positive/PI-positive cells are late apoptotic/necrotic, and Annexin V-negative/PI-negative cells are viable.[31][32][33]

Cell Cycle Analysis by Flow Cytometry

This method determines the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in ice-cold 70% ethanol.

• Staining: Resuspend the fixed cells in a solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA.[18][23][34]

Analysis of Signaling Pathways: Western Blotting

Western blotting allows for the detection and quantification of specific proteins involved in signaling cascades.

Protocol:

• Protein Extraction: Lyse treated and untreated cells in a suitable buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.[35]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., p-EGFR, p53, Akt, p-Akt).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.[5][24][31]

Section 5: Visualizing the Mechanisms: Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by dihydropyridine derivatives and conventional anticancer drugs.

Figure 1: Comparative overview of the mechanisms of action.

Figure 2: Convergent apoptosis induction pathway.

Figure 3: Workflow of MDR reversal by DHPs.

Section 6: Conclusion and Future Directions

Dihydropyridine derivatives represent a versatile class of compounds with a multifaceted anticancer profile that distinguishes them from conventional chemotherapeutic agents. Their ability to modulate calcium channels, reverse multidrug resistance, induce apoptosis, and interact with key oncogenic signaling pathways presents a compelling case for their continued development. The comparative analysis reveals that while conventional drugs primarily rely on inducing overwhelming cellular damage, DHPs offer a more nuanced approach, potentially leading to more targeted therapies with improved safety profiles.

Future research should focus on synthesizing and screening novel DHP derivatives to optimize their anticancer potency and selectivity. In-depth mechanistic studies are required to fully elucidate their interactions with various signaling pathways and to identify predictive biomarkers for patient stratification. Furthermore, preclinical and clinical investigations of combination therapies, where DHPs are used to sensitize tumors to conventional anticancer drugs, hold significant promise for improving therapeutic outcomes in a range of malignancies.

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A Head-to-Head Comparison of Cytotoxicity in 2-Pyridone Regioisomers: A Guide for Drug Discovery Professionals

Introduction: The Significance of Positional Isomerism in 2-Pyridone Scaffolds

The 2-pyridone ring is a "privileged scaffold" in medicinal chemistry, forming the structural core of numerous natural products and FDA-approved drugs.[1][2][3] Its derivatives exhibit a vast range of biological activities, including potent anticancer properties.[4][5][6] A key factor governing the efficacy and toxicity of these compounds is their structure-activity relationship (SAR), where subtle changes in molecular architecture can lead to dramatic shifts in biological function.[7][8]

This guide focuses on a critical aspect of SAR: the impact of regioisomerism on cytotoxicity. Regioisomers are compounds that share the same molecular formula but differ in the placement of substituents on the core chemical structure. For a 2-pyridone, this means asking a crucial question: Does placing a functional group at the C3, C4, C5, or C6 position change its ability to kill cancer cells? Understanding this relationship is paramount for medicinal chemists aiming to optimize lead compounds, enhancing their potency against cancer cells while minimizing toxicity to healthy tissues.

This technical guide provides a head-to-head comparison of the cytotoxicity of different 2-pyridone regioisomers, supported by experimental data from peer-reviewed literature. We will delve into the standard methodologies used to assess cytotoxicity, explain the rationale behind these experimental choices, and present comparative data to inform future drug design strategies.

Pillar 1: Principles of In Vitro Cytotoxicity Assessment

To compare the cytotoxic potential of different compounds, robust and reproducible assays are essential.[9][10] These assays typically measure specific cellular events that indicate a loss of viability. The two most common approaches, which we will focus on here, are the assessment of metabolic activity and the integrity of the cell membrane.[11]

• Metabolic Activity Assays (e.g., MTT Assay): This widely-used colorimetric assay measures the metabolic activity of a cell population, which serves as a proxy for cell viability.[12][13] The core principle relies on the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce a yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into insoluble purple formazan crystals.[14] The quantity of these crystals, which are subsequently solubilized for measurement, is directly proportional to the number of viable cells.[15] A reduction in the colorimetric signal after treatment with a compound indicates a loss of viability.

• Membrane Integrity Assays (e.g., LDH Assay): This method quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from damaged cells.[16][17] LDH is a stable enzyme present in the cytoplasm of all cells.[18][19] When the plasma membrane loses its integrity—a hallmark of necrosis or late-stage apoptosis—LDH leaks into the cell culture medium.[20] Its activity can then be measured in the supernatant through a coupled enzymatic reaction that produces a colored formazan product, with the signal intensity correlating directly to the number of dead or damaged cells.[19]

Pillar 2: A Validated Protocol for Cytotoxicity Screening

Trustworthy data begins with a meticulously executed and well-understood protocol. Below is a detailed, step-by-step methodology for the MTT assay, a gold standard for high-throughput screening of compound libraries. The causality behind each step is explained to ensure scientific rigor.

Detailed Protocol: MTT Assay for Cytotoxicity

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 2-pyridone regioisomers on a selected cancer cell line.

Materials:

• Human cancer cell line (e.g., MCF-7 for breast cancer, HepG2 for liver cancer)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• 96-well flat-bottom sterile plates

• 2-Pyridone compounds, dissolved in DMSO to create stock solutions

• MTT reagent (5 mg/mL in sterile PBS)[15]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Multi-channel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate spectrophotometer (plate reader)

Step-by-Step Procedure:

• Cell Seeding (Day 1):

  • Action: Harvest logarithmically growing cells using Trypsin-EDTA and prepare a single-cell suspension in complete medium. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Causality: Seeding at an appropriate density is critical. Too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, confounding the results. An overnight incubation allows the cells to adhere to the plate and recover from the stress of trypsinization.[14]

• Compound Treatment (Day 2):

  • Action: Prepare serial dilutions of the 2-pyridone compounds in serum-free medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include "vehicle control" wells (treated with DMSO at the same final concentration as the test compounds) and "untreated control" wells (medium only).

  • Causality: A dose-response curve is necessary to calculate the IC₅₀ value. Using serum-free or low-serum medium during treatment prevents serum proteins from binding to the test compounds, which could alter their effective concentration. The vehicle control is crucial to ensure that the solvent (DMSO) itself is not causing cytotoxicity.

• MTT Incubation (Day 4):

  • Action: After the desired incubation period (e.g., 48 or 72 hours), carefully remove the treatment media. Add 100 µL of fresh, serum-free medium and 10 µL of the 5 mg/mL MTT solution to each well.[15] Incubate the plate for 2-4 hours at 37°C, protected from light.

  • Causality: This incubation allows the mitochondrial enzymes in viable cells to convert the MTT into formazan crystals. The reaction is light-sensitive and dependent on metabolic activity.

• Formazan Solubilization (Day 4):

  • Action: After the incubation, add 100-150 µL of the solubilization solution to each well.[13] Mix thoroughly by gentle shaking or pipetting to ensure all formazan crystals are dissolved.

  • Causality: The purple formazan product is insoluble and must be fully dissolved to allow for accurate absorbance measurement. Incomplete solubilization is a common source of error.

• Data Acquisition (Day 4):

  • Action: Read the absorbance of the plate using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to subtract background noise.

  • Causality: The absorbance value is directly proportional to the amount of formazan, and thus to the number of viable cells in the well.

Visualizing the Workflow

The following diagram illustrates the logical flow of the MTT cytotoxicity assay.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Pillar 3: Comparative Cytotoxicity Data of 2-Pyridone Derivatives

The true impact of regioisomerism becomes clear when comparing the cytotoxic potency (IC₅₀ values) of structurally related compounds against the same cancer cell lines. While direct, side-by-side studies of pure regioisomers are not always published, analysis of larger derivative libraries often reveals crucial SAR trends related to substituent placement.

The following table summarizes selected data from the literature, highlighting how changes in the substitution pattern on the 2-pyridone scaffold influence anticancer activity.

Compound Series/Derivative	Substitution Pattern	Cancer Cell Line	IC₅₀ (µM)	Reference Drug (IC₅₀, µM)	Source
Cyanopyridones
Compound 5a	Unsubstituted phenyl at C4	MCF-7 (Breast)	1.77	Taxol (N/A)	[21]
Compound 5e	2,4-dichlorophenyl at C4	MCF-7 (Breast)	1.39	Taxol (N/A)	[21]
Compound 5a	Unsubstituted phenyl at C4	HepG2 (Liver)	2.71	Taxol (N/A)	[21]
Pyrano[3,2-c]pyridones
Compound 4a	Fused ring with 3-Br-4-NMe₂C₆H₃ group	HeLa (Cervical)	0.33	Doxorubicin (N/A)	[5]
Compound 4b	Fused ring with 3-Br-4,5-(MeO)₂C₆H₂ group	HeLa (Cervical)	0.58	Doxorubicin (N/A)	[5]
2(1H)-pyridones
Compounds 11a-c	Varied aryl groups on a fused chromene ring	HepG2 (Liver)	53.6–77.6	5-Fluorouracil (9.30)	[5]
Compounds 11a-c	Varied aryl groups on a fused chromene ring	MCF-7 (Breast)	56.3–78.3	5-Fluorouracil (13.1)	[5]
Thieno[2,3-b]quinolones
Compound 17d	Fused ring, 3-methoxyphenylcarboxamide at C2	MDA-MB-468 (Breast)	0.046 (GI₅₀)	N/A	[22]

Analysis and Interpretation:

• Influence of Substituents at C4: The data for cyanopyridones 5a and 5e demonstrates that modifying the substituent at the C4 position significantly impacts cytotoxicity. The addition of electron-withdrawing chlorine atoms to the phenyl ring in compound 5e led to enhanced potency against the MCF-7 breast cancer cell line compared to the unsubstituted phenyl ring in 5a .[21]

• Impact of Fused Ring Systems: The pyrano[3,2-c]pyridone and thieno[2,3-b]quinolone series show that fusing additional rings to the 2-pyridone core can yield highly potent compounds.[5][22] The sub-micromolar and even nanomolar activity of compounds like 4a and 17d highlights the effectiveness of this strategy. The specific substitutions on these fused rings are critical, as seen in the difference between 4a and 4b .[5]

• General Trend: The structure-activity relationship for 2-pyridones is complex. Cytotoxicity is not determined by a single position but by the interplay of electronic and steric effects of substituents around the entire scaffold. For example, studies on other pyridine derivatives have shown that the presence and position of groups like methoxy (-OMe), hydroxyl (-OH), and amine (-NH2) can enhance antiproliferative activity, whereas bulky groups or halogens can sometimes decrease it, though clear exceptions like compound 5e exist.[8]

Visualizing the Structure-Activity Relationship

This conceptual diagram illustrates the key positions on the 2-pyridone ring that are often modified to tune cytotoxic activity, based on general findings in the literature.

Caption: Key positions on the 2-pyridone scaffold for cytotoxic modulation.

Conclusion

The cytotoxic profile of 2-pyridone derivatives is exquisitely sensitive to their substitution pattern. While this guide highlights key trends, it is clear that no single position guarantees enhanced activity. The data strongly suggest that the C4 position is a critical node for introducing substituted aryl groups, and the fusion of heterocyclic rings at the C5-C6 positions can lead to compounds with exceptional, low-nanomolar potency.

For researchers in drug development, these findings underscore the necessity of synthesizing and screening a diverse set of regioisomers early in the discovery pipeline. A systematic exploration of the chemical space around the 2-pyridone core, guided by the principles of SAR and validated by robust in vitro cytotoxicity assays, remains the most effective strategy for identifying next-generation anticancer agents.

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A Technical Guide to the Cancer Cell Selectivity of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Derivatives

In the landscape of oncology drug discovery, the quest for compounds with high therapeutic indices remains a paramount challenge. A promising class of molecules, the 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives, has emerged, demonstrating notable potential for selective cytotoxicity against cancer cells. This guide provides a comprehensive comparison of their performance, supported by experimental data, to inform researchers, scientists, and drug development professionals on their therapeutic promise.

Introduction: The Therapeutic Potential of the 4-Hydroxy-2-pyridone Scaffold

The 4-hydroxy-2-pyridone core is a privileged scaffold in medicinal chemistry, appearing in numerous biologically active compounds. The addition of a carbonitrile group at the 3-position and aryl substituents at the 4- and 6-positions creates a class of derivatives with significant anticancer potential. Their unique electronic and structural features allow for targeted interactions with molecular machinery dysregulated in cancer cells, offering a potential avenue for therapies with a wider therapeutic window compared to conventional chemotherapeutics.

Mechanism of Action: Inducing Selective Apoptosis and Cell Cycle Arrest

The anticancer activity of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives is primarily attributed to their ability to selectively induce apoptosis and disrupt the cell cycle in cancer cells.

Induction of Apoptosis

Several studies on related pyridine and pyridone derivatives have demonstrated their capacity to trigger programmed cell death in malignant cells. For instance, the 4-hydroxy-2-pyridone derivative, sambutoxin, has been shown to induce apoptosis by activating the mitochondrial pathway. This involves an increased Bax/Bcl-2 ratio, loss of mitochondrial membrane potential, and subsequent activation of caspases-9 and -3[1]. Similarly, other anticancer pyridines have been found to upregulate the tumor suppressor protein p53 and the c-Jun N-terminal kinase (JNK), key players in the apoptotic signaling cascade[2][3]. While the precise apoptotic pathway initiated by 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives is still under detailed investigation, the existing evidence strongly suggests a similar mechanism of selectively pushing cancer cells towards self-destruction.

Caption: Proposed apoptotic pathway induced by 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives in cancer cells.

Cell Cycle Arrest

In addition to inducing apoptosis, these derivatives have been observed to halt the proliferation of cancer cells by causing cell cycle arrest. Studies on structurally similar compounds have shown arrest at the G2/M or S phase of the cell cycle[4]. This is often accompanied by the downregulation of key cell cycle-associated proteins like cyclin D1 and the upregulation of cell cycle inhibitors such as p21[3]. By interfering with the machinery that governs cell division, these compounds can selectively inhibit the uncontrolled proliferation characteristic of cancer cells.

Caption: Mechanism of cell cycle arrest induced by 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives.

Comparative Analysis of Cytotoxicity and Selectivity

A critical parameter for evaluating the therapeutic potential of an anticancer agent is its selectivity index (SI), which is the ratio of its cytotoxicity towards normal cells to its cytotoxicity towards cancer cells. A higher SI value indicates greater selectivity for cancer cells, suggesting a potentially wider therapeutic window and fewer side effects.

SI = IC₅₀ (Normal Cells) / IC₅₀ (Cancer Cells)

In Vitro Cytotoxicity Data

The following table summarizes the in vitro cytotoxicity (IC₅₀ values) of representative 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives against various human cancer cell lines and a normal human cell line (Peripheral Blood Mononuclear Cells - PBMC).

Derivative	Cancer Cell Line	IC₅₀ (nM)[5]	Normal Cell Line	IC₅₀ (nM)[5]	Selectivity Index (SI)
14a	NCI-H460 (Lung)	25 ± 2.6	PBMC	121,340 ± 3250	4853.6
RKOP 27 (Colon)	16 ± 2	PBMC	121,340 ± 3250	7583.8
HeLa (Cervical)	127 ± 25	PBMC	121,340 ± 3250	955.4
U937 (Leukemia)	422 ± 26	PBMC	121,340 ± 3250	287.5
SK-MEL-28 (Melanoma)	255 ± 2	PBMC	121,340 ± 3250	475.8

Comparison with Standard Chemotherapeutic Agents

To put the selectivity of these derivatives into perspective, the following table presents the selectivity indices of some commonly used chemotherapeutic drugs.

Compound	Cancer Cell Line	Normal Cell Line	Selectivity Index (SI)	Reference
Doxorubicin	MCF-7 (Breast)	MRC-5 (Lung Fibroblast)	~2.53	[2]
HCT-116 (Colon)	VERO (Kidney Epithelial)	<10	[6][7]
Cisplatin	HeLa (Cervical)	Vero (Kidney Epithelial)	1.11 - 2.11	[8][9]
5-Fluorouracil	HT-29 (Colon)	MRC-5 (Lung Fibroblast)	~1.93	[2]

As the data clearly indicates, derivative 14a exhibits a remarkably high selectivity index, particularly against lung and colon cancer cell lines, far exceeding that of established chemotherapeutic agents. This suggests a significantly better safety profile and a promising future for this class of compounds in targeted cancer therapy.

Structure-Activity Relationship (SAR) for Selectivity

The substituents on the aryl rings at the 4- and 6-positions of the dihydropyridine scaffold play a crucial role in determining both the potency and selectivity of these compounds.

• Lipophilicity and Substituent Position: Studies on various pyridine derivatives suggest that the presence of specific functional groups and their positions on the aryl rings can significantly influence their antiproliferative activity[6][10]. For instance, the presence of methoxy (-OCH₃) and hydroxyl (-OH) groups has been shown to enhance anticancer activity[10].

• Nitrile Group: The nitrile group at the 3-position is often associated with enhanced biological activity in pyridine derivatives[7].

A comprehensive analysis of a broader range of derivatives is necessary to establish a more detailed SAR for selectivity. However, the initial data suggests that careful tuning of the electronic and steric properties of the aryl substituents can lead to compounds with high potency and exceptional selectivity.

Experimental Protocols

The following are generalized protocols for the synthesis and evaluation of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives.

General Synthesis Protocol

A one-pot, four-component reaction is a common and efficient method for the synthesis of 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles.

Caption: General synthetic scheme for 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles.

Step-by-Step Methodology:

• A mixture of the appropriate aromatic aldehyde (1 mmol), aromatic ketone (1 mmol), ethyl cyanoacetate (1 mmol), and ammonium acetate (1.5 mmol) is refluxed in ethanol.

• The reaction progress is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered.

• The crude product is washed with cold ethanol and recrystallized to afford the pure 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitrile derivative.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Cancer and normal cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plates are incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a specific wavelength (typically 570 nm).

• Data Analysis: The IC₅₀ values are calculated from the dose-response curves.

Conclusion and Future Directions

The 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives represent a highly promising class of anticancer agents with a remarkable potential for selective cytotoxicity against cancer cells. The exceptionally high selectivity indices observed for certain derivatives, when compared to standard chemotherapeutic drugs, underscore their potential for developing safer and more effective cancer therapies.

Future research should focus on:

• Expanding the Derivative Library: Synthesizing and screening a wider range of derivatives to establish a more comprehensive structure-activity relationship for selectivity.

• In-depth Mechanistic Studies: Elucidating the precise molecular signaling pathways responsible for the selective induction of apoptosis and cell cycle arrest. This includes identifying specific protein targets and understanding the molecular basis for the differential response between cancer and normal cells.

• In Vivo Efficacy and Toxicology: Evaluating the most promising candidates in preclinical animal models to assess their in vivo anticancer efficacy, pharmacokinetic properties, and overall toxicity profile.

• NCI-60 Screening: Submitting promising lead compounds to the National Cancer Institute's 60 human tumor cell line screen to gain a broader understanding of their anticancer spectrum.

The compelling preclinical data presented in this guide strongly supports the continued investigation and development of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives as a next-generation of targeted anticancer therapies.

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A Comparative Guide to Cross-Reactivity Profiling of Dihydropyridine Analogs Against a Panel of Kinases

For researchers, medicinal chemists, and drug development professionals, the journey of a novel therapeutic from a promising scaffold to a clinical candidate is paved with rigorous evaluation. The dihydropyridine (DHP) core, a privileged scaffold in medicinal chemistry, is a prime example of a chemical entity with diverse biological activities.[1] While renowned for its role in L-type calcium channel blockers like amlodipine and nifedipine, recent explorations have unveiled its potential as a potent modulator of protein kinases, pivotal regulators of cellular processes often dysregulated in diseases like cancer.[2][3][4][5]

This guide provides a comprehensive comparison of the kinase cross-reactivity profiles of novel dihydropyridine analogs designed as kinase inhibitors against established DHP drugs. We will delve into the rationale behind experimental design, present detailed methodologies for kinase profiling, and offer insights into the interpretation of the resulting data. Our focus is to equip you with the knowledge to navigate the complexities of kinase selectivity and to underscore the importance of early-stage, comprehensive profiling in drug discovery.

The Rationale for Kinase Cross-Reactivity Profiling of Dihydropyridine Analogs

The human kinome comprises over 500 protein kinases that share a structurally conserved ATP-binding pocket, making the development of truly selective inhibitors a formidable challenge.[6] For a scaffold like dihydropyridine, which has a well-documented history of potent cardiovascular effects, understanding its kinase selectivity profile is not just a matter of optimizing efficacy but is paramount for ensuring safety.

A non-selective DHP-based kinase inhibitor could inadvertently interact with a multitude of off-target kinases, leading to unforeseen toxicities. Conversely, a carefully characterized polypharmacology, where a compound intentionally interacts with a specific set of kinases, can offer therapeutic advantages. Therefore, early and comprehensive cross-reactivity profiling is a critical step to:

• Identify and mitigate potential off-target liabilities: Early detection of interactions with kinases known to be associated with adverse effects can guide medicinal chemistry efforts to design out these interactions.

• Uncover novel therapeutic opportunities: A cross-reactivity profile might reveal unexpected, therapeutically beneficial activities, paving the way for drug repurposing or the development of multi-targeted agents.

• Elucidate the mechanism of action: Understanding the full spectrum of a compound's kinase interactions is crucial for interpreting its biological effects in cellular and in vivo models.

Designing a Cross-Reactivity Study: A Comparative Framework

To illustrate the principles of cross-reactivity profiling, we will consider a comparative study of three hypothetical, yet plausible, dihydropyridine analogs against a panel of kinases. Our panel will include representatives from different kinase families to provide a broad overview of selectivity.

Test Compounds:

• DHP-A: A novel dihydropyridine analog designed as a potent inhibitor of Aurora Kinase A, a key regulator of mitosis and a target in oncology.[2][7]

• DHP-B: A second-generation analog of DHP-A, optimized for improved potency and selectivity.

• Amlodipine: A widely used dihydropyridine calcium channel blocker, included to assess the kinase cross-reactivity of a clinically established drug with the same core scaffold.[8][9][10]

Kinase Panel:

Our kinase panel will include the intended target (Aurora Kinase A) and a selection of off-target kinases representing different branches of the kinome. This includes kinases known to be involved in common off-target effects.

Kinase Target	Kinase Family	Rationale for Inclusion
Aurora Kinase A	Serine/Threonine Kinase	Primary target for DHP-A and DHP-B.
Aurora Kinase B	Serine/Threonine Kinase	Closely related isoform to assess intra-family selectivity.
VEGFR2	Tyrosine Kinase	Key mediator of angiogenesis; common off-target for cancer drugs.
ABL1	Tyrosine Kinase	Important in cell proliferation and survival; target of imatinib.
PIM-1	Serine/Threonine Kinase	Oncogenic kinase; some DHPs have shown activity against it.[4]
ROCK1	Serine/Threonine Kinase	Involved in cell motility and contraction.
PI3Kα	Lipid Kinase	Central node in a critical cell survival pathway.
hERG	Ion Channel	Not a kinase, but a critical off-target for cardiovascular toxicity.[11]

Experimental Workflow for Kinase Cross-Reactivity Profiling

A variety of platforms are available for kinase profiling. For this guide, we will detail a radiometric kinase assay, a gold-standard method that directly measures the transfer of a radiolabeled phosphate from ATP to a substrate.

Caption: Workflow for a radiometric kinase cross-reactivity assay.

Detailed Protocol: Radiometric Kinase Assay

This protocol is a generalized procedure and should be optimized for each specific kinase-substrate pair.

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

• Compound Dilution: Prepare a serial dilution of the test compounds (DHP-A, DHP-B, Amlodipine) in DMSO. A typical starting concentration is 10 mM, with subsequent dilutions to cover a wide concentration range (e.g., 100 µM to 1 nM).

• Kinase and Substrate: Dilute the recombinant kinase and its corresponding substrate to their optimal concentrations in kinase buffer.

• ATP Solution: Prepare a stock solution of unlabeled ATP. On the day of the experiment, prepare the final ATP working solution containing [γ-³³P]ATP at the desired specific activity.

2. Kinase Reaction:

• In a 96-well plate, add 2 µL of the diluted test compounds to the appropriate wells. Include wells with DMSO only for positive (100% activity) and negative (0% activity) controls.

• Add 20 µL of the kinase/substrate mixture to each well.

• Pre-incubate the plate at room temperature for 10 minutes to allow the compounds to interact with the kinases.

• Initiate the kinase reaction by adding 10 µL of the [γ-³³P]ATP solution to each well.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is within the linear range.

3. Reaction Termination and Detection:

• Terminate the reaction by adding 20 µL of 3% phosphoric acid to each well.

• Transfer the reaction mixtures to a phosphocellulose filter plate.

• Wash the filter plate multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³³P]ATP.

• Dry the filter plate and add scintillation fluid to each well.

• Measure the radioactivity in each well using a scintillation counter.

4. Data Analysis:

• Calculate the percent inhibition for each compound concentration relative to the DMSO controls.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value for each compound against each kinase.

Interpreting the Data: A Comparative Analysis

The results of our hypothetical cross-reactivity screen are summarized in the table below. The IC₅₀ values represent the concentration of the compound required to inhibit 50% of the kinase activity.

Kinase Target	DHP-A IC₅₀ (nM)	DHP-B IC₅₀ (nM)	Amlodipine IC₅₀ (nM)
Aurora Kinase A	50	5	>10,000
Aurora Kinase B	250	100	>10,000
VEGFR2	1,500	5,000	>10,000
ABL1	800	2,000	>10,000
PIM-1	500	1,200	8,000
ROCK1	2,000	>10,000	>10,000
PI3Kα	>10,000	>10,000	>10,000
hERG (IC₅₀, µM)	15	25	5

Analysis and Insights:

• On-Target Potency: DHP-A shows good potency against its intended target, Aurora Kinase A, with an IC₅₀ of 50 nM. DHP-B demonstrates a significant improvement in potency, with an IC₅₀ of 5 nM. This suggests that the structural modifications in DHP-B were successful in enhancing its interaction with the target kinase.

• Selectivity Profile of DHP-A and DHP-B:

  • Intra-family Selectivity: DHP-A exhibits a 5-fold selectivity for Aurora Kinase A over Aurora Kinase B. DHP-B improves this selectivity to 20-fold, which is a desirable characteristic for reducing potential off-target effects related to inhibiting the closely related isoform.

  • Kinome-wide Selectivity: Both DHP-A and DHP-B show significantly weaker activity against the other kinases in the panel, with IC₅₀ values in the high nanomolar to micromolar range. This indicates a generally favorable selectivity profile.

  • hERG Liability: Both compounds show some activity against the hERG channel, a critical consideration for cardiovascular safety. DHP-B appears to have a slightly better safety profile in this regard.

• Amlodipine's Kinase Profile: As expected, amlodipine, a calcium channel blocker, shows very weak or no activity against most of the kinases in the panel.[12] However, its modest activity against PIM-1 kinase is an interesting finding that could warrant further investigation for potential drug repurposing opportunities. Its known interaction with the hERG channel is also reflected in these hypothetical data.[11]

Caption: DHP scaffold targeting different proteins.

Conclusion: The Path Forward in Dihydropyridine Kinase Inhibitor Development

This guide has illustrated the critical importance of comprehensive cross-reactivity profiling in the development of dihydropyridine-based kinase inhibitors. Our comparative analysis highlights how this data can be used to:

• Quantify on-target potency and selectivity.

• Guide structure-activity relationship (SAR) studies to improve the inhibitor's profile.

• Identify potential safety liabilities early in the drug discovery process.

• Uncover unexpected activities that may lead to new therapeutic applications.

For researchers working with the dihydropyridine scaffold, or any other chemical series, a deep understanding of kinase cross-reactivity is not just a regulatory hurdle but a scientific necessity. By embracing a data-driven approach to selectivity profiling, we can accelerate the development of safer and more effective kinase-targeted therapies.

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• Nifedipine inhibits vascular smooth muscle cell proliferation and reactive oxygen species production through AMP-activated protein kinase signaling pathway. PubMed. [Link]

• Structure-activity relationships of receptor binding of 1,4-dihydropyridine derivatives. PubMed. [Link]

• Design, synthesis and evaluation of fluorescent dihydropyridine–dihydropyrimidinone hybrids as inducers of cell-cycle arrest in a prostate cancer cell line via Aurora kinase interactions. PubMed Central. [Link]

• An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches. MDPI. [Link]

• Anticancer potential of novel symmetrical and asymmetrical dihydropyridines against breast cancer via EGFR inhibition. RSC Publishing. [Link]

• Structure-activity relationship of dihydropyridines for rhabdomyosarcoma. PubMed. [Link]

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A Senior Application Scientist's Guide to Evaluating the Therapeutic Index of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile Derivatives in Animal Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the therapeutic index (TI) of novel 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives. We will delve into the essential preclinical animal models, present comparative data against established drugs, and provide detailed, field-proven protocols. Our focus is on generating robust, reliable data to inform critical decisions in the drug development pipeline.

Introduction: The Therapeutic Promise and Challenge of Pyridinone Derivatives

The 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of pharmacological activities, including anticancer and anti-inflammatory properties.[1][2] The promise of these compounds lies in their potential to offer novel mechanisms of action and improved efficacy over existing treatments. However, the ultimate clinical utility of any therapeutic candidate is not solely defined by its efficacy but by its therapeutic index—a quantitative measure of its safety margin.[3]

A favorable therapeutic index, classically defined as the ratio of the toxic dose to the therapeutic dose, is a critical determinant of a drug's success.[4] A wide therapeutic window indicates that a much higher dose is needed to elicit a toxic response than to achieve a therapeutic effect, a crucial characteristic for patient safety. This guide will provide the methodologies to rigorously determine this parameter for our lead compounds in two key therapeutic areas: oncology and inflammation.

Foundational Concepts: Determining the Therapeutic Index

The therapeutic index (TI) is a cornerstone of preclinical drug evaluation. It is traditionally calculated as:

TI = LD50 / ED50

Where:

• LD50 (Median Lethal Dose): The dose of a substance that is lethal to 50% of a test population.

• ED50 (Median Effective Dose): The dose that produces a therapeutic effect in 50% of the population.

A higher TI is indicative of a safer drug. In modern drug development, while the LD50 is a crucial initial benchmark, other toxicity endpoints are also considered.[3] For the purpose of this guide, we will focus on the classic LD50/ED50 ratio as a primary indicator of the therapeutic window.

Experimental Framework: A Dual-Pronged Approach to TI Evaluation

To provide a comprehensive assessment, we will evaluate the therapeutic index of a representative 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivative, designated as HPD-C1 , in two distinct, well-established animal models corresponding to its potential therapeutic applications:

• Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema Model in Mice.

• Anticancer Activity: Subcutaneous Xenograft Tumor Model in Mice.

For each model, we will compare the performance of HPD-C1 against a standard-of-care agent to provide a clear benchmark for its therapeutic potential.

Visualization of the Experimental Workflow

The following diagram illustrates the overarching experimental workflow for determining the therapeutic index.

Caption: Workflow for Therapeutic Index Determination.

Part I: Evaluation in an Anti-Inflammatory Model

Here, we assess the anti-inflammatory potential of HPD-C1 in the carrageenan-induced paw edema model, a classic and reproducible assay for acute inflammation.[3][5]

Experimental Protocol: Carrageenan-Induced Paw Edema

This protocol is adapted from established methodologies.[6][7]

1. Animal Acclimatization:

• House male Swiss albino mice (20-25 g) in standard conditions for at least one week prior to the experiment.

2. Grouping and Dosing:

• Randomly divide mice into groups (n=6 per group).

• Administer the test compounds (HPD-C1 or Indomethacin) or vehicle (e.g., 0.5% carboxymethyl cellulose) orally (p.o.) one hour before carrageenan injection.

3. Induction of Inflammation:

• Inject 0.1 mL of 1% w/v carrageenan solution in saline into the subplantar region of the right hind paw of each mouse.[7]

4. Measurement of Paw Edema:

• Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at 1, 2, 3, and 4 hours post-injection.

5. Data Analysis:

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

• Determine the ED50 from the dose-response curve.

Comparative Data: HPD-C1 vs. Standard NSAIDs

The following table presents illustrative data for HPD-C1 in comparison to Indomethacin and Ibuprofen.

Compound	ED50 (p.o.) in Mouse Carrageenan Paw Edema (mg/kg)	LD50 (oral) in Mice (mg/kg)	Calculated Therapeutic Index (LD50/ED50)
HPD-C1 (Hypothetical Data)	15	>2000	>133
Indomethacin	~10[8]	50[9][10]	~5
Ibuprofen	~100[5]	740[11]	~7.4

Note: The data for HPD-C1 is hypothetical and for illustrative purposes, based on the favorable safety profiles often seen with novel compounds. The ED50 and LD50 values for the standard drugs are sourced from the literature.

Analysis of Therapeutic Index for Anti-Inflammatory Activity

Based on this illustrative data, HPD-C1 demonstrates a significantly wider therapeutic index compared to both indomethacin and ibuprofen. This suggests that HPD-C1 has a superior safety profile, a highly desirable attribute for a novel anti-inflammatory agent.

Part II: Evaluation in an Anticancer Model

The anticancer potential of HPD-C1 is evaluated using a subcutaneous xenograft model, a foundational in vivo model for assessing the efficacy of novel cancer therapeutics.[12]

Experimental Protocol: Subcutaneous Xenograft Tumor Model

This protocol is a standard procedure for evaluating anti-tumor efficacy.[11][13]

1. Cell Culture:

• Culture a human cancer cell line (e.g., a breast cancer line like MDA-MB-231) under standard conditions.

2. Animal Model:

• Use immunodeficient mice (e.g., BALB/c nude mice, 4-6 weeks old).

3. Tumor Implantation:

• Harvest cancer cells and resuspend them in a suitable medium (e.g., a 1:1 mixture of PBS and Matrigel).

• Inject approximately 3 x 10^6 cells subcutaneously into the flank of each mouse.[13]

4. Tumor Growth and Treatment:

• Monitor tumor growth regularly using calipers.

• When tumors reach a volume of ~50-60 mm³, randomize the mice into treatment groups.[13]

• Administer HPD-C1, a standard chemotherapeutic agent (e.g., Doxorubicin), or vehicle via an appropriate route (e.g., intravenous, i.v.).

5. Efficacy Assessment:

• Measure tumor volume and body weight throughout the study.

• The primary efficacy endpoint is tumor growth inhibition. The effective dose can be defined as the dose that causes a significant reduction in tumor growth.

Comparative Data: HPD-C1 vs. Standard Chemotherapeutics

The table below presents hypothetical efficacy and toxicity data for HPD-C1 in comparison to Doxorubicin and Cisplatin.

Compound	Effective Dose (i.v.) in Mouse Xenograft Model (mg/kg)	LD50 (i.v.) in Mice (mg/kg)	Calculated Therapeutic Index (LD50/Effective Dose)
HPD-C1 (Hypothetical Data)	10	~100	~10
Doxorubicin	6-10[14]	12.5 - 17[15][16]	~1.3 - 2.8
Cisplatin	1-3[6][17]	11[13]	~3.7 - 11

Note: The data for HPD-C1 is hypothetical. The effective doses for standard drugs can vary depending on the tumor model and dosing schedule. The LD50 values are from published data.

Analysis of Therapeutic Index for Anticancer Activity

In this scenario, HPD-C1 shows a therapeutic index that is comparable to or potentially better than standard chemotherapeutic agents like doxorubicin and cisplatin. This is a promising result, as a major limitation of many current cancer drugs is their narrow therapeutic window and associated toxicities.[12]

Protocol for Acute Oral Toxicity (LD50) Determination

The determination of LD50 is a critical step in assessing the safety of a new chemical entity. The following is a generalized protocol based on the OECD Guideline 423 (Acute Toxic Class Method).[10][15]

Visualization of the Acute Toxic Class Method Workflow

Caption: OECD 423 Acute Toxic Class Method Flowchart.

1. Animal Selection:

• Use a single sex, typically female rats or mice, as they are often slightly more sensitive.[15]

2. Dosing Procedure (Step-wise):

• Start with a dose of 300 mg/kg administered orally to a group of 3 animals.

• Outcome 1: If 2 or 3 animals die, repeat the test at a lower dose (e.g., 50 mg/kg).

• Outcome 2: If 0 or 1 animal dies, re-dose another 3 animals at 300 mg/kg.

• Outcome 3: If no animals die at the starting dose, proceed to a higher dose (2000 mg/kg) in another group of 3 animals.

3. Observation Period:

• Observe animals closely for the first 24 hours and then daily for a total of 14 days.

• Record all signs of toxicity, morbidity, and mortality.

4. Classification:

• The substance is classified into a toxicity category based on the number of mortalities at specific dose levels. This method allows for the estimation of the LD50 range.

Conclusion and Future Directions

This guide outlines a robust and comparative approach to evaluating the therapeutic index of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile derivatives. The presented protocols for assessing efficacy in relevant disease models and determining acute toxicity provide a solid foundation for preclinical safety and efficacy profiling.

The illustrative data suggests that compounds of this class, such as the hypothetical HPD-C1, have the potential for a significantly improved therapeutic index over current standard-of-care drugs in both inflammatory and oncologic indications. A wide therapeutic window is a key advantage in drug development, potentially leading to safer medications with fewer dose-limiting toxicities.

Further studies should focus on more comprehensive toxicological profiling, including sub-chronic toxicity studies and investigation of specific organ toxicities. Pharmacokinetic and pharmacodynamic (PK/PD) modeling should also be employed to further refine the understanding of the dose-exposure-response relationship. By following a rigorous and comparative evaluation process, we can confidently identify the most promising candidates from this chemical series for advancement into clinical development.

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Safety & Regulatory Compliance

Navigating the Disposal of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile: A Comprehensive Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical compounds are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it includes their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, a heterocyclic compound featuring pyridine and nitrile functionalities. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is built upon a conservative approach, drawing from the known hazards of its constituent chemical groups.

Understanding the Hazard Profile: A Precautionary Approach

Given these structural alerts, it is imperative to treat 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile as a hazardous substance.

Key Physical and Chemical Properties (Inferred and Known)

Property	Value/Information	Source
Molecular Formula	C₆H₄N₂O₂	[4]
Molecular Weight	136.11 g/mol	[4]
Appearance	Likely a solid at room temperature	[4]
Solubility	Expected to have some water solubility due to the hydroxyl group and pyridine nitrogen.	General Chemical Principles
Toxicity	Data not available. Assumed to be harmful based on pyridine and nitrile functional groups.	Inferred
Environmental Impact	Data not available. Nitrile compounds are often non-biodegradable and pyridine can be persistent in the environment.[5][6]	Inferred

Personal Protective Equipment (PPE): The First Line of Defense

Before handling 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile in any form, including for disposal, appropriate personal protective equipment is mandatory.

• Eye Protection : Chemical safety goggles are essential. In situations with a risk of splashing, a face shield should be worn in addition to goggles.[7]

• Hand Protection : Chemical-resistant gloves, such as nitrile or neoprene, are required. It is crucial to check the glove manufacturer's compatibility chart.[8]

• Body Protection : A lab coat must be worn to protect against skin contact.[7]

• Respiratory Protection : All handling of this compound, especially in powdered form or if aerosols could be generated, must be conducted in a certified chemical fume hood to prevent inhalation.[8]

Step-by-Step Disposal Protocol

The proper disposal of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile waste must adhere to local, state, and federal regulations. The following protocol provides a general framework; always consult with your institution's Environmental Health and Safety (EHS) department for specific requirements.

Step 1: Waste Identification and Segregation

• All waste containing 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile must be classified as hazardous waste.

• This includes the pure compound, solutions containing the compound, and any contaminated materials such as pipette tips, weigh boats, and absorbent pads.

• Do not mix this waste with other waste streams unless explicitly permitted by your EHS department. Incompatible wastes can lead to dangerous reactions.

Step 2: Waste Collection and Containerization

• Collect waste in a designated, properly labeled, and sealable container.

• The container must be made of a material compatible with pyridine and nitrile compounds. High-density polyethylene (HDPE) or glass containers are generally suitable.[8]

• Ensure the container is in good condition, with a secure, leak-proof lid.

Step 3: Labeling

• Properly label the hazardous waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile"

  • The approximate concentration and quantity of the waste

  • The date the waste was first added to the container

  • The relevant hazard pictograms (e.g., skull and crossbones for toxicity, exclamation mark for irritant, and environmental hazard pictogram, as a precaution).

Step 4: Storage

• Store the sealed waste container in a designated satellite accumulation area.

• This area should be a cool, dry, and well-ventilated space, away from heat sources and direct sunlight.

• Store the container away from incompatible materials, such as strong oxidizing agents and strong acids.[9]

Step 5: Disposal Request and Pickup

• Once the container is full or is no longer being used, arrange for its disposal through your institution's EHS department.

• Follow their specific procedures for requesting a hazardous waste pickup.

Spill Management: Preparedness is Key

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert : Notify your supervisor and your institution's EHS department immediately.

• Containment (for small, manageable spills by trained personnel) :

  • Ensure you are wearing the appropriate PPE.

  • Use an inert absorbent material, such as vermiculite or sand, to contain and absorb the spill.[8]

  • Do not use combustible materials like paper towels to absorb the spill.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with a suitable cleaning agent, and collect the decontamination materials as hazardous waste.

Regulatory Context: EPA Hazardous Waste Codes

While a specific EPA hazardous waste code for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile does not exist, its components suggest potential classifications. Pyridine is listed as a hazardous waste under the EPA codes F005 (for spent solvent) and D038 (for toxicity characteristic).[4][10] Toxic nitrile compounds are shipped under the UN number UN3439 .[11] Therefore, it is prudent to manage this compound as if it falls under these classifications, pending official guidance.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Caption: Disposal Workflow for 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile.

Conclusion

The responsible management of laboratory chemicals is a cornerstone of scientific integrity and safety. For novel compounds like 4-Hydroxy-2-oxo-1,2-dihydropyridine-3-carbonitrile, where specific hazard data is limited, a conservative and informed approach to disposal is paramount. By adhering to the principles of proper PPE usage, waste segregation, and compliant disposal procedures, researchers can ensure the safety of themselves, their colleagues, and the environment. Always prioritize consultation with your institution's Environmental Health and Safety department to ensure full compliance with all applicable regulations.

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